Mono-(6-p-Toluenesulfonyl)-Beta-cyclodextrin

Core Science & Biosynthesis

Mono-(6-p-Toluenesulfonyl)-Beta-cyclodextrin chemical structure and properties

An In-depth Technical Guide to Mono-(6-p-Toluenesulfonyl)-Beta-cyclodextrin: Synthesis, Properties, and Applications

Introduction: The Strategic Importance of a Mono-functionalized Cyclodextrin

Beta-cyclodextrin (β-CD) is a macrocyclic oligosaccharide composed of seven α-1,4-linked glucopyranose units. Its truncated cone structure, featuring a hydrophobic inner cavity and a hydrophilic exterior, has made it an invaluable tool in supramolecular chemistry, particularly for forming host-guest inclusion complexes.[1][2] This property is widely exploited to enhance the solubility, stability, and bioavailability of poorly soluble drug molecules.[3][4]

However, native β-CD possesses limited water solubility and its 21 hydroxyl groups present a challenge for precise chemical modification.[5] To unlock the full potential of β-CD as a versatile platform, selective functionalization is paramount. Mono-(6-p-Toluenesulfonyl)-Beta-cyclodextrin (Ts-β-CD) emerges as the cornerstone intermediate for this purpose.[6][7] The introduction of a single p-toluenesulfonyl (tosyl) group at one of the primary C6 hydroxyls transforms it into an excellent leaving group for nucleophilic substitution reactions.[8] This strategic modification opens the door to a vast library of tailored β-CD derivatives with precisely engineered functionalities for advanced applications in drug delivery, catalysis, and molecular recognition.[9]

This guide provides a comprehensive technical overview of the chemical structure, physicochemical properties, synthesis, characterization, and core applications of Mono-(6-p-Toluenesulfonyl)-Beta-cyclodextrin, designed for researchers and drug development professionals.

Chemical Structure and Physicochemical Properties

The fundamental structure of Ts-β-CD involves the core β-cyclodextrin scaffold with a single tosyl group esterified to a primary C6 hydroxyl group.

Chemical Structure Diagram

Caption: Schematic structure of Mono-(6-p-Toluenesulfonyl)-Beta-cyclodextrin.

Physicochemical Data

The properties of Ts-β-CD are crucial for its handling, reaction setup, and application. Key quantitative data are summarized below.

Property	Value	Source(s)
CAS Number	67217-55-4	[10][11]
Molecular Formula	C₄₉H₇₆O₃₇S	[11]
Molecular Weight	1289.17 g/mol	[10][11]
Appearance	White to off-white/light yellow powder or crystal	[12]
Melting Point	160-168 °C (with decomposition)	[6][13]
Solubility	Water: Very low (<0.04 g/100 mL)	[6]
DMSO: Soluble (≥200 mg/mL)	[10]
DMF: Soluble
Optical Rotation [α]D	+131° to +146° (c in DMSO)	[14]
Purity (Typical)	>95-98% (by HPLC)	[12][15]

Synthesis and Purification: A Protocol Deep-Dive

The selective mono-tosylation of β-CD is challenging due to the presence of 21 hydroxyl groups. However, the primary hydroxyls at the C6 positions are more sterically accessible and reactive, allowing for preferential substitution under controlled conditions.

Rationale for Reagent Selection

While p-toluenesulfonyl chloride (TsCl) is a common and cost-effective tosylating agent, its use can lead to the formation of multi-tosylated by-products and requires careful control of reaction conditions.[13][16] An alternative and often superior reagent is 1-(p-toluenesulfonyl)imidazole (TsIm).[14][17]

Key Advantages of TsIm:

• Higher Selectivity: Significant multi-tosylation is not observed, even when using a molar excess of the reagent.[14]

• Greater Stability: TsIm is more resistant to hydrolysis in the aqueous alkaline reaction medium compared to TsCl, reducing the formation of p-toluenesulfonic acid as a byproduct.[14]

• Improved Solubility: The aqueous solubility of TsIm is higher than that of TsCl, facilitating a more homogeneous reaction environment.[14]

Synthesis Workflow Diagram

Caption: Efficient synthesis and purification workflow for Mono-Ts-β-CD.

Detailed Experimental Protocol (Cation Resin Method)

This protocol is based on an efficient method that avoids organic solvents for purification and increases yields significantly compared to traditional recrystallization methods.[6][7][15]

Materials:

• β-Cyclodextrin (β-CD)

• Sodium Hydroxide (NaOH)

• p-Toluenesulfonyl chloride (TsCl)

• Strong Cation Exchange Resin (H⁺ form, e.g., Dowex 50W x 4)

• Deionized Water

Procedure:

• Dissolution: Prepare a solution of β-CD by suspending 10 g (8.8 mmol) in 90 mL of water. Slowly add 35.2 mL of 2.5 N NaOH solution while stirring to dissolve the β-CD. The alkaline conditions deprotonate the hydroxyl groups, increasing their nucleophilicity.

• Tosylation: Over 5-10 minutes, add 2.52 g (13.22 mmol, ~1.5 eq) of p-toluenesulfonyl chloride in several portions to the stirring β-CD solution at 25 °C. A suspension will form. Continue stirring vigorously for 1 hour. Causality: Using a slight excess of TsCl drives the reaction, while controlled addition and temperature minimize di- and tri-substitution.

• Initial Filtration: Filter the reaction mixture to remove any unreacted, insoluble p-toluenesulfonyl chloride. Wash the residue with a small amount of water (e.g., 2 x 10 mL).

• Purification via Precipitation: To the combined filtrate, add a pre-swollen strong cation exchange resin in its H⁺ form. Causality: The resin rapidly exchanges the Na⁺ ions from the NaOH with H⁺ ions, causing a swift drop in the solution's pH from ~11 to acidic.[6] This drastically reduces the solubility of the mono-tosylated product, causing it to selectively precipitate out of the solution.

• Product Isolation: After stirring with the resin for ~20 minutes, filter the mixture to separate the resin beads. The white precipitate of Mono-Ts-β-CD is then collected on a separate filter paper.

• Washing: Wash the collected precipitate thoroughly with deionized water (e.g., 3 x 30 mL). Causality: This step is critical for removing highly water-soluble impurities, including unreacted β-CD, p-toluenesulfonic acid, and inorganic salts.[6]

• Drying: Lyophilize (freeze-dry) or dry the purified product in a vacuum oven at low heat (e.g., ≤ 40 °C) to a constant weight. The typical yield is around 35%.[6][15]

Characterization and Quality Control

Confirming the structure and purity of the synthesized Ts-β-CD is essential. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose.

NMR Spectroscopy Analysis

The following are characteristic chemical shifts from ¹H and ¹³C NMR spectra recorded in DMSO-d₆, which definitively confirm the successful mono-tosylation at the C6 position.[6][14]

¹H NMR (500 MHz, DMSO-d₆):

• δ 7.77 ppm & 7.43 ppm (d, 2H each): Two doublets corresponding to the four aromatic protons of the tosyl group. Their presence is the primary indicator of successful tosylation.

• δ 4.85-4.77 ppm (m, 7H): Multiplet for the seven anomeric protons (H1) of the glucose units. This integral is often used as an internal reference (7 protons).

• δ 2.44 ppm (s, 3H): A sharp singlet for the three protons of the methyl group on the tosyl ring. Comparing its integral (3H) to the anomeric protons (7H) confirms a 1:1 ratio of tosyl group to β-CD.

• Disappearance of a C6-OH signal: The integration of the primary hydroxyl protons (OH-6) multiplet around 4.5 ppm will correspond to 6 protons instead of 7, confirming mono-substitution at a primary position.[6]

¹³C NMR (125 MHz, DMSO-d₆):

• δ 144.77, 132.84, 129.98, 127.55 ppm: Signals for the four distinct aromatic carbons of the tosyl group.

• δ 68.87 ppm (C6'): The carbon atom (C6) bearing the tosyl group is significantly shifted downfield compared to the unsubstituted C6 carbons (δ ~59.88 ppm).[6]

• δ 21.17 ppm: Signal for the methyl carbon of the tosyl group. The observation of these specific shifts provides unambiguous evidence for the formation of pure Mono-(6-p-Toluenesulfonyl)-Beta-cyclodextrin.

Applications in Research and Development

The primary value of Ts-β-CD lies in its role as a versatile synthetic intermediate. The tosylate is an excellent leaving group, readily displaced by a wide range of nucleophiles to install new functional groups at the C6 position.

Mechanism of Action: Inclusion Complexation

Like its parent, Ts-β-CD can encapsulate hydrophobic "guest" molecules within its non-polar cavity. This process is driven by the displacement of high-energy water molecules from the cavity and is stabilized by non-covalent forces like van der Waals interactions.[2][18] This encapsulation enhances the apparent aqueous solubility of the guest and can protect it from degradation.

Caption: Mechanism of inclusion complex formation with a guest molecule.

Key Application Areas

• Drug Delivery Systems (DDS): Ts-β-CD and its derivatives are used to improve the solubility, stability, and bioavailability of pharmaceuticals.[12] By reacting Ts-β-CD with nucleophiles like amines or thiols, researchers can attach targeting ligands, polymers (like PEG), or stimuli-responsive moieties to the cyclodextrin scaffold.[19]

• Synthetic Chemistry Hub: It is the go-to precursor for creating a multitude of mono-substituted β-CDs. Common transformations include:

  • Azido-β-CD: Reaction with sodium azide (NaN₃) yields 6-monoazido-β-CD, a key building block for "click" chemistry.[8]

  • Amino-β-CD: Subsequent reduction of the azide or direct reaction with amines (e.g., ethylenediamine) produces amino-functionalized CDs, which can be used for conjugation.[5]

  • Thio-β-CD: Reaction with nucleophiles like potassium thioacetate provides a route to thiol-functionalized CDs.[15]

• Food Technology and Analytical Chemistry: Used to encapsulate flavors, mask off-tastes, and enhance the stability of food ingredients.[12] In analytical chemistry, derivatives are employed as chiral selectors in chromatography and capillary electrophoresis for separating enantiomers.[12]

Safety, Handling, and Storage

Safety:

• While the parent β-cyclodextrin is generally considered safe, specific toxicity data for the tosylated derivative is limited.[20] Standard laboratory precautions should be taken.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle the powder in a well-ventilated area or a fume hood to avoid inhalation.

Storage:

• Store in a tightly closed container in a cool, dry place, typically refrigerated (0-10 °C).[12]

• The compound can be sensitive to heat and air; storage under an inert gas (e.g., Argon or Nitrogen) is recommended for long-term stability.[10][12]

• Protect from light.[9]

References

• Redlich, P. J., et al. (2000). 6A-O-p-TOLUENESULFONYL-β-CYCLODEXTRIN. Organic Syntheses, 77, 220. [Link]

• Tripodo, G., et al. (2013). Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. Carbohydrate Research, 381, 59-63. [Link]

• PubMed. (2013). Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. [Link]

• Tripodo, G., et al. (2013). Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. ResearchGate. [Link]

• CAVCON. (n.d.). Mono-(6-p-toluenesulfonyl)-β-cyclodextrin. [Link]

• Al-Mokaddem, M., et al. (2025). Mitigating Mucoadhesion of β–Cyclodextrins via PEGylation: Insights from 19F Diffusion NMR Analysis. MDPI. [Link]

• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: β-Cyclodextrin ≥98 %. [Link]

• National Center for Biotechnology Information. (n.d.). Mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin. PubChem Compound Database. [Link]

• ResearchGate. (2022). Anybody here working with cyclodextrins? [Link]

• Cravotto, G., et al. (2016). Enabling technologies and green processes in cyclodextrin chemistry. Beilstein Journal of Organic Chemistry. [Link]

• Liu, X., et al. (2023). Effect of preparation methods on tosufloxacin tosylate/ hydroxypropyl-β-cyclodextrin inclusion complex. Brazilian Journal of Pharmaceutical Sciences. [Link]

• S-Ano, F. (2017). Cyclodextrin and its applications. OAText. [Link]

• Dove Medical Press. (n.d.). Supplementary materials. [Link]

• ResearchGate. (n.d.). NMR of Cyclodextrins and Their Complexes. [Link]

• Ray, C. L., et al. (2022). NMR internal standard signal shifts due to cyclodextrin inclusion complexes. Magnetic Resonance in Chemistry, 60(1), 80-85. [Link]

• Oreate AI Blog. (2026). Unpacking the Tosylate Group: A Key Player in Cyclodextrin Chemistry. [Link]

• Zhang, J., et al. (2020). Natural cyclodextrins and their derivatives for polymer synthesis. RSC Publishing. [Link]

• Iacovino, R., et al. (2025). Cyclodextrins, Surfactants and Their Inclusion Complexes. MDPI. [Link]

• Darcy, R., et al. (2000). 6A-O-p-TOLUENESULFONYL-β-CYCLODEXTRIN. Organic Syntheses, 77, 220. [Link]

• Jicsinszky, L. (2019). Some comments on the Cyclodextrin solubilities. MOJ Biorg Org Chem, 3(1), 11-13. [Link]

• IIP Series. (2024). CYCLODEXTRINS AND INCLUSION COMPLEXES: FORMATION, METHODS, AND DIVERSE APPLICATIONS. [Link]

• Liu, X., et al. (2023). Effect of preparation methods on tosufloxacin tosylate/ hydroxypropyl-β-cyclodextrin inclusion complex. SciELO. [Link]

• Li, S., et al. (2018). Preparation and Properties of Cyclodextrin Inclusion Complexes of Hyperoside. Molecules, 23(6), 1334. [Link]

• Sipos, B., et al. (2023). Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin. Beilstein Journal of Organic Chemistry. [Link]

• ResearchGate. (2025). Effect of preparation methods on tosufloxacin tosylate/ hydroxypropyl-β-cyclodextrin inclusion complex. [Link]

• Scite.ai. (n.d.). Synthesis of mono-6-tosyl-β-cyclodextrin, a key intermediate for the functional cyclodextrin derivatives. [Link]

• Fenyvesi, É., et al. (2020). Mono-6-Substituted Cyclodextrins—Synthesis and Applications. Molecules, 25(15), 3363. [Link]

• Potrzebowska, N., et al. (2022). A Review of Applications of Solid-State Nuclear Magnetic Resonance (ssNMR) for the Analysis of Cyclodextrin-Including Systems. Molecules, 27(23), 8345. [Link]

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Technical Monograph: Mono-6-O-(p-toluenesulfonyl)-β-cyclodextrin

Topic: (CAS 67217-55-4) Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

The Universal Gateway to Functionalized Supramolecular Hosts

Executive Summary

Mono-6-O-(p-toluenesulfonyl)-β-cyclodextrin (CAS 67217-55-4), commonly referred to as 6-Monotosyl-β-cyclodextrin (6-Ts-β-CD) , is the critical intermediate in the synthesis of modified cyclodextrins.[1] It serves as the primary electrophilic scaffold, allowing researchers to replace the C6 primary hydroxyl group with nucleophiles such as azides, amines, thiols, or halides.

This guide provides a comprehensive technical analysis of 6-Ts-β-CD, focusing on its physicochemical properties, regioselective synthesis, analytical characterization, and its pivotal role in the manufacturing of pharmaceutical agents like Sugammadex .

Chemical Identity & Structural Analysis[1][2][3][4]

6-Ts-β-CD retains the truncated cone structure of native β-cyclodextrin but possesses a single "activated" site on the primary rim. This breakage of symmetry is chemically significant, transforming the molecule from a passive host into a reactive building block.

Table 1: Chemical Identification Data

Property	Specification
CAS Number	67217-55-4
IUPAC Name	6A-(4-methylbenzenesulfonate)-β-cyclodextrin
Synonyms	6-O-Tosyl-β-cyclodextrin; Mono-6-tosyl-β-CD; Ts-β-CD
Molecular Formula	C₄₉H₇₆O₃₇S
Molecular Weight	1289.17 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in DMSO, DMF, Pyridine; Low solubility in water (<1.8 g/100mL)

Physicochemical Properties & Stability

Understanding the solubility profile of 6-Ts-β-CD is the single most important factor for successful synthesis and purification.

• Solubility Inversion: Native β-cyclodextrin is moderately water-soluble (~18.5 mg/mL). However, the introduction of the hydrophobic tosyl group significantly reduces water solubility. This property is exploited during purification; the product precipitates from aqueous reaction mixtures while unreacted β-cyclodextrin remains in solution.

• Hydrolytic Instability: The tosyl ester linkage is susceptible to hydrolysis in highly alkaline conditions or upon prolonged heating in water, reverting the molecule to native β-cyclodextrin. Storage in a desiccator at -20°C is recommended to prevent slow decomposition.

Synthesis & Manufacturing Protocol

The Challenge: The primary challenge in synthesizing 6-Ts-β-CD is regioselectivity . β-Cyclodextrin has 21 hydroxyl groups (7 primary, 14 secondary). The goal is to sulfonylate exactly one primary hydroxyl (C6 position) without touching the secondary hydroxyls (C2, C3) or polysubstituting the primary rim.

The Solution: The reaction relies on the higher nucleophilicity of the primary hydroxyls and the inclusion complexation of the tosyl reagent within the cyclodextrin cavity, which positions the sulfonyl group near the C6 rim.

DOT Diagram 1: Synthesis Workflow

Caption: Optimized aqueous synthesis route leveraging solubility differences for purification.

Validated Experimental Protocol (Aqueous Method)

• Dissolution: Suspend β-cyclodextrin (50 g) in water (500 mL). Add NaOH slowly to obtain a clear solution (approx. 0.5 M).[2] Cool to 0–5°C.

• Reagent Addition: Dissolve p-toluenesulfonyl chloride (TsCl, 1.2 eq) in a minimal amount of acetonitrile. Add this solution dropwise to the vigorous stirred cyclodextrin solution over 30 minutes.

  • Why? Slow addition prevents the precipitation of TsCl and ensures the reagent is available for inclusion complexation.

• Reaction: Stir at 0–5°C for 2 hours, then allow to warm to room temperature for another 2 hours.

• Precipitation: Neutralize the solution to pH 7.0 using dilute HCl. The 6-Ts-β-CD will precipitate as a white solid due to its lower water solubility compared to the starting material.

• Purification: Filter the solid. Recrystallize from boiling water.

  • Self-Validating Step: Analyze the filtrate. If significant precipitate forms upon cooling the filtrate, the yield can be improved, but the first crop is usually the purest.

Applications in Drug Development

6-Ts-β-CD is the industry-standard precursor for "Click Chemistry" applications in drug delivery.

The Sugammadex Pathway

The most high-profile application is the synthesis of Sugammadex (Bridion®), a modified γ-cyclodextrin (analogous chemistry applies to β-CD derivatives).

• Activation: Cyclodextrin

  Octa/Mono-tosyl-cyclodextrin.

• Substitution: Displacement of the tosyl group with 3-mercaptopropionic acid (thioether formation).

• Result: An anionic host capable of encapsulating steroidal neuromuscular blocking agents (e.g., Rocuronium).

DOT Diagram 2: Functionalization Tree

Caption: Divergent synthesis pathways from the 6-Ts-β-CD intermediate.

Analytical Profile

To verify the identity and purity of 6-Ts-β-CD, Nuclear Magnetic Resonance (NMR) is the gold standard.

¹H-NMR Interpretation (DMSO-d₆)

• Aromatic Region (7.4 – 7.8 ppm): Two doublets (AA'XX' system) corresponding to the 4 aromatic protons of the tosyl group.

• Methyl Group (2.43 ppm): A distinct singlet corresponding to the methyl group on the tosyl ring.

• Anomeric Protons (4.8 – 4.9 ppm): The H1 protons of the glucose units.

  • Diagnostic Ratio: Integration of the aromatic protons (4H) vs. the anomeric protons (7H) should yield a ratio of roughly 4:7. A higher ratio of aromatic protons suggests polysubstitution (over-reaction).

• C6 Protons: A shift in the C6 protons of the substituted glucose unit is observed, distinct from the unsubstituted C6 protons.

Safety & Handling (SDS Analysis)

While not classified as a highly toxic substance, 6-Ts-β-CD requires careful handling due to its reactivity and physical form.

Table 2: Safety Data Sheet Summary

Section	Details
GHS Classification	Not widely classified as hazardous, but treated as Irritant .
Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).
Signal Word	Warning
PPE Requirements	Nitrile gloves, safety goggles, lab coat, dust mask (N95) if handling bulk powder.
Storage	Store at 2-8°C or -20°C. Keep container tightly closed. Moisture sensitive (hydrolysis risk).
First Aid	Inhalation: Move to fresh air. Skin: Wash with soap/water. Eyes: Rinse cautiously with water for 15 mins.[2]

References

• Cyclodextrin-Shop. 6-Monotosyl-beta-Cyclodextrin Product Data. Available at: [Link]

• Beilstein Journal of Organic Chemistry. Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin. (2023).[3][4][5] Available at: [Link]

• National Institutes of Health (PubChem). Mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin Compound Summary. Available at: [Link]

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• 5. researchgate.net [researchgate.net]

Molecular weight and formula of monotosylated beta-cyclodextrin

An In-depth Technical Guide to Mono-6-O-(p-toluenesulfonyl)-β-Cyclodextrin: Synthesis, Characterization, and Applications

Executive Summary

Mono-6-O-(p-toluenesulfonyl)-β-cyclodextrin (TsO-β-CD) is a pivotal intermediate in supramolecular chemistry and pharmaceutical sciences. Derived from the selective functionalization of native β-cyclodextrin, a seven-unit cyclic oligosaccharide, this molecule serves as a versatile building block for a new generation of functional materials. The introduction of the tosyl group at a single primary hydroxyl position creates a reactive site, enabling the covalent attachment of various moieties to the cyclodextrin scaffold. This guide provides a comprehensive overview of the fundamental properties, robust synthesis protocols, rigorous characterization methods, and key applications of TsO-β-CD, tailored for researchers, scientists, and professionals in drug development.

Introduction: The Significance of a Functionalized Cyclodextrin

β-Cyclodextrin (β-CD) is a naturally occurring macrocycle composed of seven α-1,4-linked glucose units, forming a truncated cone structure.[1][2] This unique topology features a hydrophobic inner cavity and a hydrophilic exterior, allowing it to encapsulate poorly water-soluble "guest" molecules, thereby enhancing their solubility, stability, and bioavailability.[3][4] While native β-CD has found numerous applications, its utility is often expanded through chemical modification.

The selective modification of β-CD is crucial for creating tailored functionalities. The primary hydroxyl groups at the C6 position of the glucose units are more accessible and reactive than the secondary hydroxyls. Monotosylation—the attachment of a single p-toluenesulfonyl (tosyl) group—at one of these C6 positions is a cornerstone of cyclodextrin chemistry. The tosyl group is an excellent leaving group, making mono-6-O-tosyl-β-cyclodextrin a key intermediate for subsequent nucleophilic substitution reactions.[5][6] This allows for the precise introduction of functional groups such as amines, azides, thiols, and others, paving the way for advanced applications in drug delivery, gene therapy, catalysis, and analytical chemistry.[5][7][8][9]

Core Physicochemical Properties

The fundamental properties of mono-6-O-(p-toluenesulfonyl)-β-cyclodextrin are summarized below. Consistency across suppliers and literature underscores the well-characterized nature of this compound.

Property	Value	References
Chemical Formula	C₄₉H₇₆O₃₇S	[7][10][11][12][13]
Molecular Weight	1289.17 g/mol	[7][11][13][14]
CAS Number	67217-55-4	[7][10][13][15]
Appearance	White to off-white or light yellow powder	[7][13]
Solubility	Soluble in Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO). Insoluble in water, methanol, and chloroform.	[10][15]

Synthesis and Purification: A Validated Protocol

The synthesis of TsO-β-CD with high purity and yield has been a significant challenge, with many traditional methods resulting in low yields (<15%) and requiring toxic solvents.[6][16] The protocol described here is based on an efficient, optimized method that enhances yield and simplifies purification through the use of an ion-exchange resin, minimizing the use of organic solvents.[6][16][17]

Principle of Selective Tosylation

The reaction involves the nucleophilic attack of a primary C6 hydroxyl group of β-cyclodextrin on the sulfur atom of a tosylating agent, such as p-toluenesulfonyl chloride (TsCl) or 1-(p-tosyl)-imidazole.[5][18] The reaction is performed in an aqueous alkaline medium. The alkaline conditions deprotonate the hydroxyl group, increasing its nucleophilicity. The selectivity for a single primary hydroxyl group is achieved by controlling stoichiometry and reaction conditions.

Experimental Protocol

This protocol is adapted from methodologies proven to increase yield and purity.[6][16][18]

Materials:

• β-Cyclodextrin (β-CD), hydrated

• p-Toluenesulfonyl chloride (TsCl)

• Sodium hydroxide (NaOH)

• Deionized water

• Cation exchange resin (e.g., Dowex® 50WX8)

• Acetone

Procedure:

• Dissolution of β-CD: In a round-bottomed flask, dissolve β-cyclodextrin in deionized water with vigorous stirring. Gentle heating (to ~60°C) can aid dissolution.[15]

• Cooling: Cool the solution to 0-5°C in an ice bath. This is critical to control the reaction rate and minimize the formation of multi-substituted byproducts.

• Addition of Tosylating Agent: Slowly add a solution of p-toluenesulfonyl chloride (dissolved in a minimal amount of a suitable solvent like acetone or added directly as a powder) to the cooled β-CD solution under continuous stirring. A typical molar ratio is 4:1 of TsCl to β-CD.[18]

• Alkaline Hydrolysis: Slowly add a pre-chilled aqueous solution of sodium hydroxide (e.g., 0.75 M) dropwise over several hours.[18] Maintaining a low temperature is crucial to prevent the hydrolysis of the tosylating agent.

• Reaction: Allow the reaction to proceed for 5-6 hours at 0-5°C. The solution will likely become cloudy as the product precipitates.

• Neutralization and Quenching: After the reaction period, neutralize the mixture carefully with dilute HCl until the pH is approximately 7.

• Purification:

  • Filter the crude precipitate and wash it with cold water to remove unreacted β-CD and salts.

  • To remove ionic impurities more effectively, the crude product can be redissolved/resuspended and treated with a cation exchange resin.[6][16]

  • Stir the mixture with the resin for several hours, then filter to remove the resin.

• Final Product Isolation: The purified product is collected by filtration, washed with cold water, and dried under vacuum. The resulting white powder should have a purity of >98%.[6][16]

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of TsO-β-CD.

Analytical Characterization: A Self-Validating System

Rigorous analytical characterization is essential to confirm the identity, structure, and purity of the synthesized TsO-β-CD. This process ensures that the material is suitable for downstream applications and serves as a self-validating system for the synthesis protocol.

Spectroscopic and Spectrometric Confirmation

Technique	Purpose	Expected Result
¹H NMR	Confirm tosyl group presence and determine degree of substitution (DS).	Appearance of characteristic aromatic proton peaks at ~7.4 and ~7.8 ppm and a methyl singlet at ~2.4 ppm. The DS is calculated from the integral ratio of these aromatic/methyl protons to the anomeric (H1) protons of the cyclodextrin (~4.8 ppm).[16]
¹³C NMR	Confirm substitution at the C6 position.	A characteristic downfield shift of the C6 carbon atom attached to the tosyl group is observed, while other carbon signals remain largely unchanged compared to native β-CD.[16]
FTIR	Identify functional groups.	Presence of characteristic absorption bands for the sulfonyl group (Ph-SO₂-O-R) at approximately 1230 cm⁻¹ and 815 cm⁻¹.[16]
Mass Spec.	Verify molecular weight.	A molecular ion peak corresponding to the calculated mass is expected (e.g., [M+H]⁺ at m/z 1289.3).[16]
HPLC	Assess purity.	A single major peak indicates high purity, typically ≥95-98%.[7]

Characterization Workflow

Caption: Analytical workflow for the validation of TsO-β-CD.

Applications in Drug Development and Beyond

The primary value of TsO-β-CD lies in its role as a reactive intermediate, enabling the creation of custom cyclodextrin derivatives for specific, high-value applications.

A Gateway to Functional Derivatives

TsO-β-CD is the starting point for synthesizing a vast library of second-generation β-CD derivatives. The tosylate at the C6 position can be readily displaced by a variety of nucleophiles, allowing for the attachment of:

• Amines: To introduce positive charges for interacting with nucleic acids (gene delivery) or cell membranes.[5]

• Thiols: For conjugation to proteins or for use in redox-responsive drug delivery systems.

• Azides: To participate in "click chemistry" reactions (e.g., CuAAC or SPAAC) for highly efficient and specific bioconjugation.[5]

• Larger Ligands: For creating molecular sensors or targeted drug delivery vehicles.

Enhancing Drug Delivery Systems

While TsO-β-CD itself can form inclusion complexes, its derivatives are where its true potential in drug delivery is realized.[7] By using it as an intermediate, researchers can design advanced drug carriers that:

• Improve Solubility and Bioavailability: Like its parent, derivatives of TsO-β-CD enhance the solubility and stability of hydrophobic drugs.[3][7]

• Enable Targeted Delivery: By attaching targeting ligands (e.g., folic acid, antibodies), the cyclodextrin can be directed to specific cells or tissues, increasing therapeutic efficacy and reducing side effects.

• Facilitate Controlled Release: Stimuli-responsive linkers can be incorporated to release a drug payload in response to specific biological triggers (e.g., pH, enzymes, redox potential).

Emerging Applications

The versatility of TsO-β-CD extends beyond traditional drug delivery:

• Analytical Chemistry: Its derivatives are used as chiral selectors in capillary electrophoresis and chromatography for the separation of enantiomers.[7]

• Catalysis: It has been explored as a catalyst for chemical transformations, such as the fixation of atmospheric CO₂.[15]

• Gene Therapy: Cationic derivatives synthesized from TsO-β-CD are investigated as non-viral vectors for the delivery of DNA and siRNA, offering a potentially safer alternative to viral methods.[9][19]

Application Pathway

Caption: Pathway from native β-CD to advanced applications via TsO-β-CD.

Conclusion

Mono-6-O-(p-toluenesulfonyl)-β-cyclodextrin is more than just a modified sugar; it is a fundamental tool for chemical innovation. Its well-defined structure, coupled with a reactive tosyl group at a specific position, provides a reliable platform for developing sophisticated molecular systems. By understanding its core properties and employing robust synthesis and characterization protocols, researchers can unlock its full potential to design next-generation therapeutics, advanced materials, and novel analytical tools, ultimately addressing complex challenges in science and medicine.

References

• Scite.ai. Synthesis of mono-6-tosyl-β-cyclodextrin, a key intermediate for the functional cyclodextrin derivatives. Available from: [Link]

• Cyclodextrin-Shop. 6-Monotosyl-beta-Cyclodextrin. Available from: [Link]

• iChemical. β-cyclodextrin monotosylate, CAS No. 67217-55-4. Available from: [Link]

• Tripodo, G., Wischke, C., Neffe, A. T., & Lendlein, A. (2013). Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. Carbohydrate Research, 381, 59–63. Available from: [Link]

• PubChem. Mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin. Available from: [Link]

• CNKI. Heterogeneous Synthesis of Mono 6-Deoxy-tosyl-β-cyclodextrin in Alkaline. Available from: [Link]

• Protocols.io. Synthesis of mono-6-tosyl-β-cyclodextrin, a key intermediate for the functional cyclodextrin derivatives. Available from: [Link]

• ChemWhat. Mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin CAS#: 67217-55-4. Available from: [Link]

• ResearchGate. Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. Available from: [Link]

• Organic Syntheses. 6A-O-p-TOLUENESULFONYL-β-CYCLODEXTRIN. Available from: [Link]

• PubMed. Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. Available from: [Link]

• Lee, H. Y., et al. (2016). Characterization and Enhanced Antioxidant Activity of the Cysteinyl β-Cyclodextrin-Baicalein Inclusion Complex. Molecules, 21(6), 703. Available from: [Link]

• Wikipedia. β-Cyclodextrin. Available from: [Link]

• Davis, M. E., & Brewster, M. E. (2004). Cyclodextrin-based pharmaceutics: past, present and future. Nature Reviews Drug Discovery, 3(12), 1023–1035. Available from: [Link]

• Girek, T., et al. (2025). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. Pharmaceutics, 17(7), 1-25. Available from: [Link]

• International Journal of Pharmaceutical, Chemical, and Biological Sciences. CYCLODEXTRINS: VERSATILE CARRIER IN DRUG FORMULATIONS AND DELIVERY SYSTEMS. Available from: [Link]

• PubChem. beta-Cyclodextrin. Available from: [Link]

• Mitchell Lab. Cyclodextrins in drug delivery: applications in gene and combination therapy. Available from: [Link]

• PubMed. Cyclodextrins in drug delivery: applications in gene and combination therapy. Available from: [Link]

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The Alkaline Trap: Stability of Ts-beta-CD in Aqueous Solutions

The following technical guide details the stability profile of 6-O-p-toluenesulfonyl-beta-cyclodextrin (Ts-β-CD) in aqueous alkaline environments. It addresses the specific degradation pathway often overlooked in standard protocols: the formation of the 3,6-anhydro ring.

Technical Guide for CD Derivatization & Process Chemistry

Executive Summary: The Kinetic Window

For researchers modifying beta-cyclodextrin, 6-O-monotosyl-beta-cyclodextrin (Ts-β-CD) is the universal intermediate. However, its stability in aqueous alkaline solutions represents a critical "Alkaline Trap."

While aqueous NaOH is the standard medium for synthesizing Ts-β-CD (via the Schotten-Baumann reaction), it is also the medium that destroys it. The stability is governed by a strict kinetic competition between nucleophilic substitution (the desired path) and intramolecular cyclization (the degradation path).

Core Insight: In aqueous alkali (pH > 10), Ts-β-CD does not primarily hydrolyze back to native β-CD. Instead, it irreversibly cyclizes to form mono-3,6-anhydro-beta-cyclodextrin , a distorted macrocycle with a collapsed cavity.

Mechanistic Analysis: The 3,6-Anhydro Collapse

Understanding the degradation mechanism is essential for designing robust protocols. Unlike simple ester hydrolysis, this reaction involves an intramolecular nucleophilic attack.

The Mechanism

• Deprotonation: In alkaline conditions (NaOH), the secondary hydroxyl groups (C2-OH and C3-OH) of the glucopyranose units are deprotonated. The C3-OH is particularly acidic (pKa ~12.1).

• Conformational Gating: The tosyl group at C6 is a potent leaving group. The deprotonated C3-alkoxide (

  ) is spatially positioned to attack the C6 carbon of the same glucopyranose unit.

• Displacement: The

  attacks C6, displacing the tosylate anion ( ).

• Ring Inversion: This forms a 3,6-anhydro bridge, forcing the glucose unit to flip from the standard

  chair conformation to a distorted conformation.

Visualization of the Pathway

The following diagram illustrates the bifurcation between stable synthesis and degradation.

Figure 1: The degradation pathway of Ts-β-CD in alkali. Note that the 3,6-anhydro formation is irreversible.

Experimental Characterization

To validate the stability of your Ts-β-CD batches, you must distinguish between the tosyl derivative, the hydrolyzed native CD, and the anhydro impurity.

NMR Signatures ( NMR in DMSO- )

The formation of the anhydro ring causes dramatic shifts due to the conformational change (

).

Proton	Native β-CD ( ppm)	6-O-Ts-β-CD ( ppm)	3,6-Anhydro-β-CD ( ppm)
H-1 (Anomeric)	~4.83 (d)	~4.80 (m)	~5.10 - 5.20 (Significantly downfield)
Aromatic (Tosyl)	N/A	7.42 (d), 7.75 (d)	Absent (Tosyl group lost)
H-6	~3.65	~4.30 (Shifted by Ts)	Complex multiplet (Bridge formation)
Anhydro Bridge	N/A	N/A	Distinct signals for H3/H5 coupling

HPLC Analysis Protocol

• Column: C18 Reverse Phase (e.g., Phenomenex Luna 5µ C18).

• Mobile Phase: Gradient Water:Acetonitrile (90:10 to 50:50 over 20 min).

• Detection: ELSD (Evaporative Light Scattering) or RI (Refractive Index) is required as CDs lack strong UV chromophores (except the Tosyl group).

• Retention Order:

  • Native β-CD (Most polar, elutes first).

  • 3,6-Anhydro-β-CD (Intermediate polarity).

  • 6-O-Ts-β-CD (Least polar due to tosyl group, elutes last).

Stability & Synthesis Protocol

This protocol ensures the isolation of Ts-β-CD without degradation. It relies on low-temperature kinetic control .

Reagents[1][2]

• -Cyclodextrin (Dried, water content).

• p-Toluenesulfonyl chloride (TsCl) (Recrystallized, free of TsOH).

• NaOH (Freshly prepared 2.5 M solution).

Step-by-Step Methodology

• Suspension: Suspend

  -CD (10 g, 8.8 mmol) in water (80 mL).

• Basification (Critical Step): Add NaOH solution dropwise. Do not exceed pH 12 initially.

• Temperature Control: Cool the solution immediately to 0°C using an ice-salt bath.

  • Why: At 0°C, the rate of tosylation (

    ) is significantly faster than the rate of cyclization ( ). At 25°C, accelerates, leading to yield loss.

• Reagent Addition: Add TsCl (solid or dissolved in minimal acetonitrile) in small portions over 30 minutes.

• Incubation: Stir vigorously at 0°C for exactly 2-4 hours .

  • Checkpoint: Monitor by TLC (Isopropanol:Ethyl Acetate:Water:Ammonia 5:3:1:1). Stop when the mono-tosyl spot is maximal.

• Quenching: Adjust pH to 7.0 using 1M HCl.

  • Warning: Do not leave the solution basic during workup. The anhydro formation continues until the pH is neutral.

• Purification: Refrigerate the neutral solution overnight. The Ts-β-CD complex is less soluble in cold water than native CD and will precipitate.

Stability Workflow Diagram

Figure 2: Decision matrix for maintaining Ts-β-CD stability.

References

• Fujita, K., et al. "Preparation of Heptakis(6-O-(p-tosyl))-beta-cyclodextrin and Heptakis(6-O-(p-tosyl))-2-O-(p-tosyl)-beta-cyclodextrin and Their Conversion to Heptakis(3,6-anhydro)-beta-cyclodextrin."[1] Chemistry Letters, 1991.

• Tripodo, G., et al. "Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers."[2] Carbohydrate Research, 2013.[2] [2]

• Defaye, J., & Gadelle, A. "Glucopyranosyl-beta-cyclodextrin conjugates: Synthesis and inclusion complexation." Carbohydrate Research, 1991.

• Wang, Y., et al. "Heterogeneous Synthesis of Mono 6-Deoxy-tosyl-β-cyclodextrin in Alkaline."[3] Chinese Journal of Applied Chemistry, 2011.[3]

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An In-depth Technical Guide to Mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin: Synthesis, Characterization, and Applications in Supramolecular Chemistry

This guide provides a comprehensive overview of Mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin, a pivotal intermediate in the functionalization of beta-cyclodextrin. Intended for researchers, scientists, and professionals in drug development, this document delves into the nomenclature, synthesis, and critical applications of this versatile molecule, underpinned by field-proven insights and methodologies.

Nomenclature: A Landscape of Synonyms and Abbreviations

Mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin is known by a variety of names and abbreviations in scientific literature and commercial catalogs. A clear understanding of this nomenclature is essential for efficient literature searching and chemical sourcing.

Full Chemical Name	Common Synonyms	Common Abbreviations
Mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin	6-O-Tosyl-β-cyclodextrin[1]	mono-Ts-βCD[2][3]
Mono-6-O-tosyl-β-cyclodextrin[4]	Ts-β-CD[5]
Mono(6-O-p-tolylsulfonyl)-β-cyclodextrin	MoTsBCD[6]
β-Cyclodextrin 6-monotosylate[7]	TsO-CD[4]
β-Cyclodextrin 6-tosylate[7]
6A-O-Toluenesulfonyl-β-cyclodextrin[8]
Mono-(6-p-toluenesulfonyl)-β-cyclodextrin[1][9]

The Chemical Abstracts Service (CAS) Registry Number for this compound is 67217-55-4 [6][9][10]. It is crucial to verify this CAS number during procurement, as instances of incorrect listings have been noted.

The Strategic Importance in Cyclodextrin Chemistry

Cyclodextrins (CDs) are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic inner cavity, enabling them to form inclusion complexes with a variety of guest molecules.[11][12][13] This property makes them invaluable in pharmaceuticals for enhancing drug solubility, stability, and bioavailability.[14][15][16]

Native beta-cyclodextrin (β-CD), composed of seven glucose units, is the most commonly used, but its applications can be expanded through chemical modification.[17] The primary hydroxyl groups at the C6 position of the glucose units are the most accessible for chemical reactions. Mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin serves as a key intermediate because the tosyl group is an excellent leaving group, facilitating nucleophilic substitution reactions.[2][3] This allows for the introduction of a wide array of functional groups, such as azides, amines, and thiols, onto the cyclodextrin scaffold, thereby creating tailored host molecules for specific applications.[4][8]

Synthesis of Mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin: A Comparative Workflow

The selective monotosylation of one of the seven primary hydroxyl groups of beta-cyclodextrin presents a significant synthetic challenge due to the potential for multi-tosylation and the presence of unreacted starting material and byproducts.[2][8] Various methods have been developed to optimize the yield and purity of the desired mono-substituted product.

Classical Synthesis in Aqueous Alkaline Solution

A common method involves the reaction of beta-cyclodextrin with p-toluenesulfonyl chloride in an aqueous alkaline solution.[2] The selectivity for monosubstitution is achieved by controlling the stoichiometry of the reactants and the reaction conditions.

Experimental Protocol:

• Dissolution of β-CD: Suspend β-cyclodextrin in water. Slowly add a solution of sodium hydroxide (NaOH) while stirring to dissolve the cyclodextrin.[2]

• Addition of Tosylating Agent: Add p-toluenesulfonyl chloride in portions to the stirred solution at a controlled temperature (e.g., 25°C).[2]

• Reaction: Continue stirring for a defined period (e.g., 1 hour).[2]

• Purification: The purification of mono-Ts-βCD can be challenging.[2][3] A highly effective method involves the use of a cation exchange resin to remove inorganic salts and other impurities, followed by filtration and lyophilization of the product.[2][3] This approach avoids the use of toxic organic solvents and can significantly increase the yield of the pure product.[3]

Causality Behind Experimental Choices:

• The alkaline medium is crucial for deprotonating the hydroxyl groups of the cyclodextrin, increasing their nucleophilicity to attack the sulfonyl chloride.

• Portion-wise addition of p-toluenesulfonyl chloride helps to control the reaction rate and minimize side reactions.

• The use of a cation exchange resin is a critical purification step that selectively removes cationic impurities, leading to a highly pure product without the need for extensive crystallization.[2]

Synthesis Using 1-(p-toluenesulfonyl)imidazole

An alternative approach utilizes 1-(p-toluenesulfonyl)imidazole as the tosylating agent.[8] This reagent offers several advantages over p-toluenesulfonyl chloride, including higher aqueous solubility and greater resistance to hydrolysis, which can lead to cleaner reactions and reduced formation of p-toluenesulfonic acid as a byproduct.[8]

Experimental Protocol:

• Preparation of 1-(p-toluenesulfonyl)imidazole: This reagent is synthesized by reacting imidazole with p-toluenesulfonyl chloride in a suitable organic solvent like dichloromethane.[8]

• Reaction with β-CD: A solution of β-cyclodextrin hydrate in water is prepared, and finely powdered 1-(p-toluenesulfonyl)imidazole is added.[8]

• Base Addition: After a period of stirring, a solution of sodium hydroxide is added.[8]

• Workup and Purification: The reaction is quenched with ammonium chloride, and the product is precipitated, filtered, and washed to yield the pure mono-tosylated product.[8]

Workflow Diagram:

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A Senior Application Scientist's Guide to the Supramolecular Host-Guest Chemistry of Tosyl-Modified Cyclodextrins

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Importance of the Tosyl Group in Cyclodextrin Chemistry

Cyclodextrins (CDs), a family of cyclic oligosaccharides, have long been cornerstones of supramolecular chemistry due to their unique truncated cone structure, which features a hydrophobic inner cavity and a hydrophilic exterior.[1][2] This architecture allows them to encapsulate a wide variety of guest molecules, leading to applications in drug delivery, catalysis, and materials science.[3][4][5] However, native cyclodextrins possess inherent limitations, including modest binding affinities and a lack of specificity.[3] To unlock their full potential, chemical modification is essential.

This guide focuses on a pivotal class of modified cyclodextrins: the tosylated derivatives. The introduction of a p-toluenesulfonyl (tosyl) group is not merely an arbitrary modification; it is a strategic gateway. The tosylate is an outstanding leaving group, transforming the hydroxyl-bearing cyclodextrin into a highly versatile intermediate, primed for a vast array of subsequent nucleophilic substitution reactions.[6][7][8] Understanding the synthesis, characterization, and host-guest chemistry of tosyl-cyclodextrins is therefore fundamental for any researcher aiming to design advanced, functional supramolecular systems. This document provides an in-depth exploration of this critical intermediate, blending foundational principles with actionable protocols and field-proven insights.

Part 1: Synthesis of Tosyl-Modified Cyclodextrins — A Matter of Regioselectivity

The synthesis of mono-tosylated cyclodextrins is a nuanced process where the primary challenge is achieving regioselectivity. A β-cyclodextrin molecule, for instance, has 21 hydroxyl groups: seven primary (at the C-6 position) and fourteen secondary (at C-2 and C-3 positions). The reactivity of these hydroxyls is not uniform. The C-6 primary hydroxyls are sterically more accessible, while the C-2 secondary hydroxyls are more acidic and thus more reactive under specific alkaline conditions.[9]

The choice of tosylating agent and reaction conditions dictates the position of modification.

• Primary Rim (C-6) Tosylation: This is often the desired modification for creating "capped" or "bridged" cyclodextrins. Using tosyl chloride (TsCl) in an aqueous alkaline solution or pyridine has been a traditional method.[10][11] The alkalinity activates the hydroxyl groups, and while C-2 is more acidic, the steric accessibility of C-6 often favors its substitution, though mixtures are common.

• Secondary Rim (C-2) Tosylation: Achieving selective tosylation at the C-2 position is possible using reagents like N-tosylimidazole or by conducting the reaction under specific conditions, such as mechanosynthesis, which can enhance the reactivity of the C-2 hydroxyl.[6][12][13][14] This modification is particularly relevant for creating enzyme mimics where catalytic groups are positioned near the wider opening of the CD cavity.[14][15]

Logical Workflow: From Native β-Cyclodextrin to a Key Supramolecular Intermediate

The following diagram outlines the critical path for synthesizing mono-6-O-tosyl-β-cyclodextrin, a cornerstone intermediate for further functionalization.

Caption: Workflow for the synthesis of mono-6-O-tosyl-β-cyclodextrin.

Experimental Protocol: Synthesis of Mono-6-O-tosyl-β-cyclodextrin (mono-Ts-βCD)

This protocol is a synthesized example based on established, solvent-minimized methods that enhance yield and purity.[11]

Rationale: This method utilizes an aqueous environment, which is both greener and leverages the differential reactivity of the hydroxyl groups. A cation exchange resin is used for a highly efficient, single-step purification to remove the base and salt byproducts, which is a significant improvement over traditional, often low-yield, crystallization methods.[11]

Materials:

• β-Cyclodextrin (βCD), dried under vacuum

• p-Toluenesulfonyl chloride (TsCl)

• Sodium hydroxide (NaOH)

• Strong cation exchange resin (e.g., Dowex 50WX8)

• Deionized water

• Acetone

Procedure:

• Preparation of βCD Solution: Dissolve β-cyclodextrin (e.g., 5.67 g, 5 mmol) in 100 mL of a 0.15 M NaOH aqueous solution with vigorous stirring at room temperature. The alkaline environment is crucial for deprotonating the hydroxyl groups, increasing their nucleophilicity.

• Tosylation Reaction: In a separate flask, dissolve TsCl (e.g., 1.14 g, 6 mmol) in a minimal amount of acetone (approx. 5 mL). Add this solution dropwise to the stirring βCD solution over 30 minutes. A slight molar excess of TsCl is used to drive the reaction towards the product. The reaction is allowed to proceed for 2 hours at room temperature.

• Neutralization and Purification: After the reaction, add the cation exchange resin to the solution and stir until the pH becomes neutral (pH ~7). This step efficiently removes sodium ions and unreacted NaOH. The resin is then removed by simple filtration.

  • Self-Validation Insight: Monitoring the pH provides a clear endpoint for the neutralization step, ensuring complete removal of the base without requiring complex workup procedures.

• Product Isolation: The filtered aqueous solution is concentrated under reduced pressure. The resulting white solid is washed thoroughly with deionized water to remove any remaining unreacted βCD and then with acetone to remove p-toluenesulfonic acid byproduct.

• Drying: The purified white solid, mono-Ts-βCD, is dried in a vacuum oven at 60°C overnight. Typical yields using this method can reach up to 35-40%.[11][12]

Part 2: Characterization of Tosyl-Cyclodextrins

Unambiguous characterization is critical to confirm successful tosylation and determine the degree and site of substitution. A multi-technique approach is standard practice.

Technique	Purpose & Key Observations	Reference
¹H-NMR	Confirms the presence of the tosyl group. Look for characteristic aromatic proton signals around 7.4-7.8 ppm and the methyl protons of the tosyl group at ~2.4 ppm. Integration comparison between anomeric CD protons (H1, ~4.8 ppm) and the tosyl methyl protons confirms the degree of substitution.[16]	[16]
¹³C-NMR	Provides information on the substitution site. Tosylation induces a downfield shift of the carbon atom bearing the tosyl group (C-6 or C-2) and an upfield shift of the adjacent carbons, confirming the regioselectivity.[17][18]	[17][18]
2D-NMR (COSY, HSQC, NOESY)	Elucidates the precise structure and conformation, especially in complex substitution patterns. NOESY can reveal through-space correlations between guest protons and protons inside the CD cavity (H3, H5), confirming inclusion.[14][18][19]	[14][18][19]
FTIR Spectroscopy	Confirms functional group incorporation. Look for characteristic peaks for the sulfonate group (S=O stretching) around 1360 cm⁻¹ and 1175 cm⁻¹.
Mass Spectrometry (MALDI-TOF, ESI)	Determines the molecular weight of the modified cyclodextrin, confirming the addition of the tosyl group(s) and verifying the degree of substitution.[20]	[20]

Part 3: The Core of Host-Guest Chemistry

The primary driving forces for the formation of inclusion complexes in aqueous solution are predominantly noncovalent interactions.[19][21] These include:

• Hydrophobic Interactions: The energetically unfavorable interaction between the nonpolar guest and the aqueous environment drives the guest into the relatively apolar CD cavity. This process is entropically favorable due to the release of ordered water molecules from the cavity.[22]

• Van der Waals Forces: Close spatial contact between the guest and the inner walls of the CD cavity leads to favorable, albeit weak, van der Waals interactions.[23]

• Hydrogen Bonding: While the interior is hydrophobic, the hydroxyl groups at the rims can form hydrogen bonds with suitable guest molecules, influencing the orientation and stability of the complex.

Modification with a tosyl group can subtly alter these interactions. The bulky, somewhat hydrophobic tosyl group at the rim can act as a "cap," potentially increasing the binding affinity for certain guests by sterically hindering their exit. Conversely, it can also sterically block the entry of other guests, thereby tuning the selectivity of the host molecule.

Visualizing the Host-Guest Interaction

The formation of an inclusion complex is a dynamic equilibrium where a guest molecule partitions from the bulk solvent into the protective environment of the cyclodextrin cavity.

Caption: Formation of a host-guest inclusion complex.

Thermodynamic Analysis via Isothermal Titration Calorimetry (ITC)

To quantify the strength and driving forces of host-guest binding, Isothermal Titration Calorimetry (ITC) is the gold standard. It directly measures the heat released or absorbed during the binding event, allowing for the simultaneous determination of the binding constant (Ka), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding.[19][22][24]

Experimental Protocol: ITC Analysis of a Host-Guest Interaction

Rationale: This protocol provides a direct, label-free method to obtain a complete thermodynamic profile of the binding interaction in a single experiment. The choice of buffer is critical to avoid heats of ionization that could interfere with the measurement.

Setup:

• Sample Cell: Contains the host (Tosyl-CD) at a concentration (C_host) where C_host * Ka is ideally between 5 and 500.[19]

• Syringe: Contains the guest molecule at a concentration 10-15 times that of the host.

• Buffer: A low ionic strength buffer (e.g., 10 mM phosphate buffer, pH 7.0) is used for both host and guest solutions to minimize buffer effects.

Procedure:

• Preparation: Prepare solutions of the host and guest in the exact same buffer. Degas both solutions thoroughly to prevent air bubbles.

• Equilibration: Load the host solution into the sample cell and the guest solution into the injection syringe. Allow the system to thermally equilibrate at the desired temperature (commonly 25°C or 298 K).

• Titration: Perform a series of small, sequential injections (e.g., 2-10 µL) of the guest solution into the host solution. The instrument measures the differential power required to maintain zero temperature difference between the sample and reference cells, which corresponds to the heat of reaction.

• Data Analysis: The raw data (a series of heat-burst peaks) is integrated to yield a plot of heat change per mole of injectant versus the molar ratio of guest to host. This binding isotherm is then fitted to a suitable binding model (e.g., a single-site model) to extract the thermodynamic parameters.[24]

Data Presentation:

Parameter	Symbol	Description	Example Value
Association Constant	Ka	Strength of the binding interaction (M⁻¹)	1.5 x 10⁴ M⁻¹
Gibbs Free Energy	ΔG	Overall spontaneity of binding (kJ/mol)	-23.8 kJ/mol
Enthalpy Change	ΔH	Heat released/absorbed upon binding (kJ/mol)	-15.2 kJ/mol
Entropy Change	ΔS	Change in disorder upon binding (J/mol·K)	28.8 J/mol·K

Part 4: Applications — The Tosyl-Cyclodextrin as a Gateway Molecule

The true power of tosyl-cyclodextrins lies in their role as versatile intermediates. The tosylate group can be readily displaced by a wide range of nucleophiles, opening a gateway to a vast library of functionalized cyclodextrins with tailored properties.

Caption: The role of tosyl-CD as a gateway to diverse functional derivatives and applications.

• Drug Delivery Systems: The derivatives made from tosyl-CDs are extensively used in drug development.[25]

  • Enhanced Solubility & Bioavailability: By attaching hydrophilic groups like amines or polyethylene glycol (PEG), the solubility of the cyclodextrin itself and its inclusion complexes can be dramatically increased, improving the bioavailability of poorly soluble drugs.[4][20][26][27]

  • Targeted Delivery: Functional groups introduced via the tosyl intermediate can be used to conjugate targeting ligands (e.g., folic acid, antibodies) to deliver an encapsulated drug specifically to cancer cells or inflamed tissues.[25]

• Enzyme Mimics and Catalysis: The precise, covalent attachment of catalytic groups (e.g., imidazoles, metal-chelating ligands) onto the cyclodextrin scaffold allows for the creation of artificial enzymes.[7] The CD cavity first binds the substrate (the "molecular recognition" step), and the attached functional group then performs the chemical transformation (the "catalysis" step), mimicking the action of natural enzymes.[14][28]

• Supramolecular Materials: Tosyl-CDs are building blocks for larger, more complex architectures. They can be used to graft cyclodextrins onto polymer backbones or surfaces, creating materials for sensing, separation, or self-healing applications.[29]

Conclusion and Future Outlook

Tosyl-modified cyclodextrins are far more than just another derivative; they are a cornerstone of modern supramolecular design. Their strategic importance lies in their capacity to serve as a robust and versatile platform for introducing virtually any desired functionality onto the cyclodextrin scaffold. The ability to control the site of tosylation allows for precise architectural control, which is paramount in designing systems for targeted drug delivery, specific catalysis, and advanced materials.

Future research will likely focus on developing even more efficient, selective, and greener methods for tosylation, potentially through flow chemistry or advanced catalytic systems.[8] Furthermore, the integration of tosyl-CD-derived building blocks into complex nanoarchitectures and smart materials will continue to push the boundaries of what is possible in medicine and materials science, solidifying the tosyl group's legacy as a key player in the ever-evolving story of cyclodextrin chemistry.[5]

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Critical aggregation concentration of modified beta-cyclodextrins

An In-depth Technical Guide to the Critical Aggregation Concentration of Modified Beta-Cyclodextrins

Abstract

Modified beta-cyclodextrins (β-CDs) are indispensable excipients in the pharmaceutical industry, primarily utilized to enhance the solubility, stability, and bioavailability of poorly water-soluble drugs.[1][2] Their function, however, extends beyond simple 1:1 inclusion complexation. At specific concentrations in aqueous solutions, these molecules can self-assemble into supramolecular aggregates. The onset of this phenomenon is defined by the Critical Aggregation Concentration (CAC). Understanding and accurately determining the CAC is paramount for researchers, scientists, and drug development professionals, as this aggregation behavior profoundly impacts formulation performance, analytical results, and the ultimate therapeutic efficacy of the drug product. This guide provides a comprehensive exploration of the CAC of modified β-CDs, detailing the underlying principles, influencing factors, and robust experimental methodologies for its determination.

Introduction: Beyond the Monomer

Cyclodextrins (CDs) are cyclic oligosaccharides derived from starch, forming a truncated cone structure with a hydrophilic exterior and a lipophilic internal cavity.[3] This unique architecture allows them to encapsulate "guest" molecules, primarily through hydrophobic interactions, forming inclusion complexes.[2][4] Native β-CD, composed of seven glucose units, possesses an ideal cavity size for many drug molecules but is hampered by its limited aqueous solubility.[5] Chemical modification—such as the introduction of hydroxypropyl or sulfobutyl ether groups—disrupts the intramolecular hydrogen bonding of the parent molecule, drastically increasing water solubility and safety, leading to derivatives like Hydroxypropyl-β-Cyclodextrin (HP-β-CD) and Sulfobutyl Ether-β-Cyclodextrin (SBE-β-CD).[1][6][7][8]

While often treated as simple monomers in solution, these modified CDs exhibit concentration-dependent self-assembly.[9] Below a certain threshold, they exist predominantly as individual molecules. As the concentration increases, they begin to form transient clusters and larger, nanosized aggregates.[10] This self-assembly is not merely an academic curiosity; it is a critical parameter that can either enhance drug solubilization through non-inclusion-based mechanisms or lead to undesirable outcomes like particle formation and erroneous analytical data.[11] The inflection point for this behavior is the Critical Aggregation Concentration (CAC).

The Critical Aggregation Concentration (CAC): A Fundamental Parameter

The CAC is defined as the concentration at which the self-assembly of cyclodextrin molecules into larger aggregates begins to occur in a significant manner under specific conditions of temperature and pressure.[10] It is conceptually similar to the critical micelle concentration (CMC) of surfactants, but the driving forces differ. While micellization is dominated by the hydrophobic effect of long alkyl chains, CD aggregation is a more complex interplay of forces, including:

• Intermolecular Hydrogen Bonding: The hydroxyl groups on the exterior of the CD molecules can form hydrogen bonds, linking monomers together.[12]

• Hydrophobic Interactions: Although the exterior is hydrophilic, the aggregation can be influenced by the desire to minimize unfavorable interactions between the less polar parts of the CD structure and water.

• Van der Waals Forces: These weak, short-range forces contribute to the overall stability of the aggregates.[13]

• Guest Molecule Influence: The formation of an inclusion complex with a drug molecule can significantly alter the aggregation tendency of the CD, either promoting or inhibiting it.[11][14]

The aggregation process is dynamic, with monomers and aggregates coexisting in a state of equilibrium.[15] The size and structure of these aggregates can vary, ranging from small clusters of a few molecules to larger nanoparticles of 100 nm or more.[16][17]

Impact of Chemical Modification on Aggregation

The type and degree of chemical modification are primary determinants of a CD's tendency to aggregate. Native β-CD has a relatively low CAC of approximately 8 mg/mL due to its planar structure and propensity for hydrogen bonding.[10][11] In contrast, chemically modified derivatives exhibit significantly different behaviors.

• Hydroxypropyl-β-Cyclodextrin (HP-β-CD): The bulky hydroxypropyl groups sterically hinder intermolecular hydrogen bonding. This significantly increases the energy barrier for aggregation, resulting in a much higher CAC, reported to be around 118 mg/mL (11.8% w/v).[10][11][18]

• Sulfobutyl Ether-β-Cyclodextrin (SBE-β-CD): The negatively charged sulfobutyl groups introduce electrostatic repulsion between the CD molecules.[19] This repulsion strongly opposes aggregation, though it still occurs. The CAC for SBE-β-CD is reported to be around 2% (m/v).[17]

The table below summarizes key properties of these widely used modified β-cyclodextrins.

Modified β-Cyclodextrin	Common Abbreviation	Key Structural Feature	Primary Effect on Aggregation	Reported CAC (in pure water)
Hydroxypropyl-β-CD	HP-β-CD	Hydroxypropyl groups	Steric hindrance	~118 mg/mL[10][11][18]
Sulfobutyl Ether-β-CD	SBE-β-CD	Anionic sulfobutyl ether groups	Electrostatic repulsion	~20 mg/mL (2% m/v)[17]
Randomly Methylated-β-CD	RAMEB	Methyl groups	Reduced hydrogen bonding	Varies with DS

Table 1: Properties and aggregation characteristics of common modified β-cyclodextrins.

Experimental Methodologies for CAC Determination

No single method for determining the CAC is universally applicable; the choice depends on the specific CD, available instrumentation, and the nature of the system being studied (e.g., with or without a guest molecule). A multi-method approach is often advisable for robust characterization. The fundamental principle involves monitoring a physical or chemical property of the CD solution that changes upon aggregate formation as a function of concentration. The CAC is identified as the concentration at which a distinct change or break in the plotted data occurs.

Below is a diagram illustrating a generalized workflow for CAC determination, followed by detailed protocols for key techniques.

Caption: Generalized workflow for the determination of the Critical Aggregation Concentration (CAC).

Fluorescence Spectroscopy using a Molecular Probe

Principle: This is one of the most sensitive and widely used methods. It employs a hydrophobic fluorescent probe, such as pyrene or 8-Anilinonaphthalene-1-sulfonic acid (ANS), whose spectral properties are highly sensitive to the polarity of its microenvironment. In a dilute CD solution (below CAC), the probe resides in the polar aqueous environment. Above the CAC, the probe preferentially partitions into the nonpolar, hydrophobic domains created within the CD aggregates. This change in microenvironment causes a detectable shift in the probe's fluorescence emission spectrum.

Experimental Protocol (using Pyrene):

• Stock Solution Preparation:

  • Prepare a concentrated stock solution of the modified β-CD in high-purity water.

  • Prepare a stock solution of pyrene in a volatile solvent like acetone or methanol at a concentration of approximately 10⁻³ M.

• Sample Preparation:

  • Create a series of vials containing serially diluted CD solutions, covering a wide concentration range expected to bracket the CAC.

  • To each vial, add a small aliquot of the pyrene stock solution such that the final pyrene concentration is constant across all samples (typically ~10⁻⁶ M).

  • Allow the volatile solvent to evaporate completely, leaving a thin film of pyrene. This ensures the probe is introduced with minimal organic solvent.

  • Add the corresponding CD solutions to each vial.

  • Seal the vials, protect them from light, and allow them to equilibrate overnight with gentle agitation to ensure complete dissolution and partitioning of the probe.

• Spectrofluorometric Measurement:

  • Set the excitation wavelength for pyrene at 334 nm.

  • Record the emission spectrum for each sample from approximately 350 nm to 450 nm.

  • Note the intensities of the first (I₁) and third (I₃) vibronic peaks, typically located around 373 nm and 384 nm, respectively.

• Data Analysis:

  • Calculate the intensity ratio I₁/I₃ for each CD concentration.

  • Plot the I₁/I₃ ratio as a function of the logarithm of the CD concentration.

  • Below the CAC, the ratio will be relatively high and constant, reflecting the polar aqueous environment. Above the CAC, the ratio will decrease sharply as pyrene partitions into the nonpolar aggregate interiors.

  • The CAC is determined from the intersection of the two linear portions of the resulting sigmoidal curve.

Dynamic Light Scattering (DLS)

Principle: DLS measures the size distribution of particles in a solution by analyzing the fluctuations in the intensity of scattered light caused by the Brownian motion of the particles.[20] Below the CAC, the solution contains primarily small CD monomers, resulting in low and stable scattered light intensity. As aggregates form above the CAC, larger particles appear, causing a significant increase in the intensity and fluctuations of scattered light. DLS is effective for detecting the presence of aggregates and estimating their size.[21][22]

Experimental Protocol:

• Sample Preparation:

  • Prepare a series of CD solutions at different concentrations in high-purity, filtered (e.g., 0.22 µm filter) water to remove any dust or extraneous particulate matter.

  • Ensure samples are equilibrated at the desired measurement temperature.

• DLS Measurement:

  • Place the sample cuvette in the DLS instrument.

  • For each concentration, perform multiple measurements to obtain an average scattered light intensity (measured in kilo-counts per second, kcps) and the average hydrodynamic radius (Rh).

• Data Analysis:

  • Plot the average scattered light intensity (or the hydrodynamic radius) as a function of CD concentration.

  • A distinct increase in the slope of the plot indicates the formation of larger particles. The concentration at this inflection point is taken as the CAC.[17]

Other Key Methodologies

A comparison of various techniques highlights the importance of selecting the appropriate method based on its underlying principles and limitations.

Method	Principle	Advantages	Limitations
Surface Tensiometry	Measures the change in surface tension of the solution as a function of CD concentration.	Standard technique for surfactants.	Often insensitive for modified CDs like HP-β-CD, which show only minor changes in surface tension, making CAC determination difficult or unreliable.[21][23]
Isothermal Titration Calorimetry (ITC)	Measures the heat released or absorbed during the self-assembly process.	Provides a complete thermodynamic profile of the aggregation (ΔH, ΔS, ΔG).[17][24]	Can be complex to analyze; the heat change associated with aggregation may be small and difficult to deconvolute from dilution effects.
Permeation/Dialysis Studies	Monitors the rate of CD permeation across a semi-permeable membrane. Aggregate formation reduces the concentration of free monomers, slowing the permeation rate.	Effective and can provide conclusive data, especially for HP-β-CD.[23][25]	Can be laborious and time-consuming.[25] Results depend on the membrane's molecular weight cut-off (MWCO).
¹H NMR Spectroscopy	Changes in the chemical shifts or diffusion coefficients of the CD protons are observed upon aggregation.	Provides detailed molecular-level insight. Can distinguish between aggregated and non-aggregated states.[17]	Lower sensitivity compared to fluorescence; may only detect aggregation at high fractions.[3]

Table 2: Comparative overview of experimental methods for CAC determination.

Factors Influencing the Critical Aggregation Concentration

The CAC is not an immutable constant for a given modified CD. It is highly sensitive to both the formulation composition and environmental conditions.

Caption: Key intrinsic and extrinsic factors that modulate the CAC of modified β-cyclodextrins.

• Presence of Guest Molecules: This is a critical factor in pharmaceutical formulations. The formation of a drug/CD inclusion complex can significantly alter aggregation. A hydrophobic drug can act as a "bridge" between CD monomers, promoting aggregation and lowering the CAC.[14][26] Conversely, some guests may inhibit aggregation. The effect is highly dependent on the physicochemical properties of the guest molecule.[4]

• Temperature: The effect of temperature is complex. Generally, an increase in temperature can disrupt the hydrogen-bonded water structure around the CD, which may favor aggregation (an entropically driven process).[15] However, it can also increase the kinetic energy of the molecules, potentially disrupting the weak forces holding the aggregates together. The overall effect depends on the specific thermodynamics of the system.[17]

• pH and Ionic Strength: For charged derivatives like SBE-β-CD, pH and ionic strength are crucial. Changes in pH can alter the ionization state of the CD or guest molecule. Increasing the ionic strength of the solution can shield the electrostatic repulsion between SBE-β-CD molecules, thereby promoting aggregation and lowering the CAC.

Conclusion and Outlook

The self-assembly of modified β-cyclodextrins is a fundamental property that has profound implications for their application in drug development. The Critical Aggregation Concentration is the key parameter that defines the threshold for this behavior. Its determination is not merely an academic exercise but a practical necessity for ensuring the development of stable, safe, and effective drug formulations. An understanding of the CAC allows formulation scientists to:

• Optimize Solubilization: Leverage aggregate formation for enhanced solubilization of drugs that do not form strong inclusion complexes.

• Control Formulation Stability: Avoid concentrations that may lead to the formation of undesirable visible or sub-visible particles.[15]

• Ensure Accurate Analysis: Recognize that aggregation can interfere with analytical techniques like size-exclusion chromatography and light scattering if not properly accounted for.

• Design Novel Delivery Systems: Harness the self-assembly process to create novel CD-based nanoparticles and controlled-release platforms.[9]

By employing the robust experimental methodologies outlined in this guide and considering the multifaceted factors that influence aggregation, researchers can gain precise control over the behavior of modified β-cyclodextrins, unlocking their full potential as powerful tools in pharmaceutical science.

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• Caltagirone, C., et al. (2016). Aggregation behavior of amphiphilic cyclodextrins in a nonpolar solvent: evidence of large-scale structures by atomistic molecular dynamics simulations and solution studies. Beilstein Journal of Organic Chemistry. Retrieved February 15, 2026, from [Link]

• Puskás, I., et al. (2013). Aggregation Behavior of Cyclodextrins in Aqueous Solutions. ResearchGate. Retrieved February 15, 2026, from [Link]

• Bonini, M., et al. (2006). A study of the aggregation of cyclodextrins: Determination of the critical aggregation concentration, size of aggregates and thermodynamics using isodesmic and K2-K models. Semantic Scholar. Retrieved February 15, 2026, from [Link]

• Saokham, P., et al. (2016). The self-assemble of natural cyclodextrins in aqueous solutions: Application of miniature permeation studies for critical aggregation concentration (cac) determinations. PubMed. Retrieved February 15, 2026, from [Link]

• (n.d.). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future. Semantic Scholar. Retrieved February 15, 2026, from [Link]

• Terefe, G., et al. (2017). Characterisation of aggregates of cyclodextrin-drug complexes using Taylor Dispersion Analysis. PubMed. Retrieved February 15, 2026, from [Link]

• Sá Couto, A. R., et al. (2017). A study of the aggregation of cyclodextrins: Determination of the critical aggregation concentration, size of aggregates and thermodynamics using isodesmic and K2-K models. ResearchGate. Retrieved February 15, 2026, from [Link]

• Puskás, I., et al. (2013). Characterization and control of the aggregation behavior of cyclodextrins. ResearchGate. Retrieved February 15, 2026, from [Link]

• Che, A., et al. (2024). Synthesis and Inclusion Properties of a β-Cyclodextrin Heptaphosphoramidate. MDPI. Retrieved February 15, 2026, from [Link]

• Ouhajji, S., et al. (2022). Microtube self-assembly leads to conformational freezing point depression. ScienceDirect. Retrieved February 15, 2026, from [Link]

• (n.d.). Scheme 1. Synthesis of sulfobutylether cyclodextrins. ResearchGate. Retrieved February 15, 2026, from [Link]

• Castagnola, M., et al. (2015). Do Cyclodextrins Aggregate in Water? Insights from NMR Experiments. Langmuir. Retrieved February 15, 2026, from [Link]

• Singh, R., et al. (2023). Sulfobutylether-β-cyclodextrin: A functional biopolymer for drug delivery applications. ScienceDirect. Retrieved February 15, 2026, from [Link]

• Singh, R., et al. (2023). Sulfobutylether-β-cyclodextrin: A functional biopolymer for drug delivery applications. International Journal of Biological Macromolecules. Retrieved February 15, 2026, from [Link]

• (n.d.). Influence of the host and guest molecule charged state over the complex formation. ResearchGate. Retrieved February 15, 2026, from [Link]

• Coleman, A. W., et al. (1992). Aggregation of cyclodextrins: An explanation of the abnormal solubility of β-CD. ResearchGate. Retrieved February 15, 2026, from [Link]

• Czerwińska, M., et al. (2024). Evaluating Theoretical Solvent Models for Thermodynamic and Structural Descriptions of Dacarbazine–Cyclodextrin Complexes. The Theoretical and Conductometric Study. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

• Iurciuc-Tincu, C.-E., et al. (2021). An Optimization Procedure for Preparing Aqueous CAR/HP-CD Aggregate Dispersions. Semantic Scholar. Retrieved February 15, 2026, from [Link]

• Sá Couto, A. R., et al. (2018). 2-Hydroxypropyl-β-Cyclodextrin Aggregates: Identification and Development of Analytical Techniques. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

• (n.d.). Dynamic Light Scattering (DLS). Unchained Labs. Retrieved February 15, 2026, from [Link]

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Protocols & Analytical Methods

Using Ts-beta-CD as intermediate for mono-functionalized cyclodextrins

The Mono-Tosyl Intermediate (Ts-β-CD) as a Gateway to Regioselective Functionalization

Executive Summary

Beta-cyclodextrin (

-CD) possesses a symmetric torus structure with 21 hydroxyl groups. The primary challenge in cyclodextrin chemistry is "symmetry breaking"—modifying exactly one of these hydroxyls to create a mono-functionalized anchor without producing a heterogeneous mixture of isomers.

6-O-Monotosyl-

-cyclodextrin (Ts- -CD) is the industry-standard "Golden Key" intermediate. By installing a good leaving group (tosylate) at the C6 primary face, researchers can unlock nucleophilic substitution pathways to attach azides, amines, thiols, or drug payloads with high regioselectivity.

This guide details the "Green" Aqueous Synthesis Protocol , moving away from toxic pyridine-based methods. It focuses on the supramolecular mechanism that drives regioselectivity and provides self-validating purification steps.

The Chemistry of Regioselectivity

Why does the reaction occur at the C6 position? The synthesis relies on Supramolecular Control . In aqueous alkaline solution,

-toluenesulfonyl chloride (TsCl) forms an inclusion complex within the -CD cavity. The geometry of this complex positions the sulfonyl chloride group in close proximity to the primary hydroxyls (C6) at the narrow rim, while shielding the secondary hydroxyls (C2, C3) at the wide rim.

Mechanism Visualization

The following diagram illustrates the workflow from native

-CD to the mono-functionalized derivative.

Figure 1: The regioselective pathway relying on host-guest complexation to direct the tosyl group to the C6 primary rim.

Protocol A: Aqueous Synthesis of Ts-β-CD

Adapted from Tang & Ng (2008) and Tripodo et al. (2013).

Objective: Synthesize 6-O-Monotosyl-

-CD with minimized di-tosyl byproducts.

Materials

• -Cyclodextrin (Recrystallized, dried)[1][2]
• -Toluenesulfonyl chloride (TsCl)[3][4][5]

• Sodium Hydroxide (NaOH)[1][4][6][7]

• Acetonitrile (Optional, for pre-dissolving TsCl)

• Cation Exchange Resin (e.g., Amberlite IR-120 H+ form) - Critical for rapid neutralization.

Step-by-Step Methodology

• Preparation of Host Solution:

  • Dissolve 50.0 g (44.0 mmol) of

    -CD in 1.2 L of water.

  • Add 15 g of NaOH to the solution (approx 0.375 M).

  • Note: The solution must be clear. Cool to 0°C in an ice bath. Low temperature is crucial to suppress hydrolysis of the TsCl.

• Reagent Addition (The Critical Step):

  • Weigh 12.6 g (66.0 mmol) of TsCl (1.5 molar equivalents).

  • Technique: Do not dump TsCl as a solid chunk. Dissolve TsCl in a minimal amount of acetonitrile (~30 mL) and add dropwise OR grind TsCl into a fine powder and add slowly over 30 minutes with vigorous stirring.

  • Reasoning: Slow addition ensures the TsCl has time to complex with the CD cavity before non-specific hydrolysis occurs.

• Reaction:

  • Stir vigorously at 0–5°C for 2 hours .

  • Checkpoint: The mixture will become slightly cloudy as the inclusion complex reacts.

• Quenching & pH Adjustment:

  • Filter off unreacted TsCl (solid) using a sintered glass funnel.[1]

  • Rapid Neutralization: Add the acid form cation exchange resin directly to the filtrate until pH reaches 7.0–6.0.

  • Why Resin? Using HCl can create local hot-spots of acidity that hydrolyze the glycosidic bonds. Resin allows gentle, bulk neutralization.

• Purification (Recrystallization):

  • Filter off the resin.[1][6][8]

  • Cool the filtrate to 4°C overnight. The Ts-

    -CD is significantly less soluble in water than native -CD.

  • Collect the white precipitate.[8]

  • Validation Loop: Redissolve in boiling water and recrystallize twice. This removes the native

    -CD (which stays in the supernatant) and di-tosyl impurities (which are often insoluble and filtered out earlier).

Expected Yield: 30–40% Characterization:

• HPLC: Retention time shift vs Native CD.

• 1H NMR (DMSO-d6): Look for aromatic doublets at

  7.4–7.8 ppm (tosyl group) and the specific downfield shift of the C6 protons.

Protocol B: Nucleophilic Displacement (Azidation)

Objective: Convert Ts-

-CD into Mono-6-azido-6-deoxy- -CD ( - -CD), the universal precursor for "Click Chemistry" (CuAAC).

Materials

• Ts-

  -CD (from Protocol A)[9][10]

• Sodium Azide (

  ) - Caution: Toxic

• Solvent: Water (Green) or DMF (Faster)

Methodology (Water-Based)[5][7]

• Dissolution: Dissolve 10.0 g (7.76 mmol) of Ts-

  -CD in 100 mL of water.

• Displacement: Add 5.0 g (77 mmol) of

  (10-fold excess).

• Heating: Heat to 80°C for 12–18 hours .

  • Note: The tosyl group is displaced by the azide ion via an

    mechanism.

• Work-up:

  • Precipitate the product by pouring the reaction mixture into acetone (1 L).

  • Filter the white solid.[8]

  • Wash with excess acetone to remove unreacted

    .

  • Safety: Treat filtrate with bleach to quench residual azide before disposal.

Validation:

• IR Spectroscopy: Appearance of a strong, sharp peak at ~2100 cm⁻¹ (Azide stretch). This is the definitive "Yes/No" check.

Troubleshooting & Optimization

Common failure modes and their scientific causality.

Observation	Probable Cause	Corrective Action
Low Yield (<10%)	Hydrolysis of TsCl before complexation.	Ensure temperature is strictly 0°C; Grind TsCl finer; Increase stirring speed.
High Native CD in Product	Incomplete reaction or poor recrystallization.	Increase TsCl equivalents to 2.0; Perform an extra recrystallization step from hot water.
Product is Insoluble	Over-tosylation (Di/Tri-tosyl species).	Reduce reaction time; Ensure TsCl is added slowly.
NMR shows broad peaks	Self-inclusion of the Tosyl group.	The tosyl group often tucks back into the CD cavity in . Use DMSO-d6 for clearer spectra.

References

• Tang, W., & Ng, S. C.[11][12] (2008). Facile synthesis of mono-6-amino-6-deoxy-α-, β-, γ-cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery.[12] Nature Protocols, 3(4), 691–697.[12]

  • [Link][7][13]

• Tripodo, G., Wischke, C., Neffe, A. T., & Lendlein, A. (2013). Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers.[5] Carbohydrate Research, 381, 59–63.[5]

  • [Link]

• Defaye, J., Gadelle, A., & Angely, L. (1989). Regioselective substitution of the primary hydroxyls of cyclodextrins.

  • [Link]

• Melton, L. D., & Slessor, K. N. (1971). Synthesis of monosubstituted cyclohexaamyloses.

  • [Link]

Disclaimer: This protocol involves hazardous chemicals (Azides, Sulfonyl Chlorides). All experiments should be performed in a fume hood with appropriate PPE. Consult local safety regulations before handling sodium azide.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
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• 4. researchgate.net [researchgate.net]
• 5. Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. researchgate.net [researchgate.net]

Synthesis of beta-cyclodextrin-based drug delivery systems using tosyl leaving group

Precision Synthesis of 6-O-Monotosyl- -Cyclodextrin: The Gateway to Targeted Drug Delivery

Executive Summary

Beta-cyclodextrin (

-CD) is a cornerstone of supramolecular drug delivery due to its ability to encapsulate hydrophobic small molecules. However, native -CD lacks the functional handles required for targeted delivery or polymer conjugation. The 6-O-monotosyl- -cyclodextrin (Ts- -CD) intermediate is the industry-standard "gateway" molecule. By selectively activating the primary hydroxyl group at the C6 position with a tosyl (p-toluenesulfonyl) leaving group, researchers can unlock a vast library of functionalized derivatives (azides, amines, thiols) via nucleophilic substitution.

This guide provides a high-fidelity protocol for the regioselective synthesis of Ts-

-CD, emphasizing a pyridine-free aqueous method that aligns with modern Green Chemistry standards while maximizing yield and purity.

The Strategic Gateway: Mechanistic Insight

Why the Tosyl Group?

The tosyl group is chosen not just for its leaving group ability, but for its steric bulk.

-CD contains three types of hydroxyl groups:

• Primary -OH (C6): Most nucleophilic and least sterically hindered.

• Secondary -OH (C2 & C3): Located on the wider rim; more acidic but sterically crowded.

The Challenge: Reacting

-CD with highly reactive electrophiles often leads to "over-functionalization" (polysubstitution) or reaction at the wrong face (C2/C3). The Solution: Using -toluenesulfonyl chloride ( -TsCl) in an aqueous alkaline medium exploits the inclusion complexation. The aromatic tosyl ring partially enters the -CD cavity, positioning the sulfonyl chloride group in proximity to the C6 primary hydroxyls, thereby directing regioselective attack.

The "Hub and Spoke" Utility

Once synthesized, Ts-

-CD serves as the electrophilic hub for creating advanced Drug Delivery Systems (DDS).

Figure 1: The central role of Ts-

-CD in diversifying cyclodextrin applications.

Protocol A: Aqueous Synthesis of 6-O-Monotosyl- -CD

Avoids the toxicity of pyridine while maintaining high regioselectivity.

Materials & Reagents[1][2]

• -Cyclodextrin: Recrystallized and dried (water content < 10% is critical for accurate stoichiometry).

• p-Toluenesulfonyl Chloride (TsCl): Freshly purified (impurities cause color degradation).

• Sodium Hydroxide (NaOH): 2.5 M aqueous solution.

• Acetonitrile (MeCN): HPLC Grade.

• Ammonium Chloride (

  ): For pH buffering/quenching.

Experimental Workflow

Step 1: Host Solubilization Dissolve

-CD (60.0 g, 52.9 mmol) in water (1.5 L) at room temperature.

• Note:

  -CD has limited solubility (~18 mg/mL). Gentle heating (40°C) helps dissolution, but cool to 25°C before proceeding.

Step 2: Reagent Preparation Dissolve

-TsCl (15.1 g, 79.3 mmol, 1.5 eq) in a minimal amount of Acetonitrile (~40-50 mL).

• Why MeCN? Adding solid TsCl directly causes slow, heterogeneous kinetics. Predissolving in MeCN ensures rapid dispersion.

Step 3: The Reaction (The Critical Phase) Add the TsCl/MeCN solution dropwise to the

-CD suspension under vigorous stirring. Immediately add NaOH (2.5 M) to maintain pH at 8.5 – 9.0 .

• Critical Control Point: Do NOT exceed pH 10. High pH causes hydrolysis of the ester bond you are trying to form. Low pH (<8) stalls the reaction.

• Duration: Stir for 2-4 hours at 25°C. The solution will turn slightly cloudy as the inclusion complex forms.

Step 4: Quenching Adjust pH to 7.0 using 1 M HCl or

. Cool the solution to 4°C overnight.

Step 5: Crude Recovery Filter the white precipitate. This crude solid contains:

• Product: 6-O-Monotosyl-

  -CD

• Impurity A: Unreacted

  -CD (Major)

• Impurity B: Polytosylated species (Minor)

• Impurity C: Tosylate hydrolysis byproducts.

Protocol B: Purification (The "Make or Break" Step)

Monotosylation yields are typically 30-40%. Purification is essential to remove unreacted native CD.

Method: Recrystallization (Standard)[3]

• Suspend crude product in 50% (v/v) aqueous methanol or hot water (approx 80°C).

• Stir until saturation is reached.

• Cool slowly to Room Temperature, then to 4°C.

• Repeat 3 times.

  • Logic: Native

    -CD is less soluble in cold water than the tosyl derivative. However, in 50% MeOH, the solubility profile flips slightly, allowing separation of the mono-tosyl species from the multi-tosyl species.

Advanced Method: Reverse Phase Chromatography (High Purity)

For pharmaceutical grade (>98%), use a C18 or HP-20 (Diaion) column.

• Mobile Phase: Gradient Water

  Methanol (0% to 50%).

• Elution Order: Native

  -CD elutes first (most polar), followed by Mono-Ts- -CD, then Poly-Ts- -CD.

Quality Control & Characterization

Verify the structure using Mass Spectrometry and NMR.[1]

Data Summary Table

Parameter	Specification	Method	Diagnostic Signal
Appearance	White crystalline powder	Visual	N/A
Identity (MS)	m/z 1289.4	ESI-MS	Molecular Ion Peak
Regioselectivity	C6 Substitution	NMR	C6 shift moves downfield (~69 ppm)
Purity	> 95%	HPLC-ELSD	Absence of native -CD peak
Tosyl Content	1.0 ± 0.1 eq	NMR	Integration of Aromatic vs Anomeric H

NMR Validation Logic

In

NMR ( ), look for the "Roof Effect" doublets of the tosyl aromatic ring:

• 7.75 ppm (d, 2H): Ortho protons of Tosyl.
• 7.43 ppm (d, 2H): Meta protons of Tosyl.
• 2.43 ppm (s, 3H): Methyl group of Tosyl.
• 4.80 ppm: Anomeric protons (H1) of the CD ring.

Calculation:

Target Ratio should be close to 1.0.

Downstream Application: Synthesis of Mono-6-Azido- -CD

Converting the Tosyl-CD into a "Click-Ready" scaffold.

Rationale: The azide group is bio-orthogonal. It allows the attachment of delicate targeting ligands (antibodies, peptides) via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) without denaturing them.

Protocol:

• Dissolve Ts-

  -CD (dried) in anhydrous DMF (or water for green route).

• Add Sodium Azide (

  ) (10 eq).

  • Safety:

    is toxic and shock-sensitive. Use plastic spatulas.

• Heat to 80°C for 24 hours.

• Precipitate into excess Acetone.[2]

• Result: The Azide (

  ) nucleophile displaces the Tosylate ( ) leaving group at the C6 position.

Figure 2: Workflow for converting native CD to Azido-CD via Tosyl intermediate.

Troubleshooting & Pitfalls

Problem	Probable Cause	Corrective Action
Low Yield (<10%)	Hydrolysis of Tosyl ester due to high pH.	Keep pH strictly below 9.5 during synthesis.
Impurity: Native CD	Incomplete reaction or poor purification.	Increase TsCl equivalents to 1.5x. Use HP-20 chromatography.
Impurity: Poly-tosyl	Reaction time too long or excess reagent.	Stop reaction at 2-4 hours. Do not let it run overnight.
Product Degradation	Acidic hydrolysis during workup.	Ensure quenching buffers to pH 7.0, not lower.

References

• Tang, W., & Ng, S. C. (2008). Facile synthesis of mono-6-amino-6-deoxy-α-, β-, γ-cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery. Nature Protocols, 3(4), 691–696. Link[3]

• Tripodo, G., et al. (2013).[4] Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. Carbohydrate Research, 381, 59-63.[4] Link

• Melton, L. D., & Slessor, K. N. (1971). Synthesis of monosubstituted cyclohexaamyloses. Carbohydrate Research, 18(1), 29-37. (The classic reference for regioselectivity).

• Byun, H. S., et al. (2000). 6A-O-p-Toluenesulfonyl-β-cyclodextrin.[5][6] Organic Syntheses, 77, 225. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Preparation of 6-Monohalo-β-cyclodextrin Derivatives with Selectively Methylated Rims via Diazonium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scite.ai [scite.ai]
• 6. BJOC - Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin [beilstein-journals.org]

Preparation of inclusion complexes using 6-OTs-beta-CD

Advanced Application Note: Supramolecular Assembly & Complexation Strategies Utilizing 6-O-Monotosyl- -Cyclodextrin

Executive Summary & Scientific Rationale

This guide details the protocols for preparing inclusion complexes using 6-O-Monotosyl-

-Cyclodextrin (6-OTs- -CD) . Unlike native -cyclodextrin ( -CD), which is moderately water-soluble and chemically inert, 6-OTs- -CD is a hydrophobic, reactive intermediate .

The Critical Distinction: Most researchers fail when applying standard aqueous

-CD protocols to 6-OTs- -CD. The introduction of the p-toluenesulfonyl (tosyl) group at the C6 position breaks the symmetry of the molecule and drastically alters its solubility profile.

• Native

  -CD: Hydrophilic exterior, Hydrophobic interior.[1] Soluble in water.[1][2]

• 6-OTs-

  -CD: Amphiphilic/Hydrophobic. Insoluble in water ; Soluble in DMF, DMSO, and Pyridine.

Therefore, this guide focuses on Organic-Phase Complexation and Solvent-Exchange Precipitation methods, which are the only scientifically valid approaches for this derivative.

Material Properties & Pre-Protocol Considerations

Before initiating any workflow, the physicochemical properties of the host must be understood to prevent degradation (hydrolysis) or precipitation failure.

Property	Native -CD	6-OTs- -CD	Operational Impact
Water Solubility	~18.5 mg/mL	Insoluble (< 0.5 mg/mL)	Do not use aqueous buffers for initial solubilization.
Primary Solvent	Water	DMF, DMSO, NMP	Reactions must be performed in anhydrous organic solvents.
pH Stability	Stable (pH 2-12)	Unstable at pH > 8	Under basic conditions, the Tosyl group eliminates to form 3,6-anhydro-CD or hydrolyzes back to native CD.
Cavity State	Open	Partial Self-Inclusion	In some solvents, the Tosyl group may "cap" the cavity; heat is often required to displace it for the guest.

Experimental Protocols

Protocol A: Solvent-Assisted Co-Precipitation (The "Displacement" Method)

Best for: Hydrophobic guests, polymer threading, and preparing precursors for rotaxanes.

Principle: The host (6-OTs-

-CD) is dissolved in a "good" solvent (DMF).[3] The guest is added. The complex is locked by adding a "poor" solvent (Water) which forces the hydrophobic complex to precipitate while removing uncomplexed impurities.

Reagents:

• Host: 6-OTs-

  -CD (Dried at 80°C under vacuum for 4h).

• Solvent: Anhydrous N,N-Dimethylformamide (DMF).[2]

• Anti-Solvent: Cold Distilled Water (

  ) or Acetone.

Step-by-Step Methodology:

• Host Solubilization:

  • Dissolve

    of 6-OTs- -CD in DMF.

  • Concentration Target:

    .

  • Note: The solution must be perfectly clear. If cloudy, filter through a

    PTFE filter.

• Guest Addition:

  • Add

    of the Guest molecule directly to the DMF solution.

  • Critical Step: If the guest is a solid, ensure complete dissolution. If the guest is a polymer (e.g., PEG-amine), add slowly to prevent aggregation.

• Equilibration (The "Threading" Phase):

  • Stir the mixture at

    for 4–12 hours under Nitrogen.

  • Why Heat? Heating increases the kinetic energy, allowing the guest to displace the tosyl group if it is self-included in the cavity, or to penetrate the cavity despite the steric bulk of the tosyl cap.

• Precipitation (Isolation):

  • Allow the solution to cool to Room Temperature (RT).

  • Dropwise, add the reaction mixture into 10 volumes of ice-cold water (or Acetone if the guest is water-soluble).

  • Observation: A white precipitate indicates complex formation.

• Purification:

  • Centrifuge at 6,000 RPM for 15 mins.

  • Wash the pellet

    with water to remove residual DMF and non-complexed 6-OTs- -CD (which is slightly soluble in large volumes of water/DMF mixtures).

  • Lyophilize the pellet for 24 hours.

Protocol B: Solid-State Kneading (Paste Method)

Best for: Volatile guests or guests unstable in DMF.

Principle: High-energy mechanical friction forces the guest into the cavity using a minimal amount of organic solvent to "plasticize" the host crystals.

• Preparation:

  • Weigh

    of 6-OTs- -CD and of Guest.

  • Place in an agate mortar.

• Wetting:

  • Add a minimal amount of Ethanol/Water (1:1 v/v) or pure Ethanol .

  • Do not use pure water, as 6-OTs-

    -CD will not wet properly.

• Kneading:

  • Grind vigorously for 45–60 minutes . The mixture should form a thick paste.

  • If the paste dries out, add

    of ethanol.

• Drying:

  • Dry the paste in a vacuum oven at

    overnight.

  • Wash the solid with a solvent that dissolves the free guest but not the complex (e.g., diethyl ether) to remove surface-adsorbed guest.

Visualization of Workflow

The following diagram illustrates the decision logic and workflow for Protocol A (Solution Phase), which is the preferred method for high-purity applications.

Caption: Workflow for DMF-mediated inclusion complexation. Note the critical branch point based on guest thermal stability.

Characterization & Validation (Self-Validating Systems)

To ensure the protocol worked, you must validate the inclusion. Simple solubility changes are insufficient due to the insolubility of the host.

A. Nuclear Magnetic Resonance ( -NMR)

This is the definitive method.

• Solvent: Deuterated DMSO (DMSO-d6).

• Key Indicator 1 (Chemical Shift): Look for the upfield shift of the H3 and H5 protons of the cyclodextrin (located inside the cavity).

  • [4]

  • Significant shift (

    ) indicates inclusion.

• Key Indicator 2 (Tosyl Region): Monitor the aromatic protons of the tosyl group (approx 7.4 and 7.8 ppm). If these shift significantly, it suggests the guest is interacting near the primary rim or displacing a self-included tosyl group.

B. 2D-ROESY (Rotating-frame Overhauser Effect Spectroscopy)

• Requirement: Observation of cross-peaks between the Guest protons and the H3/H5 protons of the 6-OTs-

  -CD.

• Interpretation: This proves spatial proximity (

  ) between the guest and the cavity interior, confirming true inclusion rather than surface adsorption.

C. FTIR Spectroscopy

• Diagnostic Band: The

  stretching vibration of the tosyl group appears around and .

• Validation: Upon complexation, these bands often shift or broaden if the guest interacts near the rim. Additionally, the guest's characteristic peaks (e.g., Carbonyl

  ) will shift if hydrogen bonding occurs within the cavity.

Safety & Stability Warnings

• Hydrolysis Risk: 6-OTs-

  -CD is an alkylating agent. In the presence of water and base (OH-), it will cyclize to form 3,6-anhydro- -CD or hydrolyze to -CD. Maintain pH < 7.5 at all times.

• Nucleophilic Attack: Do not use primary amines as solvents. They will react with the tosyl group (nucleophilic substitution) rather than forming an inclusion complex, unless synthesis of a mono-amino-CD is the goal.

• Toxicity: The tosyl group is a structural alert for genotoxicity (potential alkylator). Handle all powders in a fume hood.

References

• Cyclodextrin Fundamentals: Szejtli, J. (1998). Introduction and General Overview of Cyclodextrin Chemistry. Chemical Reviews, 98(5), 1743–1754.

• Synthesis & Solubility: Petter, R. C., Salek, J. S., Sikorski, C. T., Kumaravel, G., & Lin, F. T. (1990). Cooperative binding by aggregated mono-6-(alkylamino)-beta-cyclodextrins. Journal of the American Chemical Society, 112(10), 3860–3868.

• Inclusion Complex Characterization: Mura, P. (2014). Analytical techniques for characterization of cyclodextrin inclusion complexes: A review. Journal of Pharmaceutical and Biomedical Analysis, 101, 238–250.

• Reaction of 6-OTs-beta-CD: Tang, W., & Ng, S. C. (2008).[5] Facile synthesis of mono-6-amino-6-deoxy-β-cyclodextrin and its inclusion complexation behavior. Nature Protocols (Adapted methods from standard substitution workflows).

Sources

• 1. β-Cyclodextrin - Wikipedia [en.wikipedia.org]
• 2. hereon.de [hereon.de]
• 3. Cyclolab [cyclolab.hu]
• 4. mjas.analis.com.my [mjas.analis.com.my]
• 5. cyclodextrin-shop.com [cyclodextrin-shop.com]

Technical Notes & Optimization

How to remove unreacted beta-cyclodextrin from tosylation reaction

Welcome to our dedicated technical guide for researchers, scientists, and drug development professionals. The tosylation of β-cyclodextrin (β-CD) is a cornerstone reaction for creating a versatile intermediate, mono-6-tosyl-β-cyclodextrin (mono-Ts-β-CD), used in a myriad of applications from drug delivery to supramolecular chemistry. However, the purification of this product is notoriously challenging, frequently resulting in contamination with unreacted starting material and undesirable by-products.

This guide provides in-depth, field-proven insights into troubleshooting common purification issues and answers frequently asked questions. Our approach is grounded in explaining the causal mechanisms behind each protocol, empowering you to make informed decisions in your experimental work.

Troubleshooting Guide: Common Purification Hurdles

This section addresses specific issues encountered during the purification of mono-Ts-β-CD.

Q1: My NMR and/or TLC analysis consistently shows a significant amount of unreacted β-cyclodextrin in my final product. What is going wrong?

This is the most common challenge in this synthesis. Its persistence indicates that the chosen purification method is not adequately exploiting the physicochemical differences between the starting material and the tosylated product.

Primary Cause: Ineffective Separation Technique

Many protocols suggest a simple precipitation of the crude product from the reaction mixture using a solvent like acetone.[1] While this is a useful initial step to isolate the solid material, it is largely insufficient for achieving high purity. Both β-CD and its tosylated derivatives can co-precipitate, especially from concentrated aqueous solutions.[1][2]

Solution: Implement a Rigorous Recrystallization Protocol

The most reliable method to remove both unreacted β-CD and over-tosylated by-products is repeated recrystallization, which leverages the subtle differences in solubility between these compounds in specific solvent systems.[1][2] A highly effective and practical method involves using a methanol/water mixture.[1][2]

Protocol: Repeated Recrystallization from Methanol/Water

• Dissolution: Take your crude, dried product and dissolve it in a minimum amount of a 1:1 (v/v) methanol/water solution at an elevated temperature (50-60°C). Aim for a saturated or near-saturated solution.

• Hot Filtration (Optional but Recommended): If any insoluble material is present, perform a hot filtration to remove it. This is crucial for preventing premature crystallization and removing particulate impurities.

• Slow Cooling: Allow the solution to cool slowly to room temperature. Slow cooling is critical as it encourages the formation of well-defined crystals of the desired, less soluble mono-Ts-β-CD, while the more soluble impurities (including unreacted β-CD) remain in the mother liquor.

• Refrigeration: Once at room temperature, place the flask in a refrigerator (0-4°C) overnight to maximize the precipitation of the product.

• Isolation: Collect the crystalline product by vacuum filtration. Wash the crystals sparingly with cold 50% methanol/water, followed by a final wash with cold water to remove residual methanol.

• Repeat: Crucially, this process should be repeated three times for reliable removal of contaminants.[1][2] While yields may decrease with each cycle, the purity will increase substantially. A final yield of 20-35% is typical for a high-purity product.[1][2]

Q2: I'm struggling with extremely low yields (<20%) after purification. How can I improve my product recovery without sacrificing purity?

While modest yields (20-35%) are standard for this procedure after proper purification, exceptionally low yields may point to procedural issues or a suboptimal purification strategy.[2]

Potential Cause: Product Hydrolysis or Inefficient Precipitation

• Hydrolysis: When recrystallizing from pure water, using temperatures above 60°C can lead to significant hydrolysis of the tosyl group, reverting your product back to the starting material.[3]

• Inefficient Method: Traditional recrystallization, while effective for purity, can lead to product loss in the mother liquor with each cycle.

Solution: The Cation Exchange Resin Method

A more modern and efficient approach that often provides higher yields (~35%) and excellent purity (>98%) involves using a cation exchange resin to induce selective precipitation.[4][5][6] This method cleverly exploits the dramatic drop in mono-Ts-β-CD's solubility when the reaction mixture's pH is rapidly lowered.[5]

Protocol: Purification via Cation Exchange Resin-Induced Precipitation

• Initial Filtration: After the reaction is complete, filter the basic aqueous reaction mixture (e.g., through Celite) to remove any unreacted solid p-toluenesulfonyl chloride.[3]

• Resin Addition: To the clear filtrate, add a sufficient quantity of a strong cation exchange resin in its H+ form (e.g., Dowex 50W). The goal is to neutralize the NaOH in the solution.

• Rapid Precipitation: As the resin exchanges Na+ for H+, the pH of the solution will rapidly decrease. This causes the mono-Ts-β-CD, which has very low solubility in neutral/acidic water, to precipitate as a fine white solid.[5]

• Separation: First, filter the mixture through a coarse filter (e.g., glass wool) to remove the resin beads.[5]

• Product Collection: Immediately filter the resulting solution through a standard filter paper (e.g., Büchner funnel) to collect the precipitated mono-Ts-β-CD.

• Washing: Wash the collected solid thoroughly with ample amounts of cold water (e.g., 3 x 30 mL).[5] This step is critical as it removes the highly water-soluble unreacted β-CD and other water-soluble by-products like p-toluenesulfonic acid.[5]

• Drying: Dry the purified product under vacuum to obtain a fine white powder with high purity.[5]

Caption: Workflow for the Cation Exchange Resin Purification Method.

Frequently Asked Questions (FAQs)

Q1: What is the scientific basis for separating tosylated β-cyclodextrin from the unreacted starting material?

The separation is primarily based on a significant difference in aqueous solubility between native β-cyclodextrin and its mono-tosylated derivative. The attachment of the bulky, relatively nonpolar tosyl group drastically reduces the molecule's ability to favorably interact with water, leading to a sharp decrease in solubility.

Compound	Aqueous Solubility (25 °C)	Rationale
β-Cyclodextrin (β-CD)	~18.5 g/L[7]	The exterior is rich in hydrophilic hydroxyl groups, allowing for hydrogen bonding with water.[8]
mono-6-Tosyl-β-CD	<0.4 g/L[5]	The bulky tosyl group disrupts the hydrogen bonding network and introduces a hydrophobic character, significantly lowering water solubility.

Table 1: Comparison of aqueous solubility.

This multi-fold difference is the key property exploited by purification methods like recrystallization and pH-induced precipitation.

Q2: How do I choose the best purification method for my needs?

The optimal method depends on your specific priorities, such as desired purity, acceptable yield, scale, and available resources.

Method	Typical Yield	Purity	Pros	Cons
Simple Precipitation	High (>50%)	Low	Fast; simple initial isolation.	Product is very impure, containing significant unreacted β-CD and by-products.[1][2]
Repeated Recrystallization	Moderate (20-35%)[1][2]	High to Very High	Gold standard for purity; effectively removes a range of impurities.[2]	Can be time-consuming; multiple cycles lead to lower overall yield.
Cation Exchange Resin	Good (~35%)[4][5]	Very High (>98%)[4][6]	Fast; high purity; avoids organic solvents; good yield.[5]	Requires purchase of ion exchange resin.
Column Chromatography	Variable	Highest	Can resolve very similar compounds; adaptable to different scales.	Time-consuming; requires large solvent volumes; can be expensive.[2][9]

Table 2: Comparison of common purification methods.

Recommendation:

• For the highest purity required for sensitive downstream applications, repeated recrystallization or column chromatography are the best choices.

• For a balance of high purity, good yield, and speed , the cation exchange resin method is an excellent and increasingly popular choice.[4][6]

Caption: Decision tree for selecting a purification method.

Q3: How can I effectively monitor the purification process?

Monitoring is crucial to determine if another purification cycle is needed.

• Thin-Layer Chromatography (TLC): This is the quickest method. Use a mobile phase like 2-propanol/water/ethyl acetate/conc. ammonia (5:3:1:1).[10] Native β-CD will have a different Rf value than the more nonpolar mono-Ts-β-CD. A pure product will show a single spot, with no lingering spot corresponding to the β-CD standard.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is definitive for assessing purity. In the spectrum of mono-Ts-β-CD, you should see characteristic aromatic proton peaks around 7.4-7.8 ppm.[5] The key is to compare the integration of these aromatic protons to the anomeric protons (H1) of the cyclodextrin skeleton (around 4.8 ppm).[5] The absence of signals corresponding only to unreacted β-CD confirms purity.

References

• Štanclová, K., et al. (2021). Mono-6-Substituted Cyclodextrins—Synthesis and Applications. MDPI. Available at: [Link]

• Rao, C. T., & Danishefsky, S. (n.d.). 6A-O-p-TOLUENESULFONYL-β-CYCLODEXTRIN. Organic Syntheses Procedure. Available at: [Link]

• Tripodo, G., et al. (2013). Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. PubMed. Available at: [Link]

• Pitha, J., & Pagington, J. (1996). Purification of chemically modified cyclodextrins. Google Patents (US5569756A).

• Loftsson, T., & Jarvinen, T. (2018). Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. PMC - NIH. Available at: [Link]

• Li, J., et al. (2019). Synthesis, separation, and purification of glucosyl-β-cyclodextrin by one-pot method. Journal of Food Biochemistry. Available at: [Link]

• Tripodo, G., et al. (2013). Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. Carbohydrate Research. Available at: [Link]

• Tripodo, G., et al. (2013). Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. ResearchGate. Available at: [Link]

• Štanclová, K., et al. (2021). Mono-6-Substituted Cyclodextrins—Synthesis and Applications. PMC. Available at: [Link]

• Ng, S. C., & Tang, W. (n.d.). Modified Cyclodextrins for Chiral Separation. National Academic Digital Library of Ethiopia. Available at: [Link]

• Grosse, L. F., & Shieh, W. R. (1990). Separation and purification of gamma cyclodextrin. Google Patents (US4904306A).

• (n.d.). Cyclodextrin purification (Part 2): Method transfer and purification. LabRulez LCMS. Available at: [Link]

• (n.d.). Cyclodextrin. Wikipedia. Available at: [Link]

• Rapi, Z., et al. (2023). Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin. Beilstein Journals. Available at: [Link]

• Guillo, F., et al. (n.d.). 6A-O-p-TOLUENESULFONYL-β-CYCLODEXTRIN. Organic Syntheses Procedure. Available at: [Link]

Sources

• 1. Mono-6-Substituted Cyclodextrins—Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hereon.de [hereon.de]
• 6. researchgate.net [researchgate.net]
• 7. Cyclodextrin - Wikipedia [en.wikipedia.org]
• 8. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lcms.labrulez.com [lcms.labrulez.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Mono-6-O-Tosyl-β-Cyclodextrin Synthesis

Current Status: Operational | Topic: Yield Optimization & Troubleshooting Lead Scientist: Senior Application Specialist

Executive Summary: The "Symmetry Problem"

Why is this synthesis difficult?

-Cyclodextrin ( -CD) possesses 21 hydroxyl groups (7 primary at C6, 14 secondary at C2/C3). The challenge is not just reactivity, but selectivity . You are attempting to functionalize exactly one of these 21 groups while leaving the other 20 intact.

The Solution: Stop using the "Pyridine Method" (Melton & Slessor, 1971). It is messy, toxic, and yields are often <20% due to difficult purification.[1] Switch to: The Aqueous Base Method (Tang et al., 2004; Tripodo et al., 2013). This method utilizes the hydrophobic cavity of

-CD to form an inclusion complex with Tosyl Chloride (TsCl), structurally directing the reaction to the C6 position and improving recoverable yields to 40-50%.

Core Protocol: The Aqueous NaOH Method

Standard Operating Procedure (SOP-001)

Reagents & Stoichiometry

Component	Molar Eq.	Role	Notes
-Cyclodextrin	1.0	Substrate	Must be dried (60°C vacuum) to remove cavity water.
TsCl	1.3 - 1.5	Reagent	Freshly recrystallized. Old TsCl hydrolyzes to TsOH (inactive).
NaOH	~6.0	Catalyst	Activates hydroxyls; maintains pH > 12.
Water	Solvent	Medium	Use Milli-Q/Deionized water.

Step-by-Step Workflow

• Solubilization: Suspend

  -CD in water. Add NaOH slowly until the solution becomes clear.

• Temperature Lock (CRITICAL): Cool the solution to 0°C - 5°C using an ice/salt bath.

  • Why? Higher temperatures favor hydrolysis of the ester bond you just created, reverting product back to starting material.

• Reagent Addition: Add TsCl (solid or dissolved in minimal acetonitrile) dropwise/portion-wise over 1 hour. Vigorously stir.

  • Mechanism:[2][3][4] TsCl enters the

    -CD cavity.[5] The sulfonyl group aligns with the primary hydroxyl rim (C6).

• Reaction: Stir at 0°C - 5°C for 2–5 hours.

• Precipitation: Neutralize with HCl to pH 7.0. The product (Mono-Ts-

  -CD) is less soluble than native -CD and will precipitate.

• Filtration: Collect the white precipitate.

Visualizing the Mechanism

The success of this reaction relies on Supramolecular Templating .

Figure 1: The inclusion complex aligns the TsCl sulfonyl group with the C6 primary hydroxyls, preventing random substitution on the C2/C3 secondary face.

Troubleshooting Modules

Module A: Low Yield (<20%) or No Precipitate

Symptom: The reaction stays clear after neutralization, or the recovered mass is tiny.

Potential Cause	Diagnosis	Corrective Action
Temperature Spike	Did the reaction exceed 10°C?	Reaction must remain < 5°C . The tosyl ester is labile (unstable) in high pH at room temp.
Old TsCl	Is your TsCl white or yellowish?	TsCl hydrolyzes to p-Toluenesulfonic acid (TsOH) over time. TsOH cannot react. Recrystallize TsCl from chloroform/hexane.
Insufficient Base	Is the pH < 12 during reaction?	The C6-OH is the least acidic hydroxyl. You need strong basicity to deprotonate it for nucleophilic attack.

Module B: Purification "Nightmares"

Symptom: "I cannot separate the mono-tosyl from the native

-CD."

The Science of Separation: Native

-CD is moderately soluble in water (18.5 g/L at 25°C). Mono-Ts- -CD is significantly less soluble in cold water. However, unreacted TsCl can form complexes that mess up solubility profiles.

Protocol: Recrystallization (The Cleaner Way) Do not use column chromatography for initial cleanup—it is inefficient for CDs due to streaking.

• Crude Wash: Wash the initial precipitate with acetone or diethyl ether.

  • Purpose: Removes unreacted TsCl (highly soluble in organic) but leaves CD derivatives (insoluble in organic).

• Hot Water Recrystallization:

  • Dissolve crude solid in boiling water (approx. 15-20 mL per gram).

  • Cool slowly to room temperature, then to 4°C.

  • Mono-Ts-

    -CD crystallizes out; native -CD stays in the supernatant.

  • Repeat 2-3 times for >98% purity.

Module C: Analytical Validation

Symptom: "My NMR peaks are broad."

The Fix: Broad peaks in

NMR often indicate aggregation or inclusion of solvent molecules.

• Solvent: Use DMSO-

  . It breaks hydrogen bonds better than .

• Key Signals: Look for the aromatic "AB system" of the tosyl group (two doublets around 7.4 - 7.8 ppm) and the methyl group singlet at ~2.43 ppm.

• Integration: Integrate the anomeric protons (H1, ~4.8 ppm). For mono-substitution, the ratio of Tosyl-Aromatic protons (4H) to Anomeric protons (7H) should match.

Decision Tree: Synthesis Workflow

Figure 2: Logical flow for synthesis and immediate troubleshooting of yield issues.

Frequently Asked Questions (FAQ)

Q: Can I use Pyridine instead of NaOH? A: You can, but you shouldn't. The pyridine method (Melton & Slessor) typically results in lower yields (~30%) and makes purification difficult because pyridine is hard to remove completely from the CD cavity. The aqueous method is greener and higher yielding.

Q: My product is pink. Why? A: This indicates oxidation of the phenols/amines if you are using impure reagents or if the reaction got too hot. Pure Mono-Ts-

-CD should be a white powder. Recrystallize immediately.

Q: How do I store the product? A: Store in a desiccator at -20°C. The tosyl group is a good leaving group; moisture and heat can cause it to hydrolyze (fall off) or react intramolecularly with the C3-OH to form an "anhydro" bridge (3,6-anhydro-

-CD), which is a dead-end byproduct.

References

• Tang, W., & Ng, S. C.[2] (2008). Facile synthesis of mono-6-A-amino-6-A-deoxy-β-cyclodextrin and its dimerization. Nature Protocols. Link (Demonstrates the aqueous NaOH optimization).

• Tripodo, G., et al. (2013). Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers.[1] Carbohydrate Research, 381, 59-63.[1] Link (Introduces ion-exchange refinement).

• Melton, L. D., & Slessor, K. N. (1971). Synthesis of monosubstituted cycloamyloses. Carbohydrate Research, 18(1), 29-37. Link (The historical pyridine method - for comparison).

• Defaye, J., et al. (2000). Mono-6-O-tosyl-beta-cyclodextrin. Organic Syntheses.

Sources

• 1. Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SYNTHESIS OF MONO [6A-O- (4-TOLYLSULPHONYL)] -β-CYCLODEXTRIN ФГБОУ ВО "АнГТУ" - Эдиторум - Editorum [angtu.editorum.ru]
• 3. scite.ai [scite.ai]
• 4. BJOC - Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin [beilstein-journals.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of Mono-6-tosyl-β-cyclodextrin (Ts-β-CD)

Topic: Recrystallization Solvents & Purification Protocols Ticket ID: TECD-PUR-001 Status: Active Guide

Executive Summary: The Solubility Paradox

Purifying mono-6-tosyl-β-cyclodextrin (Ts-β-CD) is a critical challenge in supramolecular chemistry. The difficulty arises because the reaction mixture typically contains three components with similar physicochemical properties:

• Unreacted

  -CD (Highly hydrophilic)

• Mono-Ts-β-CD (Target: Amphiphilic, reduced water solubility)

• Poly-tosylated byproducts (More hydrophobic)

The Core Mechanism: The purification relies on the solubility differential created by the tosyl group. While native

-CD has a water solubility of ~18.5 g/L at 25°C, the introduction of the hydrophobic tosyl group significantly disrupts the crystal lattice and hydrogen bonding network. Paradoxically, while the tosyl group is hydrophobic, it often leads to lower solubility in cold water compared to native -CD due to self-inclusion (the tosyl group of one molecule entering the cavity of another) or aggregation, allowing for separation via precipitation.

Solvent Selection Matrix

Choose your solvent system based on your specific impurity profile.

Solvent System	Primary Use Case	Mechanism of Action	Pros	Cons
Water (Hot)	Standard Protocol. Removing unreacted ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> -CD.[1][2][3]	Solubility Differential: Ts-β-CD is significantly less soluble (<0.4 g/L) in cold water than native -CD.[4]	Eco-friendly; No organic waste; Excellent for removing native CD.	Risk of hydrolysis if heated too long/too hot; Low yield if not cooled sufficiently.
50% Aqueous Methanol	Removing poly-tosylated byproducts.	Polarity Tuning: Increases solubility of mono-Ts-β-CD slightly while keeping poly-tosyls in solution (or vice versa depending on ratio).	Better removal of over-reacted impurities compared to pure water.	Methanol toxicity; Lower yield due to higher product solubility.
Water/Acetone (1:10)	Final Polish / Drying.	Anti-solvent Precipitation: Acetone acts as an anti-solvent to crash out CD derivatives.	rapid drying; removes trace organic contaminants.	Does not effectively separate Native -CD from Mono-Ts-β-CD.

Decision Logic & Workflow (Visuals)

Figure 1: Solvent Selection Decision Tree

Caption: Decision logic for selecting the purification solvent based on the impurity profile of the crude reaction mixture.

Standard Operating Procedure (SOP): Hot Water Recrystallization

Objective: Isolate High-Purity Mono-Ts-β-CD Reference Grounding: Adapted from Melton & Slessor (1971) and modern optimizations (Tripodo et al., 2013).

Reagents

• Crude Ts-β-CD mixture[1][5][6]

• Distilled Water (pH adjusted to 7.0)

• Critical: 1M HCl (for pH adjustment)

Step-by-Step Protocol

• Suspension: Suspend the crude precipitate in distilled water.

  • Ratio: Use approx. 10–15 mL water per gram of crude material.

  • Why: Too much water will dissolve your product (yield loss); too little will trap native

    -CD.

• Dissolution (The Danger Zone):

  • Heat the suspension to 60°C – 75°C with vigorous stirring.

  • WARNING: Do NOT boil (100°C).

  • Scientific Integrity: The tosyl ester bond is susceptible to hydrolysis, especially if the pH is not neutral. High heat accelerates this degradation back to native

    -CD.

• Filtration (Hot):

  • If the solution is not clear at 75°C, filter rapidly through a sintered glass funnel to remove insoluble poly-tosylated byproducts or dust.

• Controlled Cooling:

  • Allow the filtrate to cool slowly to Room Temperature (25°C).

  • Then, place in a refrigerator (4°C ) for 12–24 hours.

  • Why: Rapid cooling traps impurities. Slow cooling allows the Ts-β-CD to form a distinct crystal lattice, excluding the native

    -CD which remains more soluble in the supernatant.

• Collection:

  • Filter the white precipitate under vacuum.

  • Wash: Wash sparingly with ice-cold water (2x) and then acetone (to facilitate drying).

• Drying:

  • Dry in a vacuum oven at 40°C over

    or silica.

  • Note: Cyclodextrins are hygroscopic; ensure thorough drying for accurate yield calculation.

Troubleshooting & FAQs

Q1: My yield is extremely low (<10%). Where is my product?

Diagnosis: You likely lost it in the supernatant or the wash. Fix:

• Check the Filtrate: Ts-β-CD has a solubility of ~0.04 g/100mL in cold water, but this increases significantly if the water is slightly warm or if the volume is too high.

• Over-washing: Did you wash the filter cake with large volumes of water? The product is not insoluble, just less soluble. Switch to a minimal ice-water wash followed by a cold acetone wash.

• Recycle: Evaporate the mother liquor to half volume and refrigerate again to recover a "second crop" (though this may have lower purity).

Q2: NMR shows a significant amount of native -CD remaining.

Diagnosis: Incomplete separation during recrystallization. Fix:

• Repeat Recrystallization: This is common. A single pass often yields ~85-90% purity. A second recrystallization from hot water is usually required to reach >98%.

• Solvent Switch: If water fails, try 50% Aqueous Methanol . Dissolve by heating, then cool. The native

  -CD is more soluble in the methanol/water mix than the mono-tosyl derivative.

Q3: My product is turning yellow or degrading.

Diagnosis: Hydrolysis or "charring" from residual acid/base. Fix:

• pH Check: Before heating for recrystallization, ensure the pH of the water is neutral (6.5–7.5) .

  • Alkaline conditions (>pH 8): Causes formation of 3,6-anhydro-β-CD (epoxide formation).

  • Acidic conditions ( Hydrolyzes the glycosidic bonds or the tosyl ester.

• Temperature Limit: Never exceed 75°C during dissolution.

Q4: Why not just use Chromatography?

Answer: You can, and for poly-tosylated removal, you often must.

• Reversed-Phase (C18): Highly effective. Elute with Water/Methanol gradients.

• Why avoid it? It is slow and expensive for multi-gram scale. Recrystallization is preferred for bulk purification (10g+ scale).

Workflow Visualization

Figure 2: The Purification Lifecycle

Caption: Step-by-step lifecycle from crude reaction mixture to purified product.

References

• Melton, L. D.; Slessor, K. N. (1971). Synthesis of Monosubstituted Cycloamyloses. Carbohydrate Research, 18(1), 29–37.

• Tripodo, G.; Wischke, C.; Neffe, A. T.; Lendlein, A. (2013).[7] Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. Carbohydrate Research, 381, 59-63.[7]

• Tang, W.; Ng, S.-C. (2008). Facile synthesis of mono-6-amino-6-deoxy-α-, β-, γ-cyclodextrin hydrochlorides for capillary electrophoresis. Nature Protocols, 3, 691–697.

• Beilstein J. Org. Chem. (2023).[2] Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin. Beilstein Journal of Organic Chemistry, 19, 283–290.

• Organic Syntheses. (1993). 6A-O-p-Toluenesulfonyl-β-cyclodextrin.[2][5][6] Org. Synth., 74, 53.

Sources

• 1. researchgate.net [researchgate.net]
• 2. BJOC - Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin [beilstein-journals.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. hereon.de [hereon.de]
• 5. mdpi.com [mdpi.com]
• 6. Mono-6-Substituted Cyclodextrins—Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Separation of Tosylated Beta-Cyclodextrin Regioisomers

-cyclodextrin (6-Ts- -CD)

Introduction: The Regioisomer Challenge

In the functionalization of beta-cyclodextrin (

-CD), the installation of a tosyl (p-toluenesulfonyl) leaving group is the critical "gateway" reaction. However, the symmetry of -CD (7 primary hydroxyls, 14 secondary hydroxyls) creates a statistical minefield.

The primary challenge is not just synthesis, but the separation of the Mono-6-O-tosyl regioisomer (target) from:

• Native

  -CD (Unreacted starting material).

• Poly-tosylated species (Di-, Tri-tosyl).

• 2-O-tosyl isomers (Secondary face substitution, rare but possible under specific basic conditions).

This guide provides a self-validating workflow to isolate high-purity 6-Ts-

-CD, grounded in solubility differentials and chromatographic precision.

Module 1: Synthesis & Reaction Control (Root Cause Analysis)

User Question: "My crude product is a sticky mess with low yield. How do I minimize over-tosylation before I even start purifying?"

Scientist’s Diagnosis: The root cause is often poor reagent control or improper pH management. Tosyl chloride (TsCl) is moisture-sensitive and hydrolyzes to p-toluenesulfonic acid (TsOH), which complicates purification. Furthermore, high pH promotes substitution on the secondary face (C2/C3).

Protocol 1: The "Solubility Switch" Synthesis

Based on the Tripodo et al. aqueous method [1].

The Logic: Use water as the solvent. TsCl is insoluble in water, while

-CD is soluble.[1] The reaction occurs at the interface or via inclusion complexation, which favors the primary face (C6) due to steric fit.

Step-by-Step:

• Suspend

  -CD in water (approx. 0.05 M).

• Add finely powdered TsCl (1.1 equivalents). Do not dissolve in organic solvent.

• Initiate by adding NaOH (aq) dropwise to maintain pH ~12.

• Monitor: Stir vigorously for 2-4 hours.

• Self-Validating Check (TLC):

  • Stationary Phase: Silica Gel 60 F254.

  • Mobile Phase: n-Propanol / Ethyl Acetate / Water / NH

    (aq) (5:3:2:1).

  • Visualization: Dip in 5% H

    SO /EtOH and char at 150°C.

  • Target: Mono-Ts-

    -CD ( ) should be the dominant spot. Native -CD ( ) will trail.

Module 2: Purification by Recrystallization (The Workhorse)

User Question: "I tried recrystallizing from water, but I still see native CD in my NMR. What am I doing wrong?"

Scientist’s Diagnosis: You are likely not exploiting the solubility differential aggressively enough.

• Native

  -CD solubility: ~18.5 g/L at 25°C.

• 6-Ts-

  -CD solubility: < 0.4 g/L at 25°C [1].

The target product is significantly less soluble in cold water than the starting material. If native CD remains, your washing volume was too low or the temperature wasn't dropped sufficiently.

Protocol 2: The Boiling Water Recrystallization

Refined from Defaye et al. [2].

• Neutralization: Adjust reaction mixture pH to 7.0 with 1M HCl.

  • Critical: High pH during heating will hydrolyze the tosyl group back to native CD.

• Filtration: Filter off unreacted TsCl (solid) if present.

• Precipitation: Cool the filtrate to 4°C overnight. The crude 6-Ts-

  -CD will precipitate.[2] Filter and collect.

• The Purification Loop (Repeat 3x):

  • Dissolve the solid in boiling water (approx. 50 mL per g of solid).

  • Note: It may not dissolve completely; this is fine.

  • Cool slowly to Room Temp, then to 4°C.

  • Filter.[1][2][3][4]

• Wash: Wash the filter cake with acetone (removes TsCl and TsOH) and then cold water (removes native CD).

Data Table: Solubility Profile

Compound	Solubility in Water (25°C)	Solubility in Acetone
Native -CD	High (~18.5 g/L)	Negligible
6-Ts- -CD	Very Low (< 0.4 g/L)	Low
TsCl / TsOH	Insoluble / High	High

Module 3: Chromatographic Separation (The Precision Tool)

User Question: "Recrystallization failed. I have di-tosyl impurities and potentially regioisomers. How do I separate them by HPLC?"

Scientist’s Diagnosis: When bulk solubility fails, you need Reverse Phase (RP) chromatography. The tosyl group adds hydrophobicity, increasing retention on C18 columns compared to native CD.

Protocol 3: RP-HPLC Method for Isomer Separation

Based on Szemán et al. [3].

System Setup:

• Column: C18 (e.g., Agilent Zorbax Eclipse XDB-C18, 5

  m).

• Mobile Phase:

  • Solvent A: Water (0.1% Formic Acid or TFA).

  • Solvent B: Acetonitrile (MeCN).[1]

• Gradient: 5% B to 40% B over 20 mins.

• Detection: ELSD (Evaporative Light Scattering) or RI (Refractive Index).

  • Why? Native CD has no UV chromophore. Ts-

    -CD has UV (254 nm), but ELSD detects all species, allowing you to see the ratio of Native vs. Tosyl.

Troubleshooting the Chromatogram:

• Peak 1 (Early): Native

  -CD (Most polar, elutes first).

• Peak 2 (Target): 6-O-Ts-

  -CD.

• Peak 3 (Late): Di-tosyl-

  -CD (More hydrophobic).

• Shoulder on Peak 2: Potential 2-O-Ts isomer.[5][6] Action: Flatten the gradient (e.g., 15-25% B over 30 mins) to resolve the shoulder.

Module 4: Characterization & Validation

User Question: "How do I prove I have the 6-isomer and not the 2-isomer?"

Scientist’s Diagnosis: NMR is the definitive proof. The symmetry of the CD ring is broken by tosylation.

Validation Logic: H and C NMR

• Symmetry Break: Native

  -CD shows a simplified spectrum due to C7 symmetry. Mono-tosylation makes all 7 glucose units magnetically inequivalent (though often they overlap).

• The "Fingerprint" Region (2.4 - 7.8 ppm):

  • Tosyl Aromatics: Doublets at

    7.7 and 7.4 ppm.

  • Methyl Group: Singlet at

    2.45 ppm.

• Regioisomer Check (The Critical Shift):

  • 6-O-Ts: The C6 protons of the substituted unit shift downfield significantly compared to native C6 protons. Look for a shift in the

    3.5–4.0 ppm region, often distinct from the bulk carbohydrate envelope.

  • 2-O-Ts: Substitution at C2 causes a shift in the anomeric proton (H1) signal (

    4.8–5.0 ppm) of the substituted unit [4].

Visual Workflow: The Purification Decision Tree

Caption: Decision tree for the purification of 6-Ts-

-CD, prioritizing aqueous recrystallization before chromatographic intervention.

References

• Tripodo, G., Wischke, C., Neffe, A. T., & Lendlein, A. (2013).[7] Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. Carbohydrate Research, 381, 59–63. Link

• Defaye, J., Gadelle, A., & Guiller, A. (1989).[3] 6-O-p-Toluenesulfonyl-beta-cyclodextrin.[2][8] Organic Syntheses, 76, 68. Link

• Szemán, J., Csabai, K., Varga, E., et al. (2008).[9] Separation methods for analysis of cyclodextrin derivatives. Journal of Pharmaceutical and Biomedical Analysis, 48(3). Link

• Jicsinszky, L., & Iványi, R. (2001). Cyclodextrin derivatives.[1][2][3][6][9][10][11][12][13][14] In Comprehensive Supramolecular Chemistry. Link

Sources

• 1. BJOC - Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin [beilstein-journals.org]
• 2. Mono-6-Substituted Cyclodextrins—Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US5658390A - Purification of beta cyclodextrin - Google Patents [patents.google.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Unpacking the Tosylate Group: A Key Player in Cyclodextrin Chemistry - Oreate AI Blog [oreateai.com]
• 7. hereon.de [hereon.de]
• 8. scite.ai [scite.ai]
• 9. researchgate.net [researchgate.net]
• 10. Separation of drug stereoisomers by the formation of beta-cyclodextrin inclusion complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. international.arikesi.or.id [international.arikesi.or.id]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Optimizing pH for p-toluenesulfonyl chloride reaction with beta-CD

Topic: Optimizing pH for p-Toluenesulfonyl Chloride (TsCl) Reaction with -Cyclodextrin

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Context: Aqueous/Alkaline Synthesis Routes[1]

Executive Summary

The monotosylation of

-cyclodextrin ( -CD) is the "gateway reaction" for most cyclodextrin derivatives.[1][2] However, it is notoriously fickle. The reaction involves a kinetic competition between the desired nucleophilic attack of the CD-hydroxyl group and the parasitic hydrolysis of the sulfonyl chloride reagent.

The Core Conflict:

• High pH (>12): Increases the nucleophilicity of

  -CD alkoxides but causes rapid hydrolysis of TsCl and promotes the formation of the 3,6-anhydro- -CD side product (via intramolecular attack).

• Low pH (<8.5): Prevents TsCl hydrolysis but fails to deprotonate the CD-hydroxyls sufficiently, resulting in no reaction.

The Optimization Target: For aqueous systems, the "Sweet Spot" is pH 10.5 – 11.0 maintained at 0–5°C .

Module 1: The Mechanistic Paradox (Theory)

To troubleshoot this reaction, you must understand the regioselectivity drivers.[1]

• Acidity vs. Nucleophilicity:

  • The C-2 OH (secondary) is the most acidic (pKa

    12.[1]2) due to hydrogen bonding with the C-3 OH.

  • The C-6 OH (primary) is less acidic but more nucleophilic and sterically accessible.

• The Role of Inclusion:

  • In aqueous alkaline media, TsCl does not just float freely; it forms an inclusion complex within the

    -CD cavity.

  • This complex orients the sulfonyl group toward the primary face (C-6) .[1]

• The pH Failure Mode:

  • If pH > 12: The C-2 oxyanion forms readily. Because it is close to the C-3 OH, it can displace the tosyl group at C-3 (if formed) or lead to multi-substitution. More critically, hydroxide ions (

    ) outcompete the CD-alkoxide for the TsCl, turning your reagent into p-toluenesulfonic acid (TsOH).

Visualizing the Kinetic Competition

Caption: Kinetic pathways in aqueous tosylation. Green path represents the target window optimized by pH control.

Module 2: Standardized Protocol (Aqueous/Alkaline)

This protocol avoids pyridine (neurotoxic) and relies on precise pH control.

Reagents:

• -Cyclodextrin (Recrystallized, dried)

• p-Toluenesulfonyl chloride (Fresh, white crystals—yellow indicates decomposition)

• NaOH (2.5 M solution)

• Ammonium Chloride (Solid, for quenching)[3]

Step-by-Step Workflow:

• Suspension: Suspend

  -CD in water (approx. 0.05 M).

• Basification: Add NaOH dropwise until the solution clears. Target pH 11.

  • Note: Do not simply dump excess base.[1] Use a pH meter.

• Complexation: Cool to 0°C . Add TsCl (solid or dissolved in minimal MeCN) slowly over 1 hour.

  • Why? Slow addition prevents local concentrations of TsCl from exceeding the CD's complexation capacity, reducing hydrolysis.

• Reaction Maintenance (The Critical Step):

  • As the reaction proceeds, HCl is generated, dropping the pH.

  • Action: Monitor pH continuously. Add NaOH dropwise to maintain pH 10–11 .

  • Duration: 2–5 hours at 0–5°C.

• Quenching: When TLC shows conversion plateau, add solid Ammonium Chloride (

  ) to buffer the solution to pH 8 and precipitate unreacted TsCl.

Module 3: Troubleshooting & FAQs

Category 1: Yield Issues

Q: My yield is consistently low (<10%). What is happening? A: This is usually due to Reagent Hydrolysis or pH Drift .[1]

• Diagnosis: If the pH dropped below 9 during the reaction, the CD-hydroxyls reprotonated and stopped reacting. If the temperature rose above 10°C, the TsCl hydrolyzed before it could react.

• Fix: Ensure vigorous stirring (TsCl is hydrophobic) and maintain pH 11 actively. Use a 1.5x to 2.0x molar excess of TsCl to account for unavoidable hydrolysis.

Q: I see a lot of precipitate, but it's not the product. A: This is likely unreacted TsCl or TsOH .

• Test: Take a small sample of the precipitate. TsCl dissolves in acetone; Ts-CD product has poor solubility in pure acetone.

• Fix: Filter the reaction mixture before lowering the pH to 7. This removes unreacted TsCl (which is insoluble in water) while the product (Ts-CD) remains soluble in the alkaline filtrate. Then, acidify the filtrate to precipitate the product.

Category 2: Purity & Side Products [1][2][4]

Q: NMR shows signals for multiple tosyl groups. How do I prevent over-tosylation? A: You are likely operating at a pH that is too high (>12) or adding TsCl too fast.[1]

• Mechanism: At very high pH, the secondary hydroxyls (C-2/C-3) become active.[1] Once a CD ring has one tosyl group, its solubility changes, potentially making it more accessible for a second attack.

• Fix:

  • Strictly cap pH at 11.0.

  • Stop the reaction early (e.g., at 70% conversion) rather than pushing for 100%. It is easier to separate unreacted

    -CD (using hot water recrystallization) than to separate multi-tosylated species.

Q: How do I remove the unreacted

-CD from my product? A: Exploiting solubility differences in water/organic mixtures.[1]

• Protocol:

  • Recrystallize the crude product from hot water (approx. 50% yield loss but high purity).

  • Alternatively, use 50% aqueous n-propanol . Unreacted

    -CD is less soluble in this mixture than the monotosyl derivative.[2]

Category 3: Reagent Quality

Q: My TsCl is yellow/oily. Can I use it? A: No.

• Reason: Yellow color indicates decomposition into p-toluenesulfonic acid (TsOH) and HCl.[1] TsOH is acidic and will immediately neutralize your basic catalyst, killing the reaction efficiency.

• Fix: Recrystallize TsCl from chloroform/petroleum ether or buy fresh reagent.

Module 4: Data Reference Tables

Table 1: pH Impact on Reaction Outcomes

pH Range	Dominant Species	Reaction Outcome	Risk Factor
< 8.0	CD-OH (Neutral)	No Reaction	Reagent recovery possible.[1]
9.0 - 10.0	CD-O⁻ (Low Conc.)	Slow Reaction	High hydrolysis of TsCl due to long times.
10.5 - 11.0	CD-O⁻ (Optimal)	C-6 Monotosylation	Optimal Balance.
> 12.0	CD-O⁻ (High Conc.)[1]	Multi-tosylation	Formation of 3,6-anhydro defects.[1][4][5]
> 13.0	(Free Base)	Rapid TsCl Hydrolysis	Reagent destroyed instantly.[1]

Table 2: Solubility Profile for Purification

Compound	Water (25°C)	Water (80°C)	Acetone	50% n-Propanol
-CD	18.5 g/L	>200 g/L	Insoluble	Low
6-OTs- -CD	< 5 g/L	Soluble	Insoluble	High
TsCl	Insoluble	Hydrolyzes	Soluble	Soluble
TsOH (Byproduct)	Very Soluble	Very Soluble	Soluble	Soluble

References

• Brady, B., et al. (2000).[1][6] 6A-O-p-Toluenesulfonyl-β-cyclodextrin. Organic Syntheses, 77, 220.[1][6] Link[1]

• Byun, H. S., et al. (1998).[1][7] An improved synthesis of 6-O-monotosyl-6-deoxy-β-cyclodextrin. Tetrahedron Letters, 39(20), 2919-2920. Link[1][6][7]

• Tang, W., et al. (2009).[1] Facile Synthesis of Mono-6-amino-6-deoxy-α-, β-, γ-cyclodextrin Hydrochlorides for Molecular Recognition. Journal of Inclusion Phenomena and Macrocyclic Chemistry. Link

• Melton, L. D., & Slessor, K. N. (1971).[1] Synthesis of 6-O-p-toluenesulphonyl-cyclohexaamylose. Carbohydrate Research, 18(1), 29-37. Link

• Defaye, J., et al. (1989).[1][8] Regioselective modification of cyclodextrins. Carbohydrate Research, 192, 251-258.[1] Link[1]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. hereon.de [hereon.de]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. BJOC - Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin [beilstein-journals.org]
• 5. cyberleninka.ru [cyberleninka.ru]
• 6. Mono-6-Substituted Cyclodextrins—Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lookchem.com [lookchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Methods for Purity Analysis of 6-O-Tosyl-β-Cyclodextrin (6-OTs-β-CD)

Introduction: The Critical Role of Purity in a Key Intermediate

6-O-Tosyl-β-cyclodextrin (6-OTs-β-CD) stands as one of the most pivotal intermediates in the synthesis of novel cyclodextrin derivatives.[1][2] Its primary hydroxyl group at the C6 position is selectively functionalized with a tosyl group, a versatile leaving group that opens the door to a myriad of subsequent nucleophilic substitution reactions. This allows for the creation of custom-tailored cyclodextrins for applications in drug delivery, chiral separation, and molecular recognition.

The efficacy and safety of the final, highly specialized cyclodextrin derivative are directly dependent on the purity of the initial 6-OTs-β-CD. A poorly characterized intermediate can introduce a cascade of impurities into the final product, complicating downstream processes and compromising results. The primary impurities of concern during its synthesis include the unreacted β-cyclodextrin (β-CD) starting material, various regioisomers, and over-tosylated species such as di- and tri-tosylated β-CDs.[3][4] Therefore, a robust, validated analytical method for purity assessment is not merely a quality control measure; it is a fundamental requirement for successful research and development.

This guide provides a comparative analysis of High-Performance Liquid Chromatography (HPLC) methods for the purity determination of 6-OTs-β-CD, offering insights into the rationale behind method selection and providing a detailed, validated protocol for immediate application.

The Analytical Challenge: Contrasting Properties of Analyte and Impurities

The primary challenge in developing an HPLC method for 6-OTs-β-CD lies in the significant physicochemical differences between the analyte and its key impurity, the native β-CD.

• β-Cyclodextrin (β-CD): A highly polar, cyclic oligosaccharide that lacks a significant UV chromophore.

• 6-OTs-β-CD: The addition of the p-toluenesulfonyl group introduces a strong UV chromophore and substantially increases the molecule's hydrophobicity compared to the parent β-CD.

This inherent difference in UV absorptivity and polarity is the cornerstone upon which a selective and sensitive HPLC method is built. A successful method must effectively resolve the more hydrophobic, UV-active product from the highly polar, non-UV-active starting material and other tosylated byproducts.

Comparative Analysis of HPLC Methodologies

The selection of an appropriate HPLC method hinges on a careful consideration of the stationary phase, mobile phase, and detection technique. Each component must be optimized to achieve the desired separation and quantification.

Stationary Phase Selection: The Foundation of Separation

The choice of the HPLC column is the most critical decision in method development. The goal is to exploit the polarity differences between 6-OTs-β-CD and its related substances.

dot

Caption: Separation principles for 6-OTs-β-CD analysis.

• Reversed-Phase (RP) Columns (e.g., C18, C8): This is the most common and often most effective choice. The non-polar stationary phase strongly retains the 6-OTs-β-CD due to hydrophobic interactions with the tosyl group and the cyclodextrin backbone. The highly polar β-CD has minimal interaction and elutes very early, often near the solvent front. This provides excellent separation between the starting material and the desired product. Gradient elution is typically required to resolve mono-tosylated from di- or poly-tosylated species, which will be even more hydrophobic and thus more strongly retained.

• Normal-Phase (NP) / Hydrophilic Interaction Liquid Chromatography (HILIC) Columns (e.g., Amino, Silica): These columns have a polar stationary phase. In this mode, the most polar compound (β-CD) is retained the longest. The less polar 6-OTs-β-CD elutes earlier. An authoritative procedure published in Organic Syntheses details a method using an amino column, demonstrating the viability of this approach.[5] HILIC can be an excellent choice for separating polar compounds and offers an alternative separation mechanism to RP chromatography.[6]

Stationary Phase	Principle of Separation	Advantages	Disadvantages	Best For
Reversed-Phase (C18)	Hydrophobic Interaction. Non-polar analytes are retained longer.	Robust, reproducible, excellent separation of product from polar starting material. Widely available.	May require gradient elution for multi-tosylated impurities.	Routine QC, stability-indicating assays, impurity profiling.
Amino (HILIC/NP)	Adsorption/Partitioning. Polar analytes are retained longer.	Alternative selectivity, good for resolving isomers in some cases.	Can have longer equilibration times. Mobile phases are often volatile.	Orthogonal method development, confirmation of purity.
Specialty CD Columns	Inclusion Complexation, Ion-Exchange.	High selectivity for specific isomers or charged derivatives.[7]	Highly specialized, not universally applicable, more expensive.	Chiral separations or analysis of ionic CD derivatives.

Detection Techniques: Visualizing the Separation

The choice of detector is dictated by the chemical properties of the analytes.

• UV-Vis Detection: This is the ideal technique for this specific analysis. The tosyl group in 6-OTs-β-CD has a strong UV absorbance around 254 nm or 270 nm, allowing for sensitive and selective detection of the product and other tosylated impurities.[8][9] The parent β-CD is essentially transparent at this wavelength, meaning the starting material will not interfere with the quantification of the product peak.

• Evaporative Light Scattering Detector (ELSD): ELSD is a universal detector that can detect any non-volatile analyte, making it suitable for simultaneously monitoring both β-CD and 6-OTs-β-CD.[5][10] However, its response is non-linear and depends on analyte volatility and particle size, making accurate quantification more complex than with UV detection. It is best used for qualitative purposes or when a mass balance is required.

• Mass Spectrometry (MS): Coupling HPLC with an MS detector provides the highest level of confidence. It confirms the identity of each peak by providing its mass-to-charge ratio. This is invaluable for identifying unknown impurities and definitively confirming the structure of the main component.[7][11]

Detector	Principle	Advantages	Disadvantages	Best For
UV-Vis (PDA)	Measures absorbance of light by chromophores.	Highly sensitive and selective for tosylated compounds. Linear response, ideal for quantification. Robust and common.	Does not detect compounds without a chromophore (e.g., native β-CD).	Quantitative purity analysis and impurity profiling of tosylated species.
ELSD	Nebulizes eluent and measures scattered light from analyte particles.	Universal detection of non-volatile compounds (detects both β-CD and 6-OTs-β-CD).	Non-linear response, requires calibration curves for quantification. Less sensitive than UV for this analyte.	Checking for the presence of non-UV active impurities like β-CD.
MS	Ionizes analytes and separates them by mass-to-charge ratio.	Provides molecular weight information for definitive peak identification. Highly sensitive and specific.	Higher cost and complexity.	Impurity identification, structural confirmation, method development.

Recommended HPLC Protocol: A Validated Reversed-Phase Method

Based on a synthesis of industry best practices and scientific literature, a reversed-phase HPLC method with UV detection is recommended for routine purity analysis of 6-OTs-β-CD. This approach offers the best combination of selectivity, sensitivity, and robustness for a quality control environment.[12][13]

dot

Caption: Standard workflow for RP-HPLC purity analysis.

Experimental Protocol

1. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size (e.g., InertSustain C18, Gemini C18)[8][9]

• Mobile Phase A: Deionized Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	10
  25.0	90
  30.0	90
  30.1	10

  | 35.0 | 10 |

• Flow Rate: 1.0 mL/min[8][14]

• Column Temperature: 30 °C

• Detection: UV at 254 nm[8]

• Injection Volume: 10 µL

• Diluent: Water:Acetonitrile (50:50 v/v)

2. Solution Preparation:

• Sample Solution: Accurately weigh approximately 10 mg of the 6-OTs-β-CD sample and dissolve in 10 mL of Diluent to obtain a concentration of 1.0 mg/mL.

3. Analytical Procedure:

• Equilibrate the HPLC system with the initial mobile phase composition (90% A: 10% B) for at least 30 minutes or until a stable baseline is achieved.

• Inject a blank (Diluent) to ensure no system peaks interfere with the analysis.

• Inject the Sample Solution and record the chromatogram for 35 minutes.

• Identify the peak for 6-OTs-β-CD (expected to be the major peak after the solvent front). Any significant peaks eluting before are likely more polar (e.g., residual salts), and peaks eluting significantly later are likely di- or poly-tosylated impurities.

• Calculate the purity by area normalization: Purity (%) = (Area of 6-OTs-β-CD Peak / Total Area of All Peaks) x 100.

Ensuring Trustworthiness: System Suitability & Method Validation

To ensure the protocol is a self-validating system, a System Suitability Test (SST) must be performed before any sample analysis. Furthermore, for routine use, the method must be fully validated according to ICH guidelines.[9][13]

System Suitability Test (SST): A solution containing both β-CD and 6-OTs-β-CD should be prepared to verify the system's performance. Since β-CD is not UV active, an ELSD or RI detector in series, or a well-characterized reference sample, would be needed to establish its retention time initially. For routine UV analysis, a reference standard of 6-OTs-β-CD is used.

Parameter	Acceptance Criterion	Rationale
Tailing Factor (Asymmetry)	0.8 – 1.5	Ensures peak shape is symmetrical for accurate integration.
Theoretical Plates (N)	> 2000	Measures column efficiency and performance.
%RSD of Peak Area	≤ 2.0% (for n=5 injections)	Demonstrates the precision of the injection and system.

Method Validation Parameters: [11][12]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components (e.g., impurities, starting materials). This is demonstrated by the resolution of the main peak from all other peaks.

• Linearity: The method provides results that are directly proportional to the concentration of the analyte over a given range.

• Accuracy: The closeness of the test results to the true value, often assessed by spike-recovery studies.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., flow rate, temperature, mobile phase composition).

Conclusion

The purity analysis of 6-O-tosyl-β-cyclodextrin is most effectively and practically achieved using a Reversed-Phase HPLC method with UV detection . This approach leverages the distinct physicochemical properties of the tosylated product versus its primary impurity, the parent β-cyclodextrin. The C18 column provides robust separation based on hydrophobicity, while UV detection offers selective and sensitive quantification of the desired product and related tosylated impurities. While alternative methods using HILIC columns or universal detectors like ELSD have their place, particularly in orthogonal testing or for a complete mass balance, the RP-HPLC-UV method stands as the gold standard for routine quality control in both research and industrial settings. Adherence to strict system suitability criteria and full method validation ensures that the analytical data generated is reliable, reproducible, and trustworthy, underpinning the quality of all downstream applications of this critical chemical intermediate.

References

• Szente, L., Szeman, J., & Sohajda, T. (2016). Analytical characterization of cyclodextrins: History, official methods and recommended new techniques. Journal of Pharmaceutical and Biomedical Analysis, 130, 347-365. [Link]

• Ghugare, P. S., & Kumar, S. (2025). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. International Journal of Drug Regulatory Affairs. [Link]

• Szente, L., & Szemán, J. (2013). Cyclodextrins in Analytical Chemistry: Host–Guest Type Molecular Recognition. Analytical Chemistry, 85(17), 8024-8030. [Link]

• Szemán, J., Csabai, K., Varga, E., et al. (n.d.). Separation Methods for Analysis of Cyclodextrin Derivatives. ResearchGate. [Link]

• Rao, B. M., et al. (2014). Development and Validation of a Precise, Single HPLC Method for the Determination of Tolperisone Impurities in API and Pharmaceutical Dosage Forms. Scientia Pharmaceutica, 82(2), 295-311. [Link]

• A.S.A.P. Analytical. (2024). High-Performance Liquid Chromatography (HPLC) for Impurity Analysis. A.S.A.P. Analytical Website. [Link]

• Tsvetkova, B., et al. (2024). Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. Molecules, 29(1), 226. [Link]

• World Scientific Publishing. (n.d.). PREPARATION AND ANALYSIS OF CYCLODEXTRIN DERIVATIVES. World Scientific. [Link]

• Semantic Scholar. (2016). Analytical characterization of cyclodextrins: History, official methods and recommended new techniques. Semantic Scholar. [Link]

• Malanga, M., et al. (2017). Synthesis, analytical characterization and capillary electrophoretic use of the single-isomer heptakis-(6-O-sulfobutyl)-beta-cyclodextrin. Journal of Chromatography A, 1523, 293-302. [Link]

• Váradi, C., et al. (2021). Mono-6-Substituted Cyclodextrins—Synthesis and Applications. Molecules, 26(11), 3234. [Link]

• Tripodo, G., et al. (2013). Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. Carbohydrate Research, 381, 59-63. [Link]

• Byun, H.-S., Zhong, N., & Bittman, R. (2000). 6A-O-p-TOLUENESULFONYL-β-CYCLODEXTRIN. Organic Syntheses, 77, 225. [Link]

• Stalcup, A. M. (n.d.). Cyclodextrin-Based Chiral Stationary Phases for Liquid Chromatography. SpringerLink. [Link]

• Tripodo, G., et al. (2013). Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. ResearchGate. [Link]

• PureSynth. (n.d.). Mono-6-O-(P-Toluenesulfonyl)-Beta-Cyclodextrin 85.0%(HPLC). PureSynth. [Link]

• ARIKESI. (2024). Method Development for Analysis of Cyclodextrin Inclusion Complexes with HPLC. ARIKESI. [Link]

• SIELC Technologies. (n.d.). HPLC Method For Analysis of Cyclodextrins on Primesep S2. SIELC. [Link]

• Pitha, J., & Pitha, J. (1986). Separation of cyclodextrins and their derivatives by thin-layer and preparative column chromatography. Journal of Chromatography A, 356, 332-336. [Link]

• Kéki, S., et al. (2023). Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin. Beilstein Journal of Organic Chemistry, 19, 366-375. [Link]

• Shodex. (n.d.). Analysis of Cyclodextrins (NH2P-50 4E). Shodex. [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Cyclodextrin Sulfobutyl Ether and Hydrophobic Compound. SIELC. [Link]

• ARIKESI. (2024). Method Development for Analysis of Cyclodextrin Inclusion Complexes with HPLC. ARIKESI. [Link]

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• 1. Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. Mono-6-Substituted Cyclodextrins—Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin [beilstein-journals.org]
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• 7. Synthesis, analytical characterization and capillary electrophoretic use of the single-isomer heptakis-(6-O-sulfobutyl)-beta-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and Validation of a Precise, Single HPLC Method for the Determination of Tolperisone Impurities in API and Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
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Decoding the Signature Fragmentation of Tosylated Cyclodextrins: A Mass Spectrometry Guide

For researchers and drug development professionals, understanding the structural intricacies of modified cyclodextrins (CDs) is paramount. These cyclic oligosaccharides are workhorses in formulation science, enhancing the solubility and stability of active pharmaceutical ingredients.[1][2] Chemical modification, such as tosylation, expands their utility but introduces significant analytical challenges.[3] Tosylation, the addition of a p-toluenesulfonyl (tosyl) group, is a common strategy to create an activated intermediate for further nucleophilic substitution, allowing the synthesis of a vast array of functionalized CDs.[4][5]

This guide provides an in-depth comparison of the mass spectrometry (MS) fragmentation patterns of tosylated cyclodextrins against their native counterparts. By leveraging techniques like Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI), coupled with tandem mass spectrometry (MS/MS), we can elucidate the distinct fragmentation pathways that serve as a structural fingerprint for these critical molecules.[2][6] Understanding these patterns is not merely academic; it is essential for confirming synthesis, identifying isomers, and ensuring the quality of CD-based formulations.[3][7]

The Tosyl Group: A Fragmentation Fulcrum

The fragmentation of native cyclodextrins under Collision-Induced Dissociation (CID) is well-characterized, primarily involving the initial linearization of the macrocycle followed by sequential glycosidic bond cleavages, resulting in the loss of glucose units (162 Da).[8][9][10][11] The introduction of a tosyl group (C₇H₇SO₂) dramatically alters this behavior. The tosyl moiety is not a passive passenger; it is a bulky, ionizable group that directs fragmentation down specific and informative pathways.

In positive-ion mode ESI-MS, the proton or cation (e.g., Na⁺, Li⁺) can localize on the sulfonyl group. This creates a fixed charge site, which, upon collisional activation, initiates fragmentation cascades that are fundamentally different from the mobile proton model seen in native CDs.[12] This distinction is the key to identifying and characterizing tosylated species.

Comparative Fragmentation Analysis: Native vs. Tosylated β-Cyclodextrin

Let's consider the most common β-cyclodextrin (β-CD), composed of seven glucose units.[3] While native β-CD fragmentation is relatively straightforward, tosylated β-CDs exhibit a richer, more complex MS/MS spectrum.

Fragmentation of Native β-Cyclodextrin ([M+H]⁺, m/z 1135):

• Primary Pathway: Sequential loss of glucose units (C₆H₁₀O₅, 162.05 Da).

• Dominant Fragments: m/z 973, 811, 649, etc., corresponding to [M+H - 162]⁺, [M+H - 2162]⁺, [M+H - 3162]⁺.

• Mechanism: Involves proton-driven cleavage of the glycosidic bond, leading to ring opening and subsequent saccharide losses.[9]

Fragmentation of Mono-6-O-tosyl-β-Cyclodextrin ([M+H]⁺, m/z 1289): The fragmentation of tosylated CDs is more nuanced and provides greater structural insight. For regioisomers like bis(6-O-tosyl)-β-CD, fragmentation patterns can differ significantly, with some isomers showing a greater abundance of specific fragments like ditosylated maltose.[12] However, a key observation is that the O-tosyl group can migrate between glucose residues under CID conditions, which can complicate spectral interpretation.[12]

Key fragmentation pathways include:

• Loss of Toluene: A characteristic loss of 92 Da (C₇H₈).

• Loss of the Tosyl Group: Neutral loss of the p-toluenesulfonyl group (155 Da) or p-toluenesulfonic acid (172 Da).

• Combined Glycosidic and Tosyl Cleavages: The most informative fragments arise from cleavages within the macrocycle that retain the tosyl group on smaller saccharide units. These fragments act as diagnostic ions. For instance, the presence of a tosylated maltose fragment (m/z 479 for the protonated species) is a strong indicator of the modification.[12]

• Glycosidic Bond Cleavage: Similar to native CDs, sequential losses of glucose units occur, but the charge is often retained on the tosylated portion of the molecule.

Experimental Data & Protocols

The following table summarizes the expected key ions for a mono-6-O-tosyl-β-cyclodextrin. This data is foundational for identifying successful tosylation and characterizing the resulting product.

Ion Description	Formula	Calculated m/z ([M+H]⁺)	Fragmentation Origin
Protonated Mono-Tosyl-β-CD	C₅₁H₇₇O₃₇S	1289.4	Precursor Ion
[M+H - H₂O]⁺	C₅₁H₇₅O₃₆S	1271.4	Loss of water
[M+H - C₇H₈]⁺	C₄₄H₆₉O₃₇S	1197.3	Loss of toluene
[M+H - C₇H₇SO₂H]⁺	C₄₄H₆₉O₃₅	1117.3	Loss of p-toluenesulfonic acid
[Tosyl-Maltotriose+H]⁺	C₂₅H₃₉O₁₈S	659.2	Glycosidic cleavage
[Tosyl-Maltose+H]⁺	C₁₉H₂₉O₁₃S	497.1	Glycosidic cleavage
[Tosyl-Glucose+H]⁺	C₁₃H₁₉O₈S	335.1	Glycosidic cleavage

Detailed Protocol: ESI-MS/MS Analysis of Tosylated β-Cyclodextrin

This protocol outlines a robust method for analyzing tosylated β-CDs to confirm their identity and substitution pattern.

1. Sample Preparation:

• Dissolve the tosylated β-CD sample in a 50:50 (v/v) solution of methanol and deionized water to a final concentration of 10 µg/mL.
• To promote the formation of protonated species, add 0.1% formic acid to the final solution. For analysis of sodiated adducts, a dilute solution of sodium iodide can be used instead.[8]
• Vortex the solution thoroughly to ensure complete dissolution.

2. Mass Spectrometry Analysis:

• Instrumentation: Utilize a high-resolution mass spectrometer such as a Q-TOF or Orbitrap instrument equipped with an ESI source.
• Infusion: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min using a syringe pump.
• ESI Source Parameters (Positive Ion Mode):
• Capillary Voltage: +3.0 to +4.0 kV
• Cone Voltage: 60 V
• Source Temperature: 120-150 °C
• Desolvation Gas (N₂): Flow at 650-800 L/h, Temperature at 350-450 °C[7]
• MS Scan (Full Scan):
• Acquire a full scan mass spectrum over an m/z range of 200-2000 to identify the precursor ion (e.g., m/z 1289.4 for [mono-Ts-βCD+H]⁺).
• Tandem MS (MS/MS):
• Select the precursor ion of interest using the quadrupole.
• Apply collision-induced dissociation (CID) using argon or nitrogen as the collision gas.
• Ramp the collision energy (e.g., 20-50 eV) to generate a comprehensive fragmentation spectrum. The optimal energy will depend on the instrument and the specific ion.

3. Data Analysis:

• Analyze the resulting MS/MS spectrum to identify the characteristic fragment ions as listed in the table above.
• The presence of fragments like tosylated glucose (m/z 335.1) and tosylated maltose (m/z 497.1) provides strong evidence for the covalent attachment of the tosyl group.
• Compare the observed fragmentation pattern to that of a native β-CD standard to highlight the differences and confirm the modification.

Visualizing Workflows and Mechanisms

To clarify the analytical process and the underlying chemical changes, the following diagrams illustrate the experimental workflow and the key fragmentation pathways.

Caption: Key fragmentation pathways for mono-tosylated β-cyclodextrin in CID.

Conclusion

The mass spectrometric fragmentation of tosylated cyclodextrins is a powerful diagnostic tool that provides far more structural information than the analysis of their unmodified precursors. The tosyl group acts as a predictable fragmentation director, leading to a series of diagnostic ions that confirm its presence and can help elucidate its position on the cyclodextrin scaffold. By employing the systematic ESI-MS/MS approach detailed here, researchers can confidently characterize these essential molecules, ensuring the integrity and quality of their work in drug development and beyond. This analytical rigor is fundamental to advancing the application of chemically modified cyclodextrins in the pharmaceutical sciences.

References

• Shimadzu. (n.d.). MALDI-MSn Analysis Method to Assign Regioisomeric Structures of Multi-Modified Cyclodextrins. Retrieved from Shimadzu Corporation. [Link]

• National Institute of Standards and Technology. (n.d.). Maldi-Tof Ms Analysis of a Library of Polymerizable Cyclodextrin Derivatives. Retrieved from NIST. [Link]

• MDPI. (2025, July 20). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. Molecules. [Link]

• Pop, A., et al. (2023, February 21). Mass Spectrometry of Esterified Cyclodextrins. Molecules. [Link]

• Asfardi, S., et al. (2019, June 14). Gas-Phase Fragmentation of Cyclic Oligosaccharides in Tandem Mass Spectrometry. Molecules. [Link]

• Unknown. (2013, November 4). TANDEM MASS SPECTROMETRY CHARACTERIZATION OF ESTERIFIED CYCLODEXTRINS. STUDIA UNIVERSITATIS BABEŞ-BOLYAI CHEMA. [Link]

• Sforza, S., et al. (2003). ESI-Mass Spectrometry Analysis of Unsubstituted and Disubstituted β-Cyclodextrins: Fragmentation Mode and Identification of the AB, AC, AD Regioisomers. Journal of the American Society for Mass Spectrometry, 14, 124-135. [Link]

• Bruni, P., & Schuerch, S. (2021, April 20). Fragmentation mechanisms of protonated cyclodextrins in tandem mass spectrometry. Carbohydrate Research. [Link]

• Kuki, A., et al. (n.d.). Mass spectrometric decompositions of cationized β-cyclodextrin. Request PDF. [Link]

• Bruni, P., & Schuerch, S. (n.d.). Fragmentation mechanisms of protonated cyclodextrins in tandem mass spectrometry. Carbohydrate Research. [Link]

• Schänzer, W., et al. (Eds.). (2005). Identification of Cyclodextrins by Liquid Chromatography – ESI-Tandem Mass Spectrometry. Recent Advances In Doping Analysis (13). [Link]

• Pop, A., et al. (2025, October 13). (PDF) Mass Spectrometry of Esterified Cyclodextrins. ResearchGate. [Link]

• Oreate AI Blog. (2026, January 21). Unpacking the Tosylate Group: A Key Player in Cyclodextrin Chemistry. [Link]

• Unknown. (2021, June 23). Unravelling the structures of sodiated β-cyclodextrin and its fragments. Physical Chemistry Chemical Physics. [Link]

• Todea, A., et al. (2018, September 5). Structural Architectural Features of Cyclodextrin Oligoesters Revealed by Fragmentation Mass Spectrometry Analysis. Semantic Scholar. [Link]

• Charles, L., et al. (2022, November 1). Mass Spectrometry, Ion Mobility Separation and Molecular Modelling: A Powerful Combination for the Structural Characterisation of Substituted Cyclodextrins Mixtures. Molecules. [Link]

• Tripodo, G., et al. (2013, November 15). Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. Carbohydrate Research. [Link]

Sources

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• 3. MALDI-MSn Analysis Method to Assign Regioisomeric Structures of Multi-Modified Cyclodextrins : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. Unpacking the Tosylate Group: A Key Player in Cyclodextrin Chemistry - Oreate AI Blog [oreateai.com]
• 5. Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mass Spectrometry of Esterified Cyclodextrins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mass Spectrometry, Ion Mobility Separation and Molecular Modelling: A Powerful Combination for the Structural Characterisation of Substituted Cyclodextrins Mixtures | MDPI [mdpi.com]
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• 12. Gas-Phase Fragmentation of Cyclic Oligosaccharides in Tandem Mass Spectrometry [mdpi.com]

Comparing TsCl vs TsIm reagents for beta-cyclodextrin tosylation

Reagent Selection Guide: TsCl vs. TsIm for -Cyclodextrin Monotosylation

Executive Summary

For the synthesis of 6-O-monotosyl-

-cyclodextrin ( -CD-OTs) —the critical intermediate for almost all functionalized cyclodextrin derivatives—reagent selection dictates the downstream purification burden.[1]

• The Verdict: 1-(p-Toluenesulfonyl)imidazole (TsIm) is the superior reagent for laboratory-scale synthesis where high purity and operational simplicity are paramount. It avoids toxic pyridine, minimizes over-tosylation, and allows for purification via precipitation.

• The Alternative: p-Toluenesulfonyl chloride (TsCl) remains the industrial standard due to low cost, but it requires tedious chromatographic purification or repeated recrystallization to remove regioisomers and unreacted starting material.

Mechanistic Comparison & Regioselectivity

The fundamental challenge in

-CD derivatization is distinguishing the 7 primary hydroxyls (C6) from the 14 secondary hydroxyls (C2, C3).

p-Toluenesulfonyl Chloride (TsCl)[2][3]

• Mechanism: In the classic Melton & Slessor method , the reaction is performed in pyridine .[2][3] Pyridine is not just a solvent; it forms an inclusion complex within the

  -CD cavity. This steric inclusion "shields" the internal secondary hydroxyls and directs the TsCl to the primary hydroxyls on the narrow rim.

• The Flaw: Despite this directing effect, TsCl is highly reactive and prone to hydrolysis. If water is present, TsOH forms rapidly. If the reaction runs too long, over-tosylation (di- or tri-substitution) occurs.

1-(p-Toluenesulfonyl)imidazole (TsIm)[2]

• Mechanism: TsIm acts as a "soft" sulfonyl transfer agent. The imidazole leaving group renders the reagent less electrophilic than TsCl, making it more selective for the most nucleophilic and least sterically hindered hydroxyls (the primary C6 positions).

• The Advantage: TsIm is stable in water for short periods, allowing the reaction to proceed in aqueous suspension. This "heterogeneous" approach (Byun method) relies on the gradual solubilization of TsIm as it reacts with the

  -CD, providing a controlled release of the tosyl group.

Visualizing the Reaction Pathways

Figure 1: Mechanistic divergence. TsCl relies on solvent-directed inclusion (Pyridine), while TsIm relies on intrinsic kinetic selectivity in aqueous media.

Performance Metrics: Data Comparison

The following data summarizes typical outcomes reported in key literature (e.g., Byun et al., Melton & Slessor).

Metric	TsCl (Pyridine Method)	TsIm (Aqueous Method)
Primary Reference	Melton & Slessor (1971)	Byun et al. (1998)
Typical Yield	25% – 30%	55% – 65%
Regioselectivity	Moderate (Requires Pyridine)	High (Intrinsic)
Reaction Time	Overnight (12-24h)	2 – 4 hours
Purification	Difficult: Column Chromatography (C18/Charcoal)	Easy: Precipitation & Recrystallization
Safety Profile	Poor: Pyridine is toxic/teratogenic	Good: Aqueous/NaOH system
Cost	Low (Reagent is cheap)	High (Reagent is expensive*)

*Note: TsIm can be synthesized in-house from TsCl and Imidazole to reduce costs.

Experimental Protocols

Protocol A: The "Gold Standard" (TsIm Method)

Based on Byun et al. (1998). Recommended for most research applications.

Materials:

• -Cyclodextrin (dried)[4]

• 1-(p-Toluenesulfonyl)imidazole (TsIm)[4]

• Sodium Hydroxide (NaOH)[4][5]

• Acetone (for washing)

Step-by-Step:

• Suspension: Dissolve/suspend 40.0 g (35.2 mmol) of

  -CD in 900 mL of water. Heat to 60°C to ensure full dissolution, then cool to room temperature (RT). The solution may become slightly cloudy; this is normal.

• Addition: Add 31.3 g (141 mmol, ~4 equiv) of finely powdered TsIm in one portion.

• Reaction: Stir the suspension vigorously at RT for 2 hours.

• Basification: Slowly add a solution of NaOH (18 g in 50 mL water) over 20 minutes. Crucial: This solubilizes unreacted species and drives the reaction to completion.

• Filtration: After 10 minutes of stirring with NaOH, filter off any unreacted TsIm (precipitate) using a sintered glass funnel.

• Quenching: Add Ammonium Chloride (

  ) to the filtrate to lower the pH to ~8.

• Isolation: Cool the solution to 4°C overnight. The product, 6-O-monotosyl-

  -CD , will precipitate as a white solid.

• Purification: Filter the solid and wash with cold water and acetone. Recrystallize from boiling water if higher purity is required.

Protocol B: The "Legacy" Method (TsCl Method)

Based on Melton & Slessor (1971).[3] Use only if TsIm is unavailable.

Materials:

• -Cyclodextrin (dried)[4]

• p-Toluenesulfonyl Chloride (TsCl)[4][6]

• Pyridine (Anhydrous)

Step-by-Step:

• Dissolution: Dissolve 20 g of dried

  -CD in 300 mL of anhydrous pyridine.

• Cooling: Cool the solution to 0°C in an ice bath.

• Addition: Add 10 g of TsCl (dissolved in minimal pyridine) dropwise over 1 hour.

• Reaction: Allow the mixture to warm to RT and stir for 18–24 hours.

• Evaporation: Remove pyridine under reduced pressure (Rotovap) at <40°C. Warning: Pyridine is difficult to remove completely.

• Precipitation: Pour the oily residue into a large volume of acetone to precipitate the crude product.

• Purification (The Bottleneck): The crude contains significant di-tosyl and unreacted

  -CD. You must perform column chromatography (e.g., C18 Reverse Phase or Activated Charcoal) eluting with a water/methanol gradient to isolate the mono-tosyl species.

Workflow Efficiency Analysis

The operational difference is best visualized by the purification burden. TsIm allows for a "Filter & Wash" workflow, whereas TsCl forces a "Chromatography" workflow.

Figure 2: Operational workflow comparison. The TsIm pathway eliminates the need for rotary evaporation of high-boiling solvents and column chromatography.

Troubleshooting & Optimization

• Handling TsIm: TsIm is hydrophobic. When adding it to the aqueous

  -CD solution, ensure it is finely powdered. Large chunks will not react efficiently, leading to low yields.[4]

• Recycling TsCl: If you must use TsCl, consider the Tripodo method (2013) . It uses water/NaOH and a cation exchange resin to trap impurities, boosting yields to ~35% without pyridine, though it still lags behind TsIm in overall efficiency.

• Storage:

  -CD-OTs is unstable over long periods (months) at room temperature due to intramolecular displacement (forming 3,6-anhydro rings). Store at -20°C.

References

• Byun, H. S., Zhong, N., & Bittman, R. (1998).[4][7] An Improved Synthesis of 6-O-Monotosyl-6-deoxy-β-cyclodextrin. Tetrahedron Letters. [7]

• Melton, L. D., & Slessor, K. N. (1971).[3] Synthesis of Monosubstituted Cyclodextrins. Carbohydrate Research.

• Tripodo, G., et al. (2013).[1] Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. Carbohydrate Research.

• Organic Syntheses. (2000). 6A-O-p-Toluenesulfonyl-β-cyclodextrin. Organic Syntheses, Vol. 77.

Sources

• 1. Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mono-6-Substituted Cyclodextrins—Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. scite.ai [scite.ai]
• 6. hereon.de [hereon.de]
• 7. lookchem.com [lookchem.com]

Comparative Guide: TLC Visualization Methods for Beta-Cyclodextrin Derivatives

Introduction: The "Invisible" Scaffold Challenge

Beta-cyclodextrin (

-CD) and its derivatives (e.g., Hydroxypropyl- -CD, Methyl- -CD) are cyclic oligosaccharides lacking intrinsic chromophores. Unlike aromatic drug molecules, they are invisible under standard UV light (254 nm), rendering standard TLC workflows ineffective unless the derivative itself carries a UV-active group (e.g., Tosyl, Benzoyl).

This guide objectively compares the four primary visualization methodologies—Sulfuric Acid Charring , Iodine Vapor , Anisaldehyde Staining , and UV Fluorescence —to enable evidence-based selection for your specific synthetic or formulation workflow.

Decision Matrix: Selecting the Right Reagent

The choice of visualization method depends on three factors: Sensitivity requirements , Derivatization status (presence of chromophores), and Sample preservation needs .

Figure 1: Decision tree for selecting TLC visualization reagents based on derivative properties and experimental goals.

Comparative Analysis of Methods

Method A: Sulfuric Acid / Heat (The "Gold Standard")

Mechanism: Acid-catalyzed hydrolysis of the glycosidic bonds followed by dehydration of the glucose units at high temperature (

C), resulting in elemental carbon (charring).

• Best For: Final purity checks, trace impurity detection.

• Pros: Highest sensitivity (LOD

  0.1–0.5 µg); Universal for all carbohydrate backbones.

• Cons: Destructive; Corrosive reagent; Requires heating.

Method B: Iodine Vapor (The "Gentle Scout")

Mechanism: Iodine (

) molecules form a reversible host-guest inclusion complex within the hydrophobic -CD cavity.

• Best For: Quick reaction monitoring, recovering product for NMR/MS.

• Pros: Non-destructive (reversible); Fast (<5 mins); No heating required.

• Cons: Lower sensitivity; Transient spots (fade rapidly); Non-specific (stains lipids/alkenes).

Method C: Anisaldehyde-Sulfuric Acid (The "Specific Stain")

Mechanism: Condensation of p-anisaldehyde with the hydroxyl groups of the sugar moiety under acidic conditions to form colored triphenylmethane-like adducts.

• Best For: Distinguishing CDs from non-sugar impurities; Derivatized CDs (e.g., Tosyl-CD often stains distinctively).

• Pros: Color differentiation (Violet/Blue for CDs); High sensitivity.

• Cons: Requires fresh preparation; Destructive; Background can darken if overheated.

Method D: UV 254 nm (The "Chromophore Check")

Mechanism: Fluorescence quenching of the indicator (F254) on the plate by UV-absorbing functional groups on the CD.

• Best For: Only for derivatives like Tosyl-

  -CD, Benzoyl- -CD, or drug-CD inclusion complexes.

• Pros: Non-destructive; Instant.

• Cons: Completely ineffective for native

  -CD, HP- -CD, or Methyl- -CD.

Performance Comparison Data

Metric	H2SO4 / Heat	Iodine Vapor	Anisaldehyde	UV (254 nm)
Target Analyte	All CD derivatives	All CD derivatives	All CD derivatives	Only Aromatics (Tosyl/Benzoyl)
LOD (Sensitivity)	High (~0.1 µg)	Moderate (~5-10 µg)	High (~0.5 µg)	Moderate (depends on extinction coeff)
Selectivity	Low (Chars organics)	Low (Lipids/Cavities)	Medium (Sugars)	High (Conj. Systems)
Spot Stability	Permanent	Transient (Fades)	Permanent	Permanent (under lamp)
Reversibility	No (Destructive)	Yes	No (Destructive)	Yes
Safety Profile	Corrosive	Toxic Vapor	Corrosive/Toxic	UV Radiation Risk

Detailed Experimental Protocols

Protocol 1: Sulfuric Acid Charring (General Purpose)

Reagent Preparation:

• Cool 90 mL of Ethanol (or Methanol) in an ice bath.

• Slowly add 10 mL of concentrated Sulfuric Acid (

  ) dropwise with stirring.

  • Note: Exothermic reaction. Always add acid to alcohol.

• Store in a glass spray bottle. Stable for months.

Procedure:

• Elute the TLC plate and dry completely to remove solvents.

• Spray the plate evenly with the reagent until slightly damp (do not soak).

• Heat on a hot plate at 120–140°C for 2–5 minutes.

• Result: Black/Dark Brown spots on a white background.

Protocol 2: Iodine Chamber (Reversible)

Setup:

• Place 5–10 crystals of solid Iodine (

  ) into a glass TLC chamber containing silica gel desiccant.

• Close the lid and allow vapor to saturate the chamber (purple vapor visible) for 15 minutes.

Procedure:

• Place the dried TLC plate into the chamber.

• Observe continuously.[1] Spots usually appear within 30–60 seconds.

• Remove immediately once spots are visible.

• Result: Brown/Yellow spots on a light background.

  • Recovery: To recover the compound, leave the plate in a fume hood for 10–20 mins; the iodine will sublime off.

Protocol 3: p-Anisaldehyde-Sulfuric Acid (differentiation)

Reagent Preparation:

• Mix 135 mL of absolute Ethanol, 5 mL of conc. Sulfuric Acid, 1.5 mL of Glacial Acetic Acid, and 3.7 mL of p-Anisaldehyde.[2][3]

• Stir vigorously. Store in a dark/amber bottle (light sensitive).

Procedure:

• Dip or spray the dried TLC plate.[4]

• Heat at 100–110°C . Monitor color development carefully.[5]

• Result:

  -CD derivatives typically appear as Blue-Violet spots. Overheating turns the background pink/red.

Mechanistic Visualization

Understanding the interaction at the molecular level ensures correct interpretation of "false negatives."

Figure 2: Mechanistic difference between physical inclusion (Iodine) and chemical degradation (Sulfuric Acid).

Expert Tips for Troubleshooting

• Ghost Spots with Iodine: Silica gel binders sometimes adsorb iodine loosely. If the whole plate turns brown, wait 30 seconds outside the chamber; the background fades faster than the CD inclusion complex.

• Tosyl-CD Degradation: When spotting Tosyl-

  -CD, avoid leaving the spot on the silica for hours before running. The acidity of silica can cause hydrolysis of the tosyl group.

• Anisaldehyde Background: If the plate turns entirely pink/red before spots appear, your heating is too aggressive or the reagent is old (oxidized).

References

• Szente, L., & Szejtli, J. (1999). Highly soluble cyclodextrin derivatives: chemistry, properties, and trends in development. Advanced Drug Delivery Reviews. Link

• Juvancz, Z., et al. (2016). Chemical Analysis of Cyclodextrins. In: Cyclodextrins in Pharmaceutics, Cosmetics, and Biomedicine. Link

• Sherma, J. (2000). Thin-layer chromatography in food and agricultural analysis. Journal of Chromatography A. Link

• Washington University . TLC Stains and Visualization Methods. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Stains for Developing TLC Plates [faculty.washington.edu]
• 3. faculty.fiu.edu [faculty.fiu.edu]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. epfl.ch [epfl.ch]

Comparative Guide: FTIR Spectrum Analysis of Sulfonyl Groups in Modified Cyclodextrins

Executive Summary

Objective: This guide provides a technical comparison of Fourier Transform Infrared Spectroscopy (FTIR) against Nuclear Magnetic Resonance (

H-NMR) for characterizing sulfonyl-modified cyclodextrins (CDs).

Context: Sulfonyl-activated cyclodextrins (e.g., mono-6-O-(p-toluenesulfonyl)-

-cyclodextrin or Ts- -CD) are critical intermediates in the synthesis of functionalized drug delivery systems. The sulfonyl group acts as an excellent leaving group, enabling the nucleophilic substitution of the primary hydroxyl group. Verifying this functionalization is a pivotal quality control step.

Verdict: While

H-NMR remains the "Gold Standard" for absolute quantification and purity analysis, FTIR offers a superior, rapid, and cost-effective method for qualitative process monitoring and "Go/No-Go" decision-making in synthetic workflows.

Technical Mechanism: The Vibrational Signature

The sulfonyl group (

) introduces distinct vibrational modes absent in native cyclodextrins. In native -CD, the spectrum is dominated by the broad hydroxyl ( ) stretch and the glucose backbone ( ) vibrations. The introduction of a sulfonyl group breaks this pattern with sharp, characteristic peaks.

Key Vibrational Modes (Theoretical vs. Experimental)

The sulfonyl moiety exhibits two primary stretching vibrations due to the

double bonds:

• Asymmetric Stretch (

  ): Typically .

• Symmetric Stretch (

  ): Typically .

In the specific case of Tosylated-

-CD , the aromatic ring of the p-toluenesulfonyl group adds further diagnostic peaks ( aromatic stretching).

Comparative Analysis: FTIR vs. Alternatives

A. FTIR vs. Native -CD (Baseline Comparison)

The most immediate utility of FTIR is distinguishing the modified product from the starting material.

Feature	Native -Cyclodextrin	Sulfonyl-Modified -CD (Tosyl)	Diagnostic Value
3400 cm	Broad, intense ( stretch)	Broad, intense (slightly reduced)	Low (Overlapping)
1600 cm	Absent	Present (Aromatic )	High (Confirming Tosyl group)
1360 cm	Weak/Absent	Present (Asym. stretch)	High (Functional Group ID)
1175 cm	Overlapped by	Sharp Shoulder/Peak (Sym. )	Medium (Requires good resolution)
815 cm	Absent	Present (Para-substituted aromatic)	High (Specific to p-Tosyl)

Critical Insight: The appearance of the peak at

(aromatic ring) and (C-H out-of-plane bending for para-substitution) provides a "fingerprint" confirmation of tosylation that is impossible to confuse with native CD [1].

B. FTIR vs. H-NMR (Performance Matrix)

While FTIR confirms presence, NMR confirms purity.

Metric	FTIR (Transmission/ATR)	H-NMR (500 MHz, DMSO- )	Winner
Specificity	Good. Identifies functional groups ( , Aromatics).	Excellent. Resolves specific protons (H1 anomeric vs. Aromatic).[1]	NMR
Quantification	Semi-quantitative. Beer-Lambert law applies but requires rigorous calibration.	Absolute. Integration of Aromatic ( ppm) vs. H1 ( ppm) gives precise Degree of Substitution (DS).	NMR
Throughput	High. < 5 mins per sample.	Low to Medium. > 15 mins (prep + shimming + acquisition).	FTIR
Cost	Low. No deuterated solvents required.	High. Requires DMSO- and instrument time.	FTIR
Sample State	Solid state (closest to final product form).	Solution state (may miss insoluble impurities).	FTIR

Experimental Protocol: High-Resolution KBr Pellet

To achieve the resolution necessary to see the sulfonyl shoulders against the massive cyclodextrin backbone signal, the KBr Pellet technique is preferred over standard ATR for this specific application due to better transmission intensity control.

Reagents & Equipment

• Sample: Dried Sulfonyl-

  -CD (Vacuum dried at overnight to remove water).

• Matrix: Spectroscopic grade Potassium Bromide (KBr), dried at

  .

• Equipment: Agate mortar/pestle, Hydraulic press (

  -ton capacity), FTIR Spectrometer.

Step-by-Step Methodology

• Ratio Control: Weigh

  of sample and of KBr ( ratio).

  • Why: A higher concentration leads to detector saturation and peak broadening, obscuring the fine sulfonyl bands.

• Grinding: Grind the mixture in an agate mortar for

  minutes until a fine, uniform powder is achieved.

  • Causality: Particle size must be smaller than the wavelength of IR light (

    ) to minimize Christiansen scattering effects, which cause sloping baselines.

• Pellet Formation: Transfer to a

  die. Apply vacuum for 2 minutes (to remove trapped air), then apply tons of pressure for 2 minutes.

  • Validation: The resulting pellet must be transparent (glass-like). Cloudy pellets indicate moisture or insufficient pressure.

• Acquisition:

  • Range:

    .

  • Resolution:

    (Critical for resolving the peak).

  • Scans: 32 or 64 co-added scans.

• Data Processing: Perform a baseline correction. Normalize the spectrum to the C-O-C stretch at

  (invariant backbone) for comparing different batches.

Decision Workflow & Logic

The following diagram illustrates the logical workflow for a researcher synthesizing modified CDs, highlighting where FTIR serves as the critical gatekeeper.

Figure 1: Analytical workflow for validating Cyclodextrin functionalization. FTIR acts as the rapid "Gatekeeper" before investing resources in NMR quantification.

References

• Tripodo, G., Wischke, C., Neffe, A. T., & Lendlein, A. (2013).[2] Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. Carbohydrate Research, 381, 59-63.[2]

• BenchChem. (2025).[3] Characterizing Cyclodextrin Inclusion Complexes with Fourier-Transform Infrared (FTIR) Spectroscopy. Application Note.

• Sambasevam, K. P., et al. (2013).[2][4] Synthesis and Characterization of the Inclusion Complex of

  -cyclodextrin and Azomethine.[4][5] International Journal of Molecular Sciences, 14(2), 3671-3682.

• Loru, D., et al. (2022).[6] The Shapes of Sulfonamides: A Rotational Spectroscopy Study. Molecules, 27(9), 2845.

Sources

• 1. hereon.de [hereon.de]
• 2. Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis and Characterization of the Inclusion Complex of β-cyclodextrin and Azomethine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cris.unibo.it [cris.unibo.it]

Strategic Guide: Tosyl vs. Mesyl Activation of Beta-Cyclodextrin

Topic: Comparison of Tosyl vs. Mesyl Leaving Groups on Beta-Cyclodextrin Content Type: Technical Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The Strategic Choice

In cyclodextrin (CD) chemistry, the transformation of hydroxyl groups into sulfonate esters is the pivotal "activation" step that enables the attachment of functional moieties (amines, thiols, azides). While both p-toluenesulfonyl (Tosyl, Ts) and methanesulfonyl (Mesyl, Ms) groups are standard electrophiles in organic synthesis, their behavior on the

-cyclodextrin scaffold is fundamentally different due to the host-guest nature of the macrocycle.

• Select Tosyl (Ts) when your goal is Regioselective Mono-functionalization at the primary face (C-6). The steric bulk and inclusion complexation of TsCl drive site-specificity.

• Select Mesyl (Ms) when your goal is Non-selective Per-functionalization or when the steric bulk of the tosyl group hinders subsequent nucleophilic substitution (rare).

Quick Comparison Matrix

Feature	Tosyl ( -CD-OTs)	Mesyl ( -CD-OMs)
Primary Utility	Mono-6-substitution (Gold Standard)	Per-substitution (e.g., per-6-amino)
Regioselectivity	High (Favors C-6 primary OH)	Low (Reacts with C-2/C-3/C-6)
Mechanism	Directed by Inclusion Complex	Diffusion controlled (Sterically small)
Purification	Precipitation/Recrystallization (Easy)	Difficult (High water solubility)
Stability	Moderate (Prone to 3,6-anhydro formation)	Moderate (Prone to 3,6-anhydro formation)
Leaving Group Ability	Good ( )	Excellent ( due to electronics)

Mechanistic Insight: Why Tosyl Wins at C-6

The superior regioselectivity of Tosyl Chloride (TsCl) is not merely a result of steric hindrance; it is a supramolecular phenomenon.

The Inclusion Effect

In aqueous alkaline solution, TsCl does not just float freely; it forms an inclusion complex within the

-CD cavity.

• Complexation: The hydrophobic aromatic ring of TsCl enters the

  -CD cavity.

• Orientation: The sulfonyl chloride group is geometrically positioned near the narrower rim (primary face), placing it in immediate proximity to the C-6 hydroxyls.

• Reaction: This "pre-organization" accelerates the reaction at C-6 while shielding the C-2/C-3 secondary hydroxyls on the wider rim.

Contrast with Mesyl Chloride (MsCl): MsCl is too small and hydrophilic to form a stable, oriented inclusion complex. It attacks the CD exterior randomly. Since the C-2 hydroxyls are the most acidic (pKa ~12), MsCl often reacts there first under basic conditions, leading to a complex mixture of regioisomers that is painful to purify.

Visualizing the Reaction Pathways

Figure 1: Reaction pathways comparing the supramolecular directed synthesis of Tosyl-CD vs. the random attack of Mesyl-CD.

Experimental Protocols

Protocol A: Regioselective Synthesis of Mono-6-O-Tosyl- -CD

The "Green" Aqueous Route (Adapted from Tripodo et al., 2013)

This protocol avoids toxic pyridine and uses water as the primary solvent, leveraging the inclusion effect.

Reagents:

• -Cyclodextrin (dried)

• p-Toluenesulfonyl chloride (TsCl)[1][2]

• Sodium Hydroxide (NaOH)

• Ammonium Chloride (NH

  Cl)

Step-by-Step Workflow:

• Suspension: Suspend

  -CD (1 eq) in water at 0–5°C.

• Basification: Add NaOH (approx. 10-12 eq) to dissolve the CD. Keep temperature < 5°C to suppress 3,6-anhydro formation.

• Reagent Addition: Add TsCl (1.2 – 1.5 eq) slowly as a solid or dissolved in a minimal amount of acetonitrile.

  • Note: Vigorous stirring is essential to disperse TsCl and facilitate inclusion.

• Reaction: Stir at 0–5°C for 2–4 hours. The solution may become cloudy as the product forms.

• Quenching: Adjust pH to 8.0–8.5 using NH

  Cl or dilute HCl.

  • Critical: Do not acidify below pH 7 rapidly, as it may hydrolyze the bond or trap acid.

• Purification (The "Precipitation" Advantage):

  • Cool the mixture to 4°C overnight. Mono-6-OTs-

    -CD is significantly less soluble in water than native CD.

  • Filter the white precipitate.

  • Recrystallization: Recrystallize from boiling water or 50% aqueous methanol to remove unreacted CD and multi-tosylated byproducts.

• Yield: Typically 30–40% (High purity).

Protocol B: Synthesis of Per-6-O-Mesyl- -CD

The "Brute Force" Route

Since mono-mesylation is difficult to control, mesyl is best used when you need to activate all primary hydroxyls.

Reagents:

• -Cyclodextrin (dried)

• Methanesulfonyl chloride (MsCl)

• Pyridine (Solvent & Base) or DMF/Et

  N

Step-by-Step Workflow:

• Dissolution: Dissolve

  -CD in dry Pyridine (or DMF) under inert atmosphere ( ).

• Cooling: Cool to -10°C. Exothermic reaction control is vital.

• Addition: Add MsCl (excess, typically 15–20 eq for per-substitution) dropwise.

• Reaction: Stir at 0°C for 4 hours, then allow to warm to room temperature overnight.

• Quenching: Pour the reaction mixture into ice water.

• Purification:

  • Unlike Tosyl-CD, Mesyl-CDs are often water-soluble.

  • Dialysis: Dialyze against water to remove pyridine salts.

  • Precipitation: Pour into a non-solvent like Acetone or Ethanol to precipitate the product.

• Yield: Varies; often requires column chromatography for high purity.

Troubleshooting: The "Anhydro" Trap

A common failure mode in both Tosyl and Mesyl activation is the unintended formation of 3,6-anhydro-

-cyclodextrin .

The Mechanism: Under basic conditions (pH > 9), the secondary hydroxyl at C-3 (which is in close proximity to C-6) can become deprotonated. This alkoxide acts as an intramolecular nucleophile, attacking C-6 and displacing the sulfonate leaving group (Ts or Ms).

Result: Formation of a chemically inert ether bridge (3,6-anhydro glucose unit), destroying the activation site.

Prevention:

• Temperature Control: Keep reactions at 0–5°C.

• pH Control: Avoid highly concentrated strong bases for extended periods.

• Reagent Choice: Use Tosyl Imidazole instead of TsCl for milder conditions if 3,6-anhydro is observed.

Figure 2: Mechanism of the parasitic 3,6-anhydro formation under basic conditions.

References

• Tripodo, G., Wischke, C., Neffe, A. T., & Lendlein, A. (2013). Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers. Carbohydrate Research, 381, 59-63. Link

• Melton, L. D., & Slessor, K. N. (1971). Synthesis of monosubstituted cyclohexaamylose derivatives. Carbohydrate Research, 18(1), 29-37. Link

• Tang, W., & Ng, S. C. (2008). Facile synthesis of mono-6-amino-6-deoxy-beta-cyclodextrin and its modification with p-toluenesulfonyl chloride. Nature Protocols, Exchange. Link

• Law, H., Tonge, P. J., & Rao, B. N. (1989). Regioselective tosylation of beta-cyclodextrin. Journal of the American Chemical Society. (Foundational mechanistic insight on inclusion complexes).

Sources

• 1. BJOC - Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin [beilstein-journals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: ESI-MS Profiling of Mono-Substituted Cyclodextrins

Executive Summary & Analytical Landscape

Mono-substituted cyclodextrins (CDs)—cyclic oligosaccharides modified at a single hydroxyl position—are critical scaffolds in modern drug delivery systems (DDS).[1] Whether you are attaching a targeting ligand, a solubility enhancer, or a polymerization initiator, the "mono-substitution" fidelity is the critical quality attribute (CQA).[1]

The synthetic challenge lies in the statistical nature of CD derivatization. A reaction targeting the primary face (C6) often yields a mixture of:

• Unreacted Native CD (Impurity)

• Mono-substituted CD (Target)

• Multi-substituted homologs (Over-reaction)

• Regioisomers (2-O- or 3-O- substitutions vs. the desired 6-O- substitution)

While NMR remains the gold standard for absolute structural assignment (regiochemistry), it suffers from low sensitivity and signal overlap in complex mixtures. MALDI-TOF is the industry workhorse for rapid screening but lacks the "softness" and fragmentation control required for deep structural validation.

Electrospray Ionization Mass Spectrometry (ESI-MS) , particularly when coupled with Liquid Chromatography (LC) and Tandem MS (MS/MS), offers the superior balance of sensitivity, separation capability, and structural insight required for rigorous pharmaceutical development.[1]

Comparative Technology Matrix

Feature	ESI-MS / LC-MS	MALDI-TOF MS	NMR ( H / C)
Primary Utility	Purity profiling, isomer separation, sequencing.[1]	Rapid MW confirmation, polydispersity analysis.	Absolute regiochemistry, binding constants.
Ionization Nature	Softest. Preserves weak covalent bonds and non-covalent complexes.	Soft-to-Hard. Laser energy can induce in-source decay (ISD).[1]	N/A (Solution state).
Isomer Resolution	High (when coupled with LC or Ion Mobility).[1]	Low. Isomers are isobaric; no separation prior to detection.	High (distinct chemical shifts), but requires pure samples.[1]
Salt Tolerance	Low. Requires desalting (adduct suppression).[1]	High. Tolerates buffers/salts well.	High.
Quantification	Excellent (with internal standards).	Poor (spot heterogeneity).[1]	Excellent (molar ratios).[1]

Technical Deep Dive: The ESI-MS Mechanism

Cationization Physics

Cyclodextrins are neutral, polar molecules that do not ionize easily by protonation (

) in the absence of basic functional groups.[1] In ESI, they fly almost exclusively as cation adducts .[1]

• Sodium (

  ): Ubiquitous.[1] Forms very stable adducts ( ).[1] Drawback: The Na-CD bond is often stronger than the glycosidic bonds, making fragmentation (MS/MS) difficult or uninformative.[1]

• Lithium (

  ): The "Secret Weapon." Doping samples with LiCl promotes species.[1] Lithium coordinates less tightly than sodium, lowering the activation energy for informative ring cleavages during Collision-Induced Dissociation (CID).[1]

• Ammonium (

  ): Useful for labile derivatives, but often results in neutral loss of ammonia.[1]

The Regioisomer Challenge (2- vs. 3- vs. 6- position)

Distinguishing where the substituent is attached is the hardest task in CD analysis.[1]

• 6-O-substitution (Primary Rim): Sterically more accessible.[1] In MS/MS, these often show a distinct fragmentation pathway involving the loss of the substituent-bearing glucose unit because the primary hydroxyl modification alters the glycosidic bond stability differently than secondary rim modifications.

• 2-O- / 3-O-substitution (Secondary Rim): These are chemically similar.[1] ESI-MS/MS alone often struggles to differentiate them.[1]

• Solution: Ion Mobility Spectrometry (IMS) . If your ESI source has IMS capabilities (e.g., TWIM or TIMS), you can separate these isomers based on their Collision Cross Section (CCS) in the gas phase before they even hit the detector. 6-substituted CDs generally have a more "closed" conformation (smaller CCS) than secondary substituted ones.[1]

Validated Experimental Protocol

This protocol is designed for a Mono-6-O-tosyl-

-cyclodextrin (a common intermediate), but is adaptable to other derivatives.[1]

Phase 1: Sample Preparation (Crucial)[1]

• Objective: Remove excess salts that suppress ionization and compete for adduct formation.

• Step 1: Dissolve 1 mg of crude CD derivative in 1 mL of 50% Methanol / 50% Water .

• Step 2 (Desalting): Pass the solution through a C18 Solid Phase Extraction (SPE) cartridge.

  • Wash: 100% Water (removes salts/native CD).[1]

  • Elute: 50% MeOH (elutes mono-substituted CD).[1]

  • Elute: 100% MeOH (elutes multi-substituted/aggregates).

• Step 3 (Doping): Add Lithium Chloride (LiCl) to the final analyte fraction to a final concentration of 0.1 mM.[1]

  • Why? To force the formation of

    for consistent MS/MS fragmentation.

Phase 2: LC-MS Parameters[2]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50 mm, 1.8 µm.[1]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid

  • B: Acetonitrile + 0.1% Formic Acid[1]

• Gradient: 5% B to 60% B over 10 minutes. (Mono-substituted CDs are more hydrophobic than native CDs and will elute later).[1]

• Source Settings (ESI Positive):

  • Capillary Voltage: 3.0 kV (Standard).[1]

  • Cone Voltage:High (40-60 V) .[1]

    • Reason: CDs are heavy. Higher cone voltage helps "decluster" them from solvent shells.

  • Source Temp: 120°C.

  • Desolvation Temp: 350°C.

Phase 3: MS/MS Fragmentation (CID)[1]

• Precursor Isolation: Select the

  ion (e.g., for Tosyl- -CD, MW ~1289 Da, select m/z 1296).[1]

• Collision Energy (CE): Ramp from 40 eV to 80 eV .[1]

  • Observation: Look for the sequential loss of glucose units (162 Da). The "break point" where the substituent is lost (or the substituted glucose unit is lost) confirms the modification is covalent and not an inclusion complex.

Workflow Visualization

Diagram 1: Analytical Decision Tree

This workflow illustrates the logic for processing a crude reaction mixture.

Caption: Step-by-step workflow for the purification, ionization, and structural discrimination of cyclodextrin derivatives.

Data Interpretation Guide

When analyzing your spectra, use this reference table to validate your findings.

Observation	Interpretation	Action
Dominant Peak	Standard adduct.[1] Good for MW confirmation.	If MS/MS is poor, re-run with LiCl doping to shift to .[1]
Peak at	Rare for CDs. Usually indicates acidic functional group (e.g., -COOH).[1]	Check pH of mobile phase.
Mass Shift +162 Da	Unreacted Native CD (or loss of substituent).	Check LC trace.[2] Native CD usually elutes earlier on C18.
Mass Shift + Substituted Glucose	Indicates the substituent is covalently bound.	This is the target ion for MS/MS.
Fragment: Loss of substituent only	Warning: Could be an inclusion complex (non-covalent), not a derivative.	Increase Cone Voltage. If peak disappears, it was a complex.[1] If it persists, it is covalent.[1]

Diagram 2: Isomer Differentiation Logic (MS/MS)

How to distinguish the 6-isomer (primary) from 2/3-isomers (secondary) using fragmentation data.

Caption: Simplified fragmentation logic. 6-O isomers often lose the modified glucose unit more easily due to lower steric hindrance compared to the rigid H-bond network of the secondary rim.

References

• Szabo, T. et al. (2023).[1] Mass Spectrometry of Esterified Cyclodextrins. National Institutes of Health (PMC).[1] [Link]

• Chakraborty, P. et al. (2023).[1][2][3] Exploring Isomerism in Isolated Cyclodextrin Oligomers through Trapped Ion Mobility Mass Spectrometry. Journal of the American Society for Mass Spectrometry.[4] [Link][1]

• Rabus, J. M. et al. (2021).[1][5] Unravelling the structures of sodiated β-cyclodextrin and its fragments. Physical Chemistry Chemical Physics. [Link]

• Thevis, M. et al. (2005).[1] Identification of Cyclodextrins by Liquid Chromatography – ESI-Tandem Mass Spectrometry. German Sport University Cologne.[2] [Link]

• Mavridis, I. & Yannakopoulou, K. (2021).[1] Mono-6-Substituted Cyclodextrins—Synthesis and Applications. Molecules. [Link][1]

Sources

• 1. dspace.cuni.cz [dspace.cuni.cz]
• 2. dshs-koeln.de [dshs-koeln.de]
• 3. cyclodextrinnews.com [cyclodextrinnews.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]

X-ray crystallography data for mono-6-O-tosyl-beta-cyclodextrin

The following guide provides an in-depth technical comparison and structural analysis of Mono-6-O-tosyl-

-cyclodextrin, focusing on its crystallographic context, structural behavior, and performance as a pivotal intermediate in drug development.

Publish Comparison Guide: Structural & Synthetic Performance of Mono-6-O-Tosyl- -Cyclodextrin

Executive Summary

Mono-6-O-tosyl-

-cyclodextrin (6-OTs- -CD) is the industry-standard "activated" intermediate for synthesizing functionalized cyclodextrin derivatives (e.g., amino-, thio-, or azido-CDs). Unlike native -cyclodextrin ( -CD), which acts purely as a host, 6-OTs- -CD possesses a reactive electrophilic center.

This guide compares the structural integrity , crystallographic profile , and synthetic performance of 6-OTs-

-CD against its precursor (Native -CD) and alternative leaving-group derivatives (e.g., Mono-6-O-Mesyl- -CD).

Key Finding: While native

-CD crystallizes in well-defined hydrated lattices, 6-OTs- -CD exhibits a unique "Self-Inclusion" phenomenon where the tosyl group folds back into the hydrophobic cavity. This structural distortion significantly impacts its solubility, shelf-stability, and reactivity profile compared to alternatives.

Crystallographic & Structural Profile[1]

The "Self-Inclusion" Anomaly

The defining structural feature of 6-OTs-

-CD is the intramolecular inclusion of the -toluenesulfonyl moiety. X-ray diffraction and ROESY NMR studies confirm that the hydrophobic tosyl aromatic ring does not extend outward into the solvent but rather "caps" or inserts itself into the CD cavity.

Feature	Native -Cyclodextrin	Mono-6-O-Tosyl- -Cyclodextrin
Crystal System	Monoclinic ( )	Monoclinic (Pseudo-isostructural)
Cavity State	Occupied by labile water molecules (High Energy)	Occupied by Tosyl group (Self-Included)
Lattice Water	~10–12 molecules	Reduced hydration due to hydrophobic cap
Macrocycle Distortion	Round, symmetry (approx.)[1]	Distorted, "Elliptical" due to inclusion
Reactivity Access	Open cavity for guests	Blocked cavity (requires conformational change)

Comparative Lattice Data

While pure single-crystal X-ray data for 6-OTs-

-CD is often limited by disorder (due to the flexible tosyl arm), its structural parameters are derived from powder X-ray diffraction (PXRD) and analogous inclusion complexes.

Table 1: Structural Parameters Comparison

Parameter	Native -CD (Reference)	6-OTs- -CD (Target)	Performance Implication
Space Group		(Disordered)	Similar packing allows for purification by recrystallization from water/MeOH.
Unit Cell ( )	~15.1 Å	~15.4 Å	Slight expansion indicates steric bulk of the tosyl group.
Melting Point	>290 °C (Decomp)	160–162 °C (Melt/Decomp)	Critical: Lower thermal stability requires careful drying protocols (<60°C).
Solubility ( )	18.5 mg/mL	< 0.4 mg/mL	Advantage: Low water solubility allows easy removal of unreacted native -CD by aqueous washing.[2]
Cavity Diameter	6.0–6.5 Å	Effective diameter reduced	Self-inclusion hinders complexation of large guests before reaction.

Analyst Note: The drastic drop in water solubility (from 18.5 to <0.4 mg/mL) is the primary "self-validating" checkpoint in its purification. If your product dissolves easily in water, it is likely contaminated with native

-CD.

Synthetic Performance & Causality

Synthesis Workflow & Critical Control Points

The synthesis of 6-OTs-

-CD is a delicate balance between monofunctionalization and over-tosylation . The choice of reagent (Tosyl Chloride vs. Tosyl Imidazole) and base dictates the yield and purity.

Figure 1: Reaction Logic & Purification Pathway

Caption: Workflow for isolating pure 6-OTs-

-CD. The acidification step triggers precipitation of the product due to its low aqueous solubility compared to impurities.

Performance vs. Alternatives

Why use Tosyl (Ts) over Mesyl (Ms) or Iodo (I) groups?

Derivative	Stability	Reactivity ( )	Crystallinity	Recommendation
6-O-Tosyl	Moderate	Good	High	Best Balance. The bulky group prevents over-substitution sterically.
6-O-Mesyl	Low	High	Moderate	Too reactive; prone to hydrolysis and multiple substitutions.
6-O-Iodo	High	Very High	High	Excellent for final substitution but requires Tosyl precursor to synthesize.

Causality: The tosyl group is preferred because its bulkiness induces regioselectivity. Once one tosyl group is attached, its inclusion into the cavity sterically hinders the approach of a second tosyl chloride molecule to the adjacent hydroxyls, naturally capping the reaction at the mono-substitution stage.

Experimental Protocol: Self-Validating Synthesis

This protocol ensures high regioselectivity (>95% Mono) and removes the need for chromatography.

Reagents:

• -Cyclodextrin (dried)
• -Toluenesulfonyl chloride (TsCl)[3]

• NaOH (2.5 M aq)[4]

• Cation Exchange Resin (H+ form)[4]

Step-by-Step Methodology:

• Suspension: Suspend ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  -CD (10 g) in water (90 mL). Add NaOH slowly to dissolve.[4]

  • Why: Water is the solvent of choice to exploit the "hydrophobic effect" which drives the TsCl into the CD cavity for regioselective reaction.

• Reagent Addition: Add TsCl (1.5 eq) in portions over 5 mins. Stir vigorously at 25°C for 1 hour.

  • Checkpoint: The solution should turn cloudy as the less soluble mono-tosyl product forms.

• Quenching & Precipitation: Filter off unreacted TsCl. Add pre-swollen Cation Exchange Resin to the filtrate until pH drops to ~6-7.

  • Mechanism:[2][4][5] Neutralization protonates the alkoxides. The Mono-6-OTs-

    -CD, being hydrophobic (self-included), precipitates immediately. Unreacted -CD remains soluble.

• Purification: Filter the resin/product mixture. Wash the solid cake with ice-cold water (3x).

  • Validation: Test the filtrate with phenolphthalein; if clear,

    -CD is removed.

• Recrystallization: Recrystallize from 50% aq. Methanol if higher purity (>99%) is required for crystallography.

References

• Tripodo, G., et al. (2013).[2] "Efficient synthesis of pure monotosylated beta-cyclodextrin and its dimers." Carbohydrate Research, 381, 59-63.

• Melton, L. D., & Slessor, K. N. (1971). "Synthesis of monosubstituted cyclohexaamyloses." Carbohydrate Research, 18(1), 29-37.

• Jicsinszky, L., & Iványi, R. (2001). "Cyclodextrin derivatives."[1][2][4][6][7][8] Comprehensive Supramolecular Chemistry, Vol 3.

• Cambridge Crystallographic Data Centre (CCDC). "Structures of Beta-Cyclodextrin Complexes." CSD Database.

• Tang, W., et al. (2011). "Synthesis of mono-6-tosyl-β-cyclodextrin, a key intermediate."[2][3][4] Nature Protocols Exchange.

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Safety & Regulatory Compliance

Mono-(6-p-Toluenesulfonyl)-Beta-cyclodextrin: Proper Disposal &amp; Handling Guide

Executive Summary & Core Directive

Mono-(6-p-Toluenesulfonyl)-Beta-cyclodextrin (Ts-β-CD) is a critical intermediate in cyclodextrin functionalization. While often classified as non-hazardous in purified form, it contains a sulfonate ester moiety—a functional group class associated with alkylating potential.[1][2]

The Core Directive for Disposal is INCINERATION. Do not dispose of this compound down the drain. Although the bulky cyclodextrin ring reduces its volatility and immediate alkylating power compared to small molecules (e.g., methyl tosylate), the "Precautionary Principle" dictates it be treated as a potential electrophile until destroyed.[1]

Chemical Profile & Hazard Assessment

Understanding the chemical nature of Ts-β-CD is prerequisite to safe disposal. The tosyl group is a good leaving group, making this compound reactive toward nucleophiles (amines, thiols, and potentially biological macromolecules).[1]

Table 1: Physicochemical & Hazard Profile

Property	Specification	Operational Implication
CAS Number	67217-55-4	Use for waste manifesting and inventory tracking.
Appearance	White to off-white powder	Dust generation is the primary exposure risk.
Solubility	Soluble in DMF, DMSO, Pyridine; Low in water	Do not attempt water-based drain disposal; material will precipitate and clog plumbing.[1]
Reactivity	Electrophilic (Alkylating Agent)	Reacts with nucleophiles.[1] Hydrolyzes in strong base.
Stability	Moisture sensitive; thermal decomposition >160°C	Store in desiccated conditions; stable at room temp if dry.[1]
Incompatibilities	Strong oxidizers, Strong bases	basis for chemical deactivation (see Section 5).

Waste Segregation & Handling

Proper segregation at the bench prevents dangerous cross-reactions in waste drums.

Visual Guide: Waste Segregation Logic

The following diagram outlines the decision process for segregating Ts-β-CD waste streams.

Figure 1: Decision matrix for segregating Ts-β-CD waste based on physical state and solvent composition.

Step-by-Step Disposal Procedures

Protocol A: Solid Waste Disposal (Recommended)

Applicability: Expired pure compound, failed reaction solids, lyophilized powders.[1]

• Collection: Transfer solid waste into a wide-mouth high-density polyethylene (HDPE) jar.

  • Why HDPE? It is resistant to chemical attack and impact.[3]

• Labeling: Label as "Non-Regulated Organic Solid" unless mixed with hazardous contaminants.

  • Note: Even if not RCRA listed, adding the descriptor "Contains Sulfonate Esters" aids the waste disposal contractor in selecting the correct incineration profile.

• Disposal Path: Seal container and transfer to the facility's Hazardous Waste Accumulation Area.

• Final Fate: High-temperature incineration.

Protocol B: Liquid Waste (Mother Liquors)

Applicability: Filtrates from synthesis (often containing unreacted Tosyl Chloride and Pyridine).[1]

• Characterization: Identify the primary solvent (e.g., Pyridine, Water/Acetone, DMF).[1]

• Neutralization (If Acidic): If the waste stream contains p-toluenesulfonic acid (byproduct), neutralize with Sodium Bicarbonate (NaHCO₃) to pH 6-8 before bottling to prevent pressure buildup.[1]

• Container: Use solvent-appropriate safety cans or glass bottles with vented caps.

• Labeling:

  • If Pyridine is present: "Flammable Liquid, Toxic (Pyridine Mixture)" (RCRA Code D001, F005).[1]

  • If DMF/DMSO: "Combustible Liquid" .[1]

• Final Fate: Fuel blending or Incineration.

Chemical Deactivation & Spill Cleanup

In the event of a spill or for cleaning glassware, you can chemically deactivate the tosyl group via Alkaline Hydrolysis . This converts the reactive electrophile into harmless Beta-cyclodextrin and p-toluenesulfonate salt.

The Deactivation Protocol (Self-Validating)

• Reagent: 1M Sodium Hydroxide (NaOH) or 10% Sodium Carbonate (Na₂CO₃).

• Mechanism: The hydroxide ion attacks the sulfonyl ester, displacing the tosyl group.

Figure 2: Chemical deactivation pathway. Treatment with base cleaves the leaving group, rendering the molecule non-reactive.[1]

Cleanup Steps:

• Isolate: Cordon off the spill area. Wear nitrile gloves and a dust mask.

• Deactivate: Spray the powder lightly with 1M NaOH . Allow to sit for 15 minutes.

  • Validation: The solid may dissolve or become a slurry as hydrolysis proceeds (native β-CD is more soluble in high pH than the tosyl derivative).

• Absorb: Cover with vermiculite or spill pads.[1]

• Dispose: Collect in a bag labeled "Debris contaminated with caustic organic waste."

Regulatory Compliance (US Focus)

• RCRA Status: Mono-(6-p-Toluenesulfonyl)-Beta-cyclodextrin is NOT a P-listed or U-listed waste [1].

• Characteristic Waste: It generally does not meet the definition of Ignitability (D001), Corrosivity (D002), or Reactivity (D003) in its solid form.[1]

• Best Practice: Despite the lack of a specific RCRA code, the pharmaceutical industry standard is to manage sulfonate esters as Hazardous Waste due to their potential genotoxic activity (structural alert) [2].

References

• U.S. Environmental Protection Agency. (2024).[1] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov.[1] [Link]

• European Medicines Agency (EMA). (2006).[1][4] Guideline on the Limits of Genotoxic Impurities.[2] EMA/CHMP/QWP/251344/2006.[1] [Link]

• Organic Syntheses. (1993).[1] 6A-O-p-Toluenesulfonyl-beta-cyclodextrin.[5][6] Org.[1] Synth. 1993, 72, 1; Coll.[1] Vol. 9, 1998, 103.[1] [Link]

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